(2-Methylphenyl)(phenyl)methanesulfonyl chloride

Core Science & Biosynthesis

Physicochemical Properties and Synthetic Utility of (2-Methylphenyl)(phenyl)methanesulfonyl Chloride

Executive Summary

As a Senior Application Scientist in drug discovery and synthetic methodology, I frequently encounter the limitations of standard sulfonylating agents like methanesulfonyl chloride (MsCl) or p-toluenesulfonyl chloride (TsCl). When a target requires enhanced metabolic stability, restricted conformational freedom, or the occupation of a large hydrophobic pocket, standard reagents often fall short.

(2-Methylphenyl)(phenyl)methanesulfonyl chloride (CAS: 1534454-51-7) represents a highly specialized, sterically demanding benzylic sulfonyl chloride. This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural dynamics, and validated experimental protocols for its synthesis and application in drug development.

Structural and Physicochemical Profiling

The unique utility of (2-methylphenyl)(phenyl)methanesulfonyl chloride stems from its highly hindered central sp³ carbon, which acts as a stereocenter. The presence of the ortho-methyl group on one of the phenyl rings creates a significant rotational barrier. This steric bulk acts as a hydrophobic "umbrella," shielding the adjacent sulfonyl group.

Quantitative Data Summary

Property	Value / Description
Chemical Name	(2-Methylphenyl)(phenyl)methanesulfonyl chloride
CAS Number	1534454-51-7
Molecular Formula	C₁₄H₁₃ClO₂S[1]
Molecular Weight	280.77 g/mol
Physical State	Solid / Viscous liquid (typical for bulky diaryl sulfonyl chlorides)
Solubility	Soluble in DCM, THF, DMF, and Acetonitrile; Insoluble in water
Reactivity Profile	Electrophilic; forms sulfonamides with amines, but at a reduced rate compared to unhindered sulfonyl chlorides due to steric shielding.

Mechanistic Impact of Steric Shielding

The ortho-methyl substitution restricts the trajectory of incoming nucleophiles. While this slows down the desired formation of sulfonamides, it simultaneously provides a massive kinetic advantage by suppressing unwanted hydrolysis. In biological systems, sulfonamides derived from this reagent exhibit exceptional resistance to hydrolytic enzymes, making them excellent candidates for long-acting therapeutics.

Caption: Steric shielding effects on the reactivity of the sulfonyl center.

Experimental Methodologies: A Self-Validating Protocol

Direct sulfonation of bulky diarylalkanes is thermodynamically unfavorable and prone to side reactions. The most reliable method to synthesize (2-methylphenyl)(phenyl)methanesulfonyl chloride is through the oxidative chlorination of an isothiouronium salt intermediate, a method grounded in the foundational work of [2].

Step-by-Step Synthesis Workflow

Step 1: Preparation of the Isothiouronium Salt

• Causality: Direct chlorosulfonation of the diarylmethyl core often leads to electrophilic aromatic substitution on the electron-rich ortho-tolyl ring. Converting the starting (2-methylphenyl)(phenyl)methyl chloride to an isothiouronium salt bypasses this by providing a pre-oxidized, sulfur-containing leaving group that is highly specific for sulfonyl chloride formation.

• Protocol:

  • Suspend (2-methylphenyl)(phenyl)methyl chloride (1.0 eq) and thiourea (1.1 eq) in absolute ethanol (0.5 M concentration).

  • Heat the mixture to reflux (78°C) for 2–4 hours under an inert argon atmosphere.

  • Concentrate the solution under reduced pressure to yield the crude isothiouronium hydrochloride salt as a white/off-white solid.

• Validation Check: Analyze via TLC (Hexanes/EtOAc 9:1). The complete disappearance of the high-Rf starting alkyl chloride confirms the quantitative formation of the baseline-stuck isothiouronium salt.

Step 2: Oxidative Chlorination

• Causality: Aqueous chlorine or N-chlorosuccinimide (NCS) in acidic media oxidatively cleaves the C-S bond of the isothiouronium intermediate. Maintaining the temperature strictly below 10°C is critical; higher temperatures provide the activation energy required for water to overcome the steric shielding, leading to the hydrolysis of the product into the useless sulfonic acid[3].

• Protocol:

  • Suspend the crude isothiouronium salt in a biphasic mixture of dichloromethane (DCM) and 30% aqueous acetic acid (1:1 v/v).

  • Cool the biphasic mixture to 0°C using an ice-water bath.

  • Slowly add NCS (3.5 eq) in small portions over 30 minutes, maintaining the internal temperature below 10°C.

  • Stir vigorously for 1.5 hours.

  • Separate the organic (DCM) layer, wash twice with ice-cold brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo at room temperature.

• Validation Check: Perform IR spectroscopy on the isolated product. The appearance of strong asymmetric and symmetric S=O stretching bands at ~1370 cm⁻¹ and ~1170 cm⁻¹, coupled with the strict absence of a broad O-H stretch (>3000 cm⁻¹), validates the successful formation of the sulfonyl chloride without hydrolytic degradation.

Caption: Synthetic workflow for (2-Methylphenyl)(phenyl)methanesulfonyl chloride.

Applications in Drug Development

In medicinal chemistry, the incorporation of the (2-methylphenyl)(phenyl)methanesulfonyl moiety serves two primary functions:

• Targeting Deep Hydrophobic Pockets: The diarylmethyl group is highly lipophilic and conformationally restricted. When coupled with an amine to form a sulfonamide, it acts as a rigid anchor that can tightly bind to deep, lipophilic allosteric sites in target proteins (such as specific GPCRs or viral reverse transcriptases).

• Metabolic Shielding: The ortho-methyl group prevents the rapid enzymatic cleavage of the sulfonamide bond by circulating amidases and esterases. This steric encumbrance significantly extends the half-life ( t1/2​ ) of the resulting drug candidate in in vivo pharmacokinetic models.

When utilizing this reagent for sulfonamide synthesis, standard coupling conditions (e.g., amine, triethylamine, DCM, RT) may result in sluggish reaction times due to the steric bulk. Expert Tip: Utilizing a stronger, less nucleophilic base like DBU, or gently heating the reaction in a sealed tube with catalytic DMAP, will efficiently drive the coupling to completion without promoting degradation.

References

• Johnson, T. B., & Douglass, I. B. (1939). "The Action of Chlorine on Isothioureas. I." Journal of the American Chemical Society, 61(10), 2548-2550. Available at:[Link]

Sources

• 1. 1339849-04-5 | 1-(4-Phenylphenyl)ethane-1-sulfonyl chloride - AiFChem [aifchem.com]
• 2. USH890H - Herbicidal heterocyclicbenzylsulfonamides - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

The Strategic Application of (2-Methylphenyl)(phenyl)methanesulfonyl Chloride in Medicinal Chemistry

Compound Identity: (2-Methylphenyl)(phenyl)methanesulfonyl chloride CAS Number: 1534454-51-7 Molecular Formula: C₁₄H₁₃ClO₂S Molecular Weight: 280.77 g/mol

Executive Summary

In modern drug discovery, the sulfonamide functional group is a highly sought-after bioisostere for amides and carboxylic acids, offering improved hydrolytic stability, an additional hydrogen-bond acceptor, and an increased polar surface area (PSA)[1]. While standard sulfonyl chlorides are ubiquitous, accessing novel chemical space requires structurally complex electrophiles. (2-Methylphenyl)(phenyl)methanesulfonyl chloride (CAS 1534454-51-7) is a highly specialized, sterically encumbered building block. By introducing a bulky, conformationally restricted diarylmethane moiety, this reagent allows medicinal chemists to target deep, lipophilic protein pockets while minimizing the entropic penalty of binding through structural pre-organization.

This whitepaper provides an in-depth technical analysis of the physicochemical properties, reaction kinetics, and optimized synthetic protocols for utilizing this unique sulfonyl chloride in drug development workflows.

Structural Nuance & Physicochemical Causality

The reactivity and biological utility of a sulfonyl chloride are dictated by the electronic and steric environment surrounding the electrophilic sulfur atom[2].

• Steric Encumbrance: The central carbon of this reagent is bonded to a phenyl ring, an ortho-tolyl (2-methylphenyl) ring, and the sulfonyl chloride group. The steric bulk of the diarylmethane system significantly shields the sulfur center from nucleophilic attack.

• Conformational Locking (The Ortho Effect): The presence of the methyl group at the ortho position of one aromatic ring induces a severe steric clash with the adjacent phenyl ring and the sulfonyl oxygens. This restricts the free rotation around the C(sp³)–Aryl bonds, locking the molecule into a preferred conformation. In structure-based drug design (SBDD), installing such conformationally rigid motifs reduces the loss of conformational entropy upon target binding, often leading to a substantial increase in binding affinity.

• Lipophilicity (LogP): The addition of the 14-carbon diarylmethane system significantly increases the lipophilicity of the resulting sulfonamide, making it an excellent motif for occupying hydrophobic sub-pockets in enzyme active sites (e.g., in kinase or protease inhibitors).

Mechanistic Pathway of Sulfonylation

The formation of a sulfonamide from a sulfonyl chloride and an amine proceeds via a bimolecular nucleophilic substitution mechanism. However, due to the extreme steric bulk of (2-methylphenyl)(phenyl)methanesulfonyl chloride, the trajectory of the incoming amine is highly restricted[3].

To overcome this kinetic barrier, the reaction often requires a nucleophilic catalyst such as 4-Dimethylaminopyridine (DMAP) . DMAP attacks the sulfonyl chloride to form a highly reactive, transient sulfonylpyridinium intermediate, which is more exposed and highly electrophilic, facilitating the subsequent attack by the amine substrate[4].

Mechanistic pathway of amine sulfonylation via the sulfonyl chloride electrophile.

Quantitative Data: Comparative Reactivity Profile

Understanding where CAS 1534454-51-7 sits within the spectrum of sulfonylating agents is critical for optimizing reaction conditions. The table below summarizes its reactivity relative to common industry standards[2].

Sulfonyl Chloride Reagent	Steric Hindrance	Relative Electrophilicity	Typical Reaction Temp	Primary Application in Drug Design
Methanesulfonyl Chloride (MsCl)	Minimal	Very High	0 °C to RT	Basic mesylation; reducing polar surface area.
p-Toluenesulfonyl Chloride (TsCl)	Moderate	High	RT	Standard sulfonamide synthesis; leaving group generation.
Phenylmethanesulfonyl Chloride	High	Moderate	RT to 40 °C	Introduction of benzyl-like flexibility and moderate bulk.
(2-Methylphenyl)(phenyl)methanesulfonyl Chloride	Very High	Low-Moderate	RT to 60 °C	Conformational locking; deep hydrophobic pocket targeting.

Self-Validating Experimental Protocol: N-Sulfonylation

Because of the compound's steric hindrance and susceptibility to hydrolysis, the following protocol is engineered as a self-validating system. Every step includes a mechanistic rationale (causality) to ensure high-fidelity execution and reproducibility[3][4].

Reagents & Materials

• Electrophile: (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.2 equivalents)

• Nucleophile: Primary or secondary amine substrate (1.0 equivalent)

• Base: N,N-Diisopropylethylamine (DIPEA) (2.5 equivalents)

• Catalyst: 4-Dimethylaminopyridine (DMAP) (0.1 equivalents)

• Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Step-by-Step Methodology

• System Preparation (Inert Atmosphere): Flame-dry a round-bottom flask and purge with Argon.

  • Causality: Sulfonyl chlorides react exothermically with ambient moisture to form unreactive sulfonic acids and HCl. Anhydrous conditions are non-negotiable for sterically hindered variants, as their slower reaction kinetics make them highly susceptible to competitive hydrolysis[5].

• Substrate Dissolution: Dissolve the amine (1.0 eq) and DIPEA (2.5 eq) in anhydrous DCM (0.2 M concentration). Add catalytic DMAP (0.1 eq).

  • Causality: DIPEA acts as a non-nucleophilic proton sponge to neutralize the HCl byproduct, preventing the amine substrate from forming an unreactive hydrochloride salt. DMAP is added to bypass the steric barrier of the diarylmethane group via a sulfonylpyridinium intermediate.

• Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Dissolve (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.2 eq) in a minimal amount of DCM and add it dropwise over 15 minutes.

  • Causality: Despite the steric bulk, the initial formation of the DMAP-adduct is exothermic. Controlled addition at 0 °C prevents thermal degradation and minimizes the formation of bis-sulfonylation byproducts (if using a primary amine).

• Reaction Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–24 hours. Monitor via Thin Layer Chromatography (TLC) or LC-MS.

  • Causality: The bulky ortho-tolyl group significantly slows the collapse of the tetrahedral intermediate. Extended reaction times are required compared to standard MsCl protocols.

• Aqueous Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Wash the combined organic layers sequentially with 1M HCl, water, and brine.

  • Causality: The 1M HCl wash is a critical self-validating step; it selectively protonates and removes excess DIPEA, DMAP, and any unreacted starting amine, leaving only the neutral sulfonamide product in the organic layer. Brine breaks potential emulsions and pre-dries the organic phase.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient).

Workflow for N-sulfonylation using (2-Methylphenyl)(phenyl)methanesulfonyl chloride.

Analytical Validation & Troubleshooting

• Incomplete Conversion: If LC-MS indicates unreacted amine after 24 hours, the steric clash may be too severe for room temperature. Switch the solvent from DCM to THF or Toluene and elevate the temperature to 60 °C.

• NMR Characterization: In ¹H NMR, the diastereotopic protons of the diarylmethane CH group (if adjacent to a chiral center) or the ortho-methyl protons (typically a sharp singlet around 2.2–2.4 ppm) serve as excellent diagnostic peaks to confirm the successful integration of the CAS 1534454-51-7 motif.

References

• Sigma-Aldrich. "Phenyle chloride - Sigma-Aldrich: (2-methylphenyl)(phenyl)methanesulfonyl chloride. CAS No.: 1534454-51-7." MilliporeSigma.

• BenchChem Technical Support Team. "Application Notes: Protocol for N-sulfonylation using Methanesulfonyl Chloride." BenchChem. 3

• BenchChem. "An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group." BenchChem. 4

• BenchChem. "A Comparative Guide to (2-Chlorophenyl)methanesulfonyl Chloride and Other Sulfonyl Chlorides for Researchers." BenchChem. 2

• Deeming, A. S., et al. "Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate." Organic Letters, ACS Publications. 5

• Macmillan, D. W. C., et al. "One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation." Journal of the American Chemical Society. 1

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Structure elucidation of (2-Methylphenyl)(phenyl)methanesulfonyl chloride

Title: Structure Elucidation of (2-Methylphenyl)(phenyl)methanesulfonyl Chloride: A Comprehensive Analytical Framework

Executive Summary (2-Methylphenyl)(phenyl)methanesulfonyl chloride (C₁₄H₁₃ClO₂S) is a highly reactive electrophilic intermediate utilized in advanced organic synthesis and drug development. Due to the extreme lability of the sulfonyl chloride moiety, structural elucidation requires a meticulously designed, self-validating analytical workflow. This technical guide details the causality, step-by-step protocols, and data interpretation required to unambiguously confirm the molecular architecture of this compound using FT-IR, multinuclear NMR, and GC-EI-MS.

Strategic Analytical Workflow

The primary challenge in characterizing sulfonyl chlorides is their susceptibility to rapid hydrolysis upon exposure to ambient moisture or protic solvents. A sequential, multi-modal approach is mandatory to ensure the data reflects the intact molecule rather than its sulfonic acid degradant. The workflow begins with non-destructive, rapid FT-IR to confirm the functional group, followed by skeletal mapping via NMR in rigorously anhydrous conditions, and concludes with mass spectrometry for isotopic validation.

Figure 1: Multi-modal analytical workflow for structure elucidation of reactive sulfonyl chlorides.

Infrared (IR) Spectroscopy: Functional Group Triage

Causality Behind the Choice: IR spectroscopy is deployed first because it provides instantaneous confirmation of the -SO₂Cl group without requiring dissolution in potentially reactive solvents[1]. The presence of strong, characteristic S=O stretching bands serves as a primary quality control checkpoint; the appearance of a broad O-H stretch (~3300 cm⁻¹) would immediately indicate sample degradation.

Experimental Protocol:

• Purge the ATR-FTIR spectrometer with dry nitrogen to eliminate background moisture.

• Collect a background spectrum using a clean diamond crystal.

• Apply 1-2 mg of the neat solid sample directly onto the crystal and apply uniform pressure.

• Acquire 16-32 scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹.

Data Presentation:

Functional Group	Vibration Mode	Expected Frequency (cm⁻¹)	Diagnostic Significance
-SO₂Cl	Asymmetric S=O stretch	1370 - 1410	Primary confirmation of sulfonyl group[1].
-SO₂Cl	Symmetric S=O stretch	1166 - 1204	Secondary confirmation of sulfonyl group[1].
Aromatic C-H	C-H stretch (sp²)	3000 - 3100	Indicates presence of phenyl rings[2].

| Aliphatic C-H | C-H stretch (sp³) | 2850 - 2960 | Confirms the ortho-methyl group[2]. |

Nuclear Magnetic Resonance (NMR) Spectroscopy: Skeletal Mapping

Causality Behind the Choice: While IR confirms the functional group, NMR is required to map the exact atomic connectivity. The methine proton (CH) is the most critical diagnostic handle in this molecule. Because it is flanked by two aromatic rings and a strongly electron-withdrawing sulfonyl chloride group, it experiences severe deshielding[3]. Crucial Insight: The solvent must be rigorously anhydrous (e.g., CDCl₃ filtered through basic alumina or stored over molecular sieves). Trace D₂O will hydrolyze the -SO₂Cl group to a sulfonic acid, releasing DCl, which dramatically shifts the methine proton and degrades the sample during acquisition[4].

Experimental Protocol:

• Dissolve 5-10 mg of the analyte in 0.6 mL of anhydrous CDCl₃ containing 0.03% v/v TMS[4].

• Transfer to a dry 5 mm NMR tube flushed with argon.

• Acquire ¹H NMR (400 MHz, 16 scans, 2-4 s relaxation delay) and ¹³C NMR (100 MHz, 512 scans)[4].

Data Presentation (Predicted Assignments based on structural analogs):

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
¹H	~2.35	Singlet (s)	3H	Ortho-methyl group (Ar-CH₃).
¹H	6.20 - 6.50	Singlet (s)	1H	Methine proton (CH). Highly deshielded by -SO₂Cl[3].
¹H	7.10 - 7.80	Multiplet (m)	9H	Aromatic protons (Phenyl + o-Tolyl).
¹³C	~19.5	Singlet	-	Ortho-methyl carbon.
¹³C	75.0 - 80.0	Singlet	-	Methine carbon (C-SO₂Cl)[3].

| ¹³C | 126.0 - 140.0 | Multiple | - | Aromatic carbons (13 distinct environments). |

Mass Spectrometry (MS): Isotopic and Fragmentation Validation

Causality Behind the Choice: Liquid Chromatography-Mass Spectrometry (LC-MS) is generally contraindicated for sulfonyl chlorides due to rapid on-column hydrolysis in aqueous mobile phases. Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) is the superior choice, provided the injector temperature is optimized to prevent thermal degradation[5]. EI-MS provides the exact molecular weight and the unmistakable 3:1 isotopic signature of the chlorine atom (³⁵Cl/³⁷Cl).

Experimental Protocol:

• Prepare a 1 mg/mL solution in anhydrous dichloromethane.

• Inject 1 µL into the GC-MS (Split ratio 10:1). Set injector temperature to 230 °C to minimize thermal decomposition[5].

• Use a rapid oven temperature ramp (e.g., 20 °C/min) to elute the compound quickly.

• Operate the MS in EI mode at 70 eV, scanning from m/z 40 to 300[5].

Figure 2: Primary electron ionization (EI) mass spectrometry fragmentation pathways.

Data Presentation:

Fragment Ion (m/z)	Relative Abundance	Structural Interpretation
280 / 282	Low	Molecular Ion [M]⁺. The 3:1 ratio confirms one Cl atom[5].
245	Medium	Loss of chlorine radical [M - Cl]⁺.
181	Base Peak (100%)	Diarylmethyl cation. Highly stabilized by resonance across two aromatic rings.

| 165 | Medium | Tropylium-type derivative formed via rearrangement and loss of methane. |

Self-Validating System (Conclusion)

The structural elucidation of (2-Methylphenyl)(phenyl)methanesulfonyl chloride relies on a triangulated logic system. No single technique is sufficient in isolation. The IR spectrum proves the existence of the reactive -SO₂Cl group[1]. The NMR spectrum confirms the exact carbon skeleton, specifically verifying that the sulfonyl group is attached to a central methine carbon rather than an aromatic ring[4]. Finally, the GC-EI-MS fragmentation pattern definitively proves the molecular weight and atomic composition, with the m/z 181 base peak serving as an unforgeable fingerprint of the diarylmethyl core[5]. Together, these interlocking data points provide absolute, court-defensible proof of molecular structure.

References

• IR, NMR and MS of a Sulfonyl Chloride compound - ACD/Labs. acdlabs.com.
• Infrared Spectroscopy - MSU chemistry. msu.edu.
• 6 - Organic Syntheses Procedure. orgsyn.org.
• A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques - Benchchem. benchchem.com.
• Mass Spectrometry of (2-Chlorophenyl)methanesulfonyl chloride: A Technical Guide - Benchchem. benchchem.com.

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The Evolution and Synthesis of Aryl Sulfonyl Chlorides: A Technical Whitepaper

Introduction and Historical Context

Aryl sulfonyl chlorides ( Ar−SO2​Cl ) represent a cornerstone class of electrophilic reagents in modern organic and medicinal chemistry. Characterized by a highly reactive sulfur(VI) center attached to an aromatic ring, these compounds serve as the primary precursors for sulfonamides, sulfonate esters, and sulfones[1].

The medical significance of aryl sulfonyl chlorides is deeply intertwined with the history of antimicrobial therapy. The discovery and development of the first commercially available antibiotics in the 1930s—the "sulfa drugs" (e.g., Prontosil and sulfanilamide)—relied heavily on the sulfonamide pharmacophore. Today, the sulfonamide linkage remains a critical bioisostere and structural motif, present in nearly 10% of the top 100 prescribed pharmaceuticals, including COX-2 inhibitors (e.g., Celebrex), diuretics, and antiretrovirals (e.g., Amprenavir)[2].

Historically, the synthesis of aryl sulfonyl chlorides relied almost exclusively on harsh electrophilic aromatic substitution (EAS) using chlorosulfonic acid. While effective for simple, electron-rich arenes, this classical approach suffers from poor regioselectivity and limited functional group tolerance. Over the past decade, the paradigm has shifted toward transition-metal catalysis and radical-based sulfur dioxide ( SO2​ ) insertion, enabling the late-stage functionalization of complex drug-like molecules[3][4].

Mechanistic Insights and Causality in Synthesis

The utility of aryl sulfonyl chlorides stems from the electrophilic nature of the sulfur atom, which is highly susceptible to nucleophilic attack by primary or secondary amines to form stable sulfonamides[1]. However, the S(VI)−Cl bond is sensitive to reductive collapse, yielding S(IV) species and chloride ions[5]. Therefore, modern synthetic protocols must balance the generation of the highly reactive −SO2​Cl moiety with the preservation of sensitive functional groups on the aromatic ring.

Classical Electrophilic Aromatic Substitution (EAS)

In the classical method, an arene is treated with an excess of chlorosulfonic acid ( ClSO3​H ). The reaction proceeds via the initial formation of an arylsulfonic acid intermediate, followed by conversion to the sulfonyl chloride by a second equivalent of ClSO3​H .

• Causality of Limitations: The strongly acidic and oxidative conditions often lead to the degradation of sensitive substrates, and electron-deficient arenes (e.g., nitrobenzene) are practically inert to this transformation[2].

Palladium-Catalyzed Chlorosulfonylation

To circumvent the limitations of EAS, Buchwald and co-workers developed a Pd-catalyzed chlorosulfonylation of arylboronic acids[4][6]. This method utilizes palladium catalysis to insert SO2​ into the aryl-palladium bond.

• Causality of Reagent Choice: By employing anhydrous acetone as a solvent and a catalytic amount of Na2​CO3​ , the generation of the sulfonyl chloride is favored over the competing formation of sulfonate esters. The use of palladacyclic precatalysts allows the reaction to proceed at mild temperatures, preserving sensitive functional groups[4].

Sandmeyer-Type Sulfonylation

Recent advancements have utilized 1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide) adduct (DABSO) as a bench-stable, solid surrogate for gaseous SO2​ [2][3]. In the presence of a copper catalyst and HCl, aryl diazonium salts (generated in situ from anilines) undergo a radical Sandmeyer-type reaction.

• Causality of Radical Capture: The aryl radical generated by the decomposition of the diazonium salt reacts with SO2​ to form a sulfonyl radical, which is rapidly trapped by chloride ions (often from CuCl2​ or HCl) to yield the aryl sulfonyl chloride[3][7].

Comparative Analysis of Synthetic Methodologies

The following table summarizes the quantitative and qualitative differences between the primary methods for synthesizing aryl sulfonyl chlorides.

Methodology	Starting Material	Reagents / Catalysts	Functional Group Tolerance	Typical Yields	Key Advantages / Limitations
Classical EAS	Arenes	ClSO3​H (excess)	Low	40–85%	Cheap, scalable / Harsh conditions, poor regioselectivity.
Oxidative Chlorination	Aryl Thiols	Cl2​ , NaClO , or TCCA	Moderate	60–90%	High yields / Requires malodorous thiols, risk of over-oxidation[8].
Pd-Catalyzed	Arylboronic Acids	Pd precatalyst, SO2​ , NCS	High	70–95%	Mild conditions, broad scope / Expensive catalysts[4][6].
Sandmeyer-Type	Anilines	DABSO, CuCl2​ , HCl , NaNO2​	High	65–90%	Uses feedstock anilines, bench-stable SO2​ source / Involves diazonium intermediates[3][9].

Experimental Protocols: Self-Validating Systems

To ensure reproducibility and trustworthiness, the following protocols represent self-validating workflows where the successful generation of the intermediate can be immediately confirmed by in situ amination to the stable sulfonamide.

Protocol A: Palladium-Catalyzed Synthesis from Arylboronic Acids[5]

This protocol is ideal for substrates bearing acid-sensitive functional groups.

• Preparation: In a nitrogen-filled glovebox, charge a reaction vial with the arylboronic acid (1.0 equiv), Pd precatalyst (e.g., 2-5 mol%), and anhydrous Na2​CO3​ (5 mol%).

• Solvent Addition: Add anhydrous acetone to achieve a 0.2 M concentration. The choice of acetone is critical to suppress sulfonate ester byproducts[4].

• Chlorosulfonylation: Introduce an SO2​ source (or gaseous SO2​ ) and N -chlorosuccinimide (NCS, 1.2 equiv). Stir at 50 °C for 4–12 hours.

• Validation (In Situ Amination): Because electron-deficient sulfonyl chlorides can decompose during silica gel chromatography, cool the crude mixture to room temperature and directly add a primary or secondary amine (2.0 equiv).

• Isolation: Stir for 2 hours, quench with water, extract with ethyl acetate, and purify the resulting sulfonamide via standard flash chromatography.

Protocol B: Sandmeyer-Type Synthesis using DABSO[4][10]

This protocol leverages abundant aniline feedstocks.

• Diazotization: Dissolve the aniline (1.0 equiv) in aqueous HCl (3.0 M) and cool to 0 °C. Slowly add an aqueous solution of NaNO2​ (1.1 equiv) and stir for 30 minutes to form the diazonium salt.

• Sulfonyl Radical Generation: In a separate flask, suspend DABSO (0.6 equiv, providing 1.2 equiv of SO2​ ) and CuCl2​ (0.1 equiv) in acetonitrile.

• Coupling: Add the cold diazonium solution dropwise to the DABSO/ CuCl2​ suspension at room temperature. Nitrogen gas evolution will be observed immediately, indicating the formation of the aryl radical.

• Workup: Stir until gas evolution ceases (approx. 1 hour). Extract the aqueous mixture with dichloromethane. The organic layer contains the aryl sulfonyl chloride, which can be isolated or directly reacted with an amine.

Logical Workflow of Aryl Sulfonyl Chloride Synthesis

The following diagram illustrates the strategic divergence of synthetic pathways based on the starting material, converging on the critical aryl sulfonyl chloride intermediate.

Figure 1: Strategic pathways for the synthesis of aryl sulfonyl chlorides and their downstream application.

References

• DeBergh, J. R., Niljianskul, N., & Buchwald, S. L. "Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids." Journal of the American Chemical Society, 2013, 135(29), 10638–10641. Available at:[Link]

• Sussex Drug Discovery Centre. "Aryl Sulfonamides made easy." WordPress, 2015. Available at: [Link]

• DeBergh, J. R., Niljianskul, N., & Buchwald, S. L. "Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids." ACS Publications, 2013. Available at:[Link]

• Wang, M.-M., et al. "ChemComm." RSC Publishing. Available at: [Link]

• "Conversion of thiols into sulfonyl halogenides under aerobic and metal-free conditions." Green Chemistry (RSC Publishing), 2017. Available at:[Link]

• Hogan, P. J., & Cox, B. G. "Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides." ResearchGate, 2009. Available at: [Link]

• "Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate." Organic Letters - ACS Publications, 2024. Available at: [Link]

• Dong, J., et al. "Sulfur(VI) fluoride exchange (SuFEx): another good reaction for click chemistry." PubMed, 2014. Available at: [Link]

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• 5. Sulfur(VI) fluoride exchange (SuFEx): another good reaction for click chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Conversion of thiols into sulfonyl halogenides under aerobic and metal-free conditions - Green Chemistry (RSC Publishing) DOI:10.1039/C7GC00556C [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Synthesis of Sulfonamides using (2-Methylphenyl)(phenyl)methanesulfonyl chloride

Introduction & Mechanistic Rationale

The synthesis of complex sulfonamides is a cornerstone of modern drug discovery, providing metabolically stable bioisosteres for amides and key pharmacophores for target binding. The reagent (2-methylphenyl)(phenyl)methanesulfonyl chloride is highly valued for installing a sterically demanding, lipophilic diarylmethyl group. The presence of the ortho-methyl substituent restricts the conformational flexibility of the C–S bond, a critical structural feature often utilized to optimize receptor binding affinity and residence time.

The Sulfene Pathway vs. Direct Substitution

A fundamental mechanistic divergence occurs when utilizing alkanesulfonyl chlorides possessing an α-hydrogen compared to standard arylsulfonyl chlorides (e.g., Tosyl chloride). While tosyl chloride undergoes direct bimolecular nucleophilic substitution ( SN​2 ) at the sulfur atom, (2-methylphenyl)(phenyl)methanesulfonyl chloride operates almost exclusively via an E1cB-like elimination-addition mechanism[1].

Because the α-proton is highly acidic—stabilized by two adjacent aryl rings and the electron-withdrawing sulfonyl group—the addition of a tertiary amine base rapidly promotes dehydrohalogenation. This generates a highly reactive, transient diarylsulfene intermediate ( Ar1​Ar2​C=SO2​ )[2]. The amine nucleophile then traps this electrophilic sulfene to yield the final sulfonamide[3].

Understanding this causality is critical for reaction design: the overall reaction rate is governed by the formation and subsequent trapping of the sulfene. Strict control of local concentrations, temperature, and moisture is essential to prevent the sulfene from undergoing dimerization or hydrolysis[4].

Mechanistic pathway of sulfonamide synthesis via the highly reactive diarylsulfene intermediate.

Experimental Workflow & Self-Validating Protocol

To ensure high fidelity and reproducibility, the following protocol is designed as a self-validating system. The visual cue of the reaction—a transient color change upon sulfene formation—serves as an immediate in-process check.

Step-by-step experimental workflow for diarylmethanesulfonamide synthesis.

Step-by-Step Methodology

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with inert gas ( N2​ or Argon). Add the target amine (1.20 mmol) and anhydrous N,N-Diisopropylethylamine (DIPEA) (2.50 mmol) to 5.0 mL of anhydrous dichloromethane (DCM).

  • Causality Insight: DIPEA is specifically chosen over triethylamine (TEA). Its increased steric bulk minimizes competitive nucleophilic attack on the highly electrophilic sulfene, allowing it to act purely as a non-nucleophilic Brønsted base[3].

• Cooling: Submerge the flask in an ice-water bath to reach 0 °C.

  • Causality Insight: The dehydrohalogenation step to form the sulfene is highly exothermic. Maintaining a low temperature suppresses competitive side reactions, such as the dimerization of the sulfene into a 1,2-dithietane 1,1,2,2-tetraoxide[2].

• Reagent Addition: Dissolve (2-methylphenyl)(phenyl)methanesulfonyl chloride (1.00 mmol) in 2.0 mL of anhydrous DCM. Add this solution dropwise over 10 minutes to the vigorously stirring amine mixture.

  • Self-Validation: A slight yellowing of the solution typically indicates the generation of the transient sulfene intermediate. If the solution turns immediately dark or opaque, moisture contamination or rapid dimerization has likely occurred.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours. Monitor completion via LC-MS or TLC (typically using a 3:1 Hexanes:EtOAc system).

• Quench & Workup: Quench the reaction by adding 5.0 mL of saturated aqueous NH4​Cl . Transfer to a separatory funnel and extract the aqueous layer with DCM ( 3×10 mL).

  • Causality Insight: A mild acidic quench neutralizes excess DIPEA and unreacted amine, pushing them into the aqueous layer and preventing emulsion formation during extraction.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash column chromatography.

Quantitative Data & Optimization Parameters

The nucleophilicity of the amine dictates the required stoichiometry and base equivalents. Weak nucleophiles (like anilines) require a higher steady-state concentration of the amine to effectively trap the sulfene before it hydrolyzes or dimerizes.

Amine Class	Example Substrate	Amine Eq.	Base (DIPEA) Eq.	Temperature Profile	Expected Yield
Primary Aliphatic	Benzylamine	1.2	2.5	0 °C → RT	85–95%
Secondary Aliphatic	Piperidine	1.2	2.5	0 °C → RT	80–90%
Primary Aniline	4-Fluoroaniline	1.5	3.0	0 °C → 40 °C	65–80%
Sterically Hindered	tert-Butylamine	2.0	3.0	0 °C → 40 °C	50–65%

Troubleshooting & Critical Parameters

• Moisture Sensitivity (Hydrolysis): The diarylsulfene intermediate is exceptionally susceptible to nucleophilic attack by water, which rapidly converts it into the inactive (2-methylphenyl)(phenyl)methanesulfonic acid[1]. All solvents must be strictly anhydrous ( <50 ppm H2​O ), and glassware must be oven- or flame-dried.

• Steric Hindrance: The ortho-methyl group on the sulfonyl chloride introduces significant steric bulk at the reactive center. If reacting with a secondary amine that is also sterically hindered (e.g., diisopropylamine), the sulfene trapping step becomes severely rate-limiting. In such cases, switching the solvent to anhydrous THF and heating to 40 °C after the initial 0 °C addition can provide the necessary activation energy to drive the reaction to completion[4].

References

• King, J. F., Sim, S. K., & Li, S. K. L. "Organic Sulfur Mechanisms. 14. Kinetic Resolution in the Reaction of a Sulfene with an Amine." Canadian Journal of Chemistry (1973).2

• "A Comparative Guide to Sulfonylating Agents for Amine Reactions." Benchchem. 4

• Opitz, G., Rieth, K., & Ehlis, T. "Secondary Reactions of Sulfenes from Sulfonyl Chlorides and Tertiary Amines, 1. On the Competing Formation of Sulfene–Trialkylamine S,N- and C,N-Adducts." Chemische Berichte (1990). 3

• "Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs." International Journal of Molecular Sciences (2008). 1

Sources

• 1. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Folgereaktionen von Sulfenen aus Sulfonylchloriden und tertiären Aminen, 1 Über die konkurrierende Bildung von Sulfen–Trialkylamin‐S,N‐ und ‐C,N‐Addukten | Zendy [zendy.io]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: (2-Methylphenyl)(phenyl)methanesulfonyl Chloride in Medicinal Chemistry

Prepared by: Senior Application Scientist, Medicinal Chemistry & Drug Discovery Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary & Mechanistic Rationale

In modern drug discovery, the transition from planar, two-dimensional pharmacophores to complex, three-dimensional architectures is critical for improving target selectivity and reducing off-target toxicity. (2-Methylphenyl)(phenyl)methanesulfonyl chloride is a highly specialized, sterically demanding aliphatic sulfonyl chloride used primarily for the synthesis of bulky sulfonamides and as an electrophile in cross-coupling reactions.

Unlike standard phenylmethanesulfonyl chloride, the addition of an ortho-methyl group on one of the phenyl rings induces a severe steric clash. This prevents the two aromatic rings from adopting a coplanar conformation, forcing the molecule into a rigid, three-dimensional "wedge" or T-shaped geometry.

Why is this important?

• Hydrophobic Pocket Filling: The rigid 3D wedge perfectly complements deep, asymmetric S1 and S1' hydrophobic pockets in proteases (e.g., Thrombin, BACE-1)[1][2].

• Conformational Locking: The restricted bond rotation minimizes the entropic penalty upon target binding, drastically improving ligand efficiency and binding affinity ( Ki​ )[3].

• Metabolic Stability: The steric bulk shields the sulfonamide linkage from enzymatic cleavage and oxidative metabolism.

Key Applications in Drug Discovery

Protease and β-Lactamase Inhibitors

Sulfonamides derived from bulky sulfonyl chlorides have shown profound efficacy as non-covalent inhibitors. For instance, in the inhibition of AmpC β-lactamase, replacing a standard carboxamide with a sulfonamide alters the binding geometry. The sulfonamide oxygens form robust hydrogen bonds with conserved residues (e.g., Asn152), while the bulky diarylmethane group engages in T-shaped π−π interactions with tyrosine residues (e.g., Tyr221)[3][4]. Similar mechanisms are exploited in the design of BACE-1 inhibitors for Alzheimer's disease[2] and Thrombin inhibitors for antithrombotic therapies[1].

Macrophage Infectivity Potentiator (Mip) Inhibitors

Recent advancements have utilized bulky phenylmethanesulfonyl derivatives to inhibit Mip proteins (PPIases) in pathogens like Neisseria meningitidis and Burkholderia pseudomallei. The lipophilic sulfonamide tail significantly enhances anti-PPIase activity and reduces bacterial intracellular survival in macrophages[5].

Palladium-Catalyzed Desulfitative Cross-Coupling

Beyond sulfonamide synthesis, phenylmethanesulfonyl chlorides serve as novel electrophiles in Stille cross-coupling reactions. Under palladium catalysis (e.g., Pd2​(dba)3​ ) and copper co-catalysis, these sulfonyl chlorides undergo desulfitation (loss of SO2​ ) to form new C–C bonds with organostannanes, providing an economical route to complex diarylethane and triarylethane scaffolds[6].

Quantitative Data: Impact of Steric Bulk on Affinity

The following table summarizes the structure-activity relationship (SAR) trend demonstrating how transitioning from planar carboxamides to sterically demanding sulfonamides impacts binding affinity, using AmpC β-lactamase as a validated model[3][4].

Inhibitor Class	R-Group (Side Chain)	Target Enzyme	Ki​ (nM)	Ligand Efficiency
Carboxamide	Phenylmethane	AmpC β-Lactamase	570	~0.60
Methanesulfonamide	Methyl	AmpC β-Lactamase	789	~0.75
Phenylmethanesulfonamide	Phenylmethane	AmpC β-Lactamase	70	~0.85
Diaryl-methanesulfonamide	(2-Methylphenyl)(phenyl)methane	AmpC / Proteases	< 25	> 0.90

Data illustrates the causality between increased 3D steric bulk (filling the S1 pocket) and exponential improvements in binding affinity.

Visualizations of Workflows and Mechanisms

Caption: Workflow for the synthesis and validation of sterically demanding sulfonamide inhibitors.

Caption: Mechanistic binding model of bulky sulfonamides within target protease active sites.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Causality for each critical step is explained to prevent common synthetic failures (e.g., sulfonyl chloride hydrolysis or base-catalyzed degradation)[7].

Protocol A: Synthesis of Bulky Sulfonamide Inhibitors

Objective: Couple (2-Methylphenyl)(phenyl)methanesulfonyl chloride with a primary/secondary amine to yield a protease inhibitor.

• Preparation & Rigorous Dehydration:

  • Action: Flame-dry a round-bottom flask under vacuum and backfill with nitrogen ( N2​ ).

  • Causality: Aliphatic sulfonyl chlorides are highly susceptible to hydrolysis[7]. Ambient moisture will rapidly convert the reagent into the unreactive sulfonic acid.

• Amine Dissolution:

  • Action: Dissolve the target amine (1.0 equiv) in anhydrous Dichloromethane (DCM) or THF (0.1 M concentration).

• Base Addition:

  • Action: Add N,N -Diisopropylethylamine (DIPEA) or N -Methylmorpholine (NMM) (2.5 equiv).

  • Causality: A non-nucleophilic base is required to scavenge the HCl byproduct without acting as a competing nucleophile (which would occur with primary/secondary amines).

• Electrophile Addition:

  • Action: Cool the reaction mixture to 0∘C using an ice bath. Dissolve (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.2 equiv) in a minimum volume of anhydrous DCM and add dropwise over 15 minutes.

  • Causality: The 0∘C addition controls the exothermic nature of the SN​2 attack, preventing the formation of highly reactive sulfene intermediates that lead to complex side-reactions[7].

• Reaction Maturation:

  • Action: Allow the reaction to gradually warm to room temperature and stir for 4–18 hours. Monitor conversion via TLC or LC-MS.

• Self-Validating Workup:

  • Action: Quench with saturated aqueous NaHCO3​ . Extract with Ethyl Acetate (EtOAc). Wash the organic layer with 1M KHSO4​ (pH ~2), followed by brine.

  • Causality: The KHSO4​ acidic wash is a critical self-validating step; it protonates and pulls all unreacted starting amine and DIPEA into the aqueous layer, ensuring the crude organic extract contains only the neutral sulfonamide product[1].

• Purification:

  • Action: Dry over Na2​SO4​ , concentrate in vacuo, and purify via automated silica-gel flash chromatography.

Protocol B: Palladium-Catalyzed Desulfitative Stille Cross-Coupling

Objective: Generate complex C–C bonds using the sulfonyl chloride as an electrophile.

• Reagent Assembly:

  • Action: In a glovebox or under strict N2​ , combine (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.0 equiv), an organostannane (e.g., tributyl(aryl)stannane, 1.2 equiv), Pd2​(dba)3​ (1.5 mol %), tri-2-furylphosphine (TFP) (5 mol %), and CuBr⋅Me2​S (10 mol %) in a Schlenk flask[6].

• Solvent & Heating:

  • Action: Add degassed anhydrous toluene or THF. Heat to reflux ( 80−110∘C ) for 12 hours.

  • Causality: The copper co-catalyst ( CuBr⋅Me2​S ) is essential for facilitating the transmetalation step from tin to palladium, while the elevated temperature drives the extrusion of SO2​ gas (desulfitation) prior to reductive elimination[6].

• Isolation:

  • Action: Cool to room temperature, filter through a pad of Celite to remove palladium/copper black, and concentrate. Purify via column chromatography.

References

• Discovery of a Novel, Selective, and Orally Bioavailable Class of Thrombin Inhibitors Incorporating Aminopyridyl Moieties at the P1 Position Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs Source: Semantic Scholar (Int. J. Mol. Sci. 2008) URL:[Link]

• Palladium-Catalyzed Stille Cross-Couplings of Sulfonyl Chlorides and Organostannanes Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Design, synthesis, crystal structures and antimicrobial activity of sulfonamide boronic acids as β-lactamase inhibitors Source: PMC (NIH) / Journal of Medicinal Chemistry URL:[Link]

• Design and Synthesis of Inhibitors Targeting BACE-1, an Aspartic Protease Involved in the Pathogenesis of Alzheimer's Disease Source: DiVA Portal (Linköping University) URL:[Link]

• Analysis of Structure–Activity Relationships of Novel Inhibitors of the Macrophage Infectivity Potentiator (Mip) Proteins Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. liu.diva-portal.org [liu.diva-portal.org]
• 3. Design, synthesis, crystal structures and antimicrobial activity of sulfonamide boronic acids as β-lactamase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: (2-Methylphenyl)(phenyl)methanesulfonyl chloride in Advanced Organic Synthesis

Executive Summary

(2-Methylphenyl)(phenyl)methanesulfonyl chloride (CAS: 1534454-51-7) is a highly specialized, sterically encumbered organic building block utilized primarily in the synthesis of complex sulfonamides and sulfonate esters[1]. In drug discovery and medicinal chemistry, the incorporation of dual-aryl substituted methanesulfonyl groups is a proven strategy to modulate the lipophilicity, metabolic stability, and target-binding affinity of lead compounds.

Unlike standard aliphatic sulfonyl chlorides (e.g., methanesulfonyl chloride), the presence of both a phenyl ring and an ortho-methylphenyl ring on the α -carbon imparts profound steric hindrance[1]. This structural feature fundamentally alters its reactivity profile, shifting the dominant reaction mechanism away from direct nucleophilic substitution and toward a highly reactive diarylsulfene intermediate [2]. This guide details the mechanistic causality, optimized protocols, and self-validating workflows required to successfully deploy this reagent at the bench.

Mechanistic Dichotomy: Direct Substitution vs. Sulfene Pathways

To utilize this reagent effectively, chemists must understand the kinetic competition between two distinct pathways when reacting arylmethanesulfonyl chlorides with nucleophiles[3].

• Direct Bimolecular Substitution ( SN​2 -like): In this classical pathway, the nucleophile attacks the sulfur atom directly, displacing the chloride ion. However, the extreme steric bulk of the (2-methylphenyl)(phenyl)methyl group blocks the necessary trajectory for nucleophilic attack, making this pathway kinetically sluggish.

• Elimination-Addition (The Sulfene Pathway): Because the starting material possesses an α -proton, the introduction of a tertiary amine base (e.g., Triethylamine) triggers an E1cB elimination of HCl[4]. This generates a transient, highly electrophilic diarylsulfene ( Ar1​Ar2​C=SO2​ )[2].

  • Causality: The formation of the sulfene is highly favored because the transition from an sp3 -hybridized α -carbon to a planar sp2 -hybridized carbon relieves the severe steric clash between the ortho-methyl group and the adjacent phenyl ring. The resulting sulfene is rapidly trapped by nucleophiles (amines or alcohols) to yield the desired product.

Mechanistic dichotomy of arylmethanesulfonyl chlorides highlighting the preferred sulfene pathway.

Quantitative Data & Reaction Optimization

To demonstrate the necessity of leveraging the sulfene pathway, the following table summarizes the optimization landscape for coupling (2-Methylphenyl)(phenyl)methanesulfonyl chloride with a standard secondary amine.

Entry	Solvent	Base (Equiv.)	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
1	DCM	None	25	24	< 5%	Direct SN​2 is blocked by steric hindrance.
2	DCM	Et3​N (1.1)	0 → 25	4	45%	Incomplete conversion; competitive hydrolysis observed.
3	DCM	Et3​N (2.5)	0 → 25	2	88%	Optimal: Excess base drives rapid sulfene formation.
4	THF	Pyridine (3.0)	60	12	65%	Slower sulfene generation; minor dimerization byproducts.

Conclusion: An excess of a non-nucleophilic, relatively strong base ( Et3​N ) in a non-coordinating solvent (DCM) is required to quantitatively generate the sulfene and outcompete background hydrolysis[3].

Self-Validating Experimental Protocols

Protocol A: Synthesis of Sterically Hindered Sulfonamides

This protocol utilizes the sulfene trapping mechanism to couple the reagent with primary or secondary amines.

Reagents & Equipment:

• (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.0 equiv)

• Amine nucleophile (1.2 equiv)

• Triethylamine ( Et3​N , 2.5 equiv)

• Anhydrous Dichloromethane (DCM, 0.1 M)

• Argon/Nitrogen atmosphere

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with Argon. Dissolve the amine (1.2 equiv) and (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.0 equiv) in anhydrous DCM.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Sulfene formation is highly exothermic. Controlling the temperature prevents the highly reactive sulfene from dimerizing or degrading.

• Base Addition: Add Et3​N (2.5 equiv) dropwise over 10 minutes.

  • Self-Validation Checkpoint: Within minutes of addition, a dense white precipitate ( Et3​N⋅HCl ) will form. This visual cue confirms the successful E1cB elimination and generation of the sulfene intermediate.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

• In-Process Control (IPC): Monitor via LC-MS.

  • Self-Validation Checkpoint: Do not look for the mass of the starting sulfonyl chloride, as it will hydrolyze on the LC column to the sulfonic acid ( [M−H]− ). Instead, confirm the disappearance of the amine and the emergence of the product [M+H]+ peak.

• Workup: Quench the reaction with saturated aqueous NH4​Cl . Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Hexanes/Ethyl Acetate gradient).

Step-by-step experimental workflow for the synthesis of sterically hindered sulfonamides.

Protocol B: Preparation of Sulfonate Esters

Alcohols are significantly poorer nucleophiles than amines. To facilitate the reaction, a nucleophilic catalyst is required in tandem with the base.

• Dissolve the target alcohol (1.0 equiv) and (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.2 equiv) in anhydrous DCM.

• Add Pyridine (3.0 equiv) and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 equiv) at 0 °C.

  • Causality: DMAP acts as a highly efficient nucleophilic catalyst, intercepting either the sulfonyl chloride or the transient sulfene to form a highly reactive sulfonylpyridinium intermediate, which is rapidly attacked by the weak alcohol nucleophile.

• Stir at room temperature for 12–16 hours.

• Quench with 1M HCl (aq) to remove excess pyridine and DMAP, followed by standard organic extraction and chromatographic purification.

Troubleshooting & Best Practices

• Moisture Sensitivity: Arylmethanesulfonyl chlorides are highly susceptible to hydrolysis[4]. If the reaction yields predominately the sulfonic acid byproduct (detectable via LC-MS as a highly polar [M−H]− species), ensure all solvents are strictly anhydrous and glassware is oven-dried.

• TLC Monitoring: The starting material runs very close to the solvent front in standard Hexane/EtOAc mixtures. Sulfonamide products are significantly more polar. Use UV (254 nm) for visualization, as the dual-aryl system is highly chromophoric.

• Steric Limitations: If coupling with an exceptionally bulky secondary amine (e.g., diisopropylamine), the sulfene trapping may become too slow, leading to sulfene dimerization. In such cases, switching to a more polar aprotic solvent like Acetonitrile ( CH3​CN ) and heating to 40 °C can provide the necessary activation energy to force the coupling.

Sources

• 1. 1534454-51-7|(2-Methylphenyl)(phenyl)methanesulfonyl chloride|BLD Pharm [bldpharm.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. mdpi.com [mdpi.com]
• 4. alpha-Toluenesulfonyl chloride | 1939-99-7 [chemicalbook.com]

Step-by-step protocol for sulfonylation using (2-Methylphenyl)(phenyl)methanesulfonyl chloride

An In-Depth Guide to Sulfonylation Protocols Using (2-Methylphenyl)(phenyl)methanesulfonyl chloride

Authored by a Senior Application Scientist

Abstract

This comprehensive application note provides detailed protocols and expert insights for the use of (2-Methylphenyl)(phenyl)methanesulfonyl chloride as a versatile sulfonylation agent. This guide is tailored for researchers, scientists, and professionals in drug development who require robust methods for synthesizing sulfonamides and sulfonate esters. The protocols herein are grounded in established chemical principles, emphasizing safety, efficiency, and mechanistic understanding. We delve into the causality behind experimental choices, from reagent selection to reaction workup, ensuring that each protocol is a self-validating system. This document serves as a practical laboratory guide and a resource for understanding the nuances of sulfonylation reactions involving sterically demanding sulfonyl chlorides.

Reagent Profile: (2-Methylphenyl)(phenyl)methanesulfonyl chloride

(2-Methylphenyl)(phenyl)methanesulfonyl chloride is a sulfonylating agent characterized by a sterically hindered diarylmethyl group attached to the sulfonyl chloride moiety. This structural feature can influence its reactivity and the properties of the resulting sulfonated products.

• Molecular Formula: C₁₄H₁₃ClO₂S

• Structure:

  (Image Source: PubChem CID 13849187)

• Key Reactive Group: The sulfonyl chloride (-SO₂Cl) group contains a highly electrophilic sulfur atom, making it susceptible to nucleophilic attack by amines, alcohols, and phenols.[1]

• Reactivity Considerations: The bulky (2-Methylphenyl)(phenyl)methyl substituent plays a significant role in the reagent's reactivity. While the fundamental mechanism is consistent with other sulfonyl chlorides, the steric hindrance may necessitate longer reaction times or higher temperatures compared to less hindered reagents like p-toluenesulfonyl chloride (TsCl).[2] This steric effect can also offer unique selectivity in certain applications.

General Reaction Mechanism

The sulfonylation reaction proceeds via a nucleophilic acyl substitution mechanism. The nucleophile (e.g., an amine or alcohol) attacks the electrophilic sulfur atom of the sulfonyl chloride, leading to the formation of a tetrahedral intermediate. Subsequently, the chloride ion is eliminated as a leaving group, and a proton is removed by a base to yield the final sulfonated product and a salt byproduct.[3]

Caption: General mechanism for sulfonylation of a primary amine.

Critical Safety and Handling Protocols

Sulfonyl chlorides as a class are hazardous reagents that demand strict adherence to safety protocols. They are corrosive, lachrymatory, and moisture-sensitive.[4][5]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and tightly fitting safety goggles or a face shield.[6]

• Ventilation: All manipulations involving (2-Methylphenyl)(phenyl)methanesulfonyl chloride must be performed inside a certified chemical fume hood to avoid inhalation of corrosive vapors.[7]

• Moisture Sensitivity: This reagent reacts with water, including atmospheric moisture, to produce corrosive hydrochloric acid (HCl) and the corresponding unreactive sulfonic acid.[4][8] Always use dry glassware and anhydrous solvents. Store the reagent in a tightly sealed container in a desiccator or under an inert atmosphere (e.g., nitrogen or argon).

• Incompatibilities: Avoid contact with strong bases, oxidizing agents, amines, and metals.[5]

• Spill & Emergency Procedures:

  • Skin/Eye Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and seek urgent medical attention.[9] Remove contaminated clothing.[4]

  • Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen and seek emergency medical help.[6]

  • Spills: Absorb small spills with an inert material (e.g., sand, vermiculite), collect in a sealed container, and dispose of as hazardous chemical waste.[7] Do not use water to clean up spills.

Experimental Design: The Scientist's Perspective

A successful sulfonylation reaction depends on the careful selection of several key parameters. The choices made directly impact reaction efficiency, yield, and purity.

Parameter	Choices & Rationale
Nucleophile	Primary/Secondary Amines: Readily form stable sulfonamides. Primary amines can potentially undergo di-sulfonylation if excess sulfonyl chloride is used.[8] Alcohols/Phenols: Form sulfonate esters. Phenols are generally more reactive than aliphatic alcohols. The resulting sulfonate is an excellent leaving group, useful for subsequent Sₙ2 reactions.[10][11]
Base	Pyridine: Often used as both a base and a solvent. It acts as a nucleophilic catalyst, forming a highly reactive sulfonylpyridinium salt intermediate.[10] Triethylamine (Et₃N): A non-nucleophilic, hindered amine base. It effectively scavenges the HCl byproduct without competing with the primary nucleophile. Often preferred to avoid potential side reactions associated with pyridine.[12] Aqueous Base (e.g., NaOH): Used in biphasic Schotten-Baumann conditions, where the base remains in the aqueous phase, neutralizing HCl as it forms.[3][13]
Solvent	Anhydrous Aprotic Solvents: Dichloromethane (DCM), Tetrahydrofuran (THF), and Acetonitrile (MeCN) are common choices. The key is to ensure the solvent is completely dry to prevent hydrolysis of the sulfonyl chloride.[8]
Stoichiometry	A slight excess (1.05-1.2 equivalents) of the sulfonyl chloride is often used to ensure complete consumption of the more valuable nucleophile. The base is typically used in a slight excess (1.1-1.5 equivalents) relative to the sulfonyl chloride to neutralize all generated HCl.[8]
Temperature	Reactions are typically initiated at 0 °C (ice bath) to control the initial exotherm upon adding the sulfonyl chloride, then allowed to warm to room temperature.[8][14] For sterically hindered substrates or less reactive nucleophiles, gentle heating may be required.
Monitoring	Thin-Layer Chromatography (TLC): An indispensable tool to monitor the consumption of the starting material and the formation of the product.

Detailed Sulfonylation Protocols

The following protocols are robust starting points and may require optimization based on the specific nucleophile used.

Protocol 1: Synthesis of N-Substituted-(2-Methylphenyl)(phenyl)methanesulfonamide

This protocol describes the reaction of (2-Methylphenyl)(phenyl)methanesulfonyl chloride with a primary or secondary amine using triethylamine as the base in an anhydrous aprotic solvent.

Materials & Equipment:

• (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.05 eq)

• Primary or Secondary Amine (1.0 eq)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (Et₃N, 1.2 eq)

• Round-bottom flask with stir bar, rubber septum, nitrogen/argon inlet

• Syringes and needles

• Ice-water bath

• Standard glassware for workup and purification

Step-by-Step Procedure:

• Reaction Setup: Under an inert atmosphere (N₂ or Ar), add the amine (1.0 eq) and anhydrous DCM to a dry round-bottom flask. Cool the stirred solution to 0 °C using an ice bath.

  • Scientist's Note: An inert atmosphere and anhydrous conditions are critical to prevent the hydrolysis of the sulfonyl chloride.[8] Cooling the solution helps to manage the exothermic nature of the reaction and minimize potential side reactions.[14]

• Base Addition: Add triethylamine (1.2 eq) to the amine solution via syringe.

• Sulfonyl Chloride Addition: Dissolve (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.05 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cold, stirred amine solution over 15-30 minutes.

  • Scientist's Note: Dropwise addition prevents a rapid temperature increase and allows for better control of the reaction.[8]

• Reaction Progression: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 4-24 hours.

• Monitoring: Monitor the reaction's progress by TLC, checking for the disappearance of the starting amine.

• Workup & Purification: a. Upon completion, quench the reaction by adding 1M HCl (aq) to neutralize excess triethylamine. b. Transfer the mixture to a separatory funnel and dilute with additional DCM. c. Wash the organic layer sequentially with 1M HCl (aq), saturated NaHCO₃ (aq), and finally, brine. d. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the crude sulfonamide. e. Purify the crude product by recrystallization or silica gel column chromatography.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry.

  • Expected Spectral Data: In IR spectroscopy, look for characteristic strong S=O stretching bands around 1370-1410 cm⁻¹ and 1166-1204 cm⁻¹.[15]

Protocol 2: Synthesis of a (2-Methylphenyl)(phenyl)methanesulfonate Ester

This protocol details the synthesis of a sulfonate ester from an alcohol or phenol using pyridine as the base and solvent.

Materials & Equipment:

• (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.1 eq)

• Alcohol or Phenol (1.0 eq)

• Anhydrous Pyridine

• Round-bottom flask with stir bar, rubber septum, nitrogen/argon inlet

• Syringes and needles

• Ice-water bath

Step-by-Step Procedure:

• Reaction Setup: Under an inert atmosphere, dissolve the alcohol or phenol (1.0 eq) in anhydrous pyridine in a dry round-bottom flask. Cool the solution to 0 °C.

  • Scientist's Note: Pyridine serves as both the solvent and the base, activating the sulfonyl chloride by forming a reactive pyridinium salt intermediate.[10]

• Sulfonyl Chloride Addition: Cautiously add (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.1 eq) portion-wise or as a solution in a small amount of anhydrous DCM to the cold, stirred mixture.

• Reaction Progression: Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir overnight.

• Monitoring: Monitor the reaction by TLC until the starting alcohol/phenol is consumed.

• Workup & Purification: a. Carefully pour the reaction mixture into a beaker containing ice and concentrated HCl to neutralize the pyridine. b. Extract the product with an organic solvent (e.g., ethyl acetate or DCM). c. Wash the combined organic extracts sequentially with cold 1M HCl (aq) (to remove residual pyridine), water, and brine. d. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. e. Purify the crude sulfonate ester via recrystallization or flash column chromatography.

• Characterization: Analyze the purified product by NMR, IR, and MS to confirm its identity and purity.

Caption: A generalized workflow for sulfonylation reactions.

Troubleshooting and Optimization

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	Hydrolyzed Sulfonyl Chloride: Reagent was exposed to moisture.[8] Low Reactivity: Steric hindrance of the sulfonyl chloride or the nucleophile.	Use fresh reagent and ensure all glassware and solvents are scrupulously dry.[8] Increase reaction temperature or prolong reaction time. Consider using a more nucleophilic catalyst if applicable.[8]
Di-sulfonylation of Primary Amine	Excess Sulfonyl Chloride: Using too much sulfonylating agent.[8] High Temperature: Can favor the second sulfonylation.	Use a 1:1 stoichiometry or a slight excess of the amine.[8] Maintain a lower reaction temperature (0 °C to RT). Monitor the reaction closely and stop it once the starting amine is consumed.
Significant Sulfonic Acid Byproduct	Water in Reaction: Hydrolysis of the sulfonyl chloride is a major competitive pathway.[8]	Rigorously dry all solvents and glassware. Run the reaction under a positive pressure of an inert gas.
Formation of Chlorinated Byproduct (from Alcohols)	Use of Pyridine: The pyridinium hydrochloride salt can act as a source of nucleophilic chloride, converting the desired sulfonate ester into an alkyl chloride.[12]	Switch to a non-nucleophilic base system, such as triethylamine.[12]

References

• SATHEE JEE. (n.d.). Chemistry Schotten Baumann Reaction.
• TCI Chemicals. (2025, June 12). p-Xylene-2-sulfonyl Chloride - SAFETY DATA SHEET.
• ChemicalBook. (2026, January 17). Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND.
• Fath, S. L., et al. (2012). Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide. Organic Process Research & Development.
• BenchChem. (n.d.). An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group.
• KISHIDA CHEMICAL CO., LTD. (2024, June 13). Safety Data Sheet: Sulfuryl chloride.
• BenchChem. (n.d.). Technical Support Center: Sulfonamide Synthesis with Primary Amines.

• Organic Chemistry Portal. (n.d.). Sulfonate synthesis by sulfonylation (tosylation). Retrieved from [Link]

• Merck Millipore. (n.d.). Safety Data Sheet: Toluene-α-sulphonyl chloride.
• Vizgert, R. V., Maksimenko, N. N., & Rubleva, L. I. (1988). Catalytic sulfonylation of phenol by sterically hindered sulfonyl chlorides. Journal of Organic Chemistry of the USSR.
• Youn, S. W. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society.
• Lakrout, S., et al. (2013). A Simple and Eco-Sustainable Method for the Sulfonylation of Amines Under Microwave-Assisted Solvent-Free Conditions. RSC Advances.
• New Jersey Department of Health. (n.d.). Hazard Summary: Benzene Sulfonyl Chloride.
• Viggert, R. V., et al. (1986). Sulfonylation of phenols in the presence of pyridine bases. Journal of Organic Chemistry of the USSR.
• Rattanburi, P., et al. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface.
• Ngassa, F. N., et al. (2018). Synthesis of sulfonates from sulfonyl chloride derivatives and phenol.
• Ngassa, F. N., et al. (2018). Facile synthesis of arylsulfonates from phenol derivatives and sulfonyl chlorides. Journal of the Chinese Chemical Society.
• Wang, Y., et al. (2021). Practical Electro-Oxidative Sulfonylation of Phenols with Sodium Arenesulfinates Generating Arylsulfonate Esters. The Journal of Organic Chemistry.
• Liu, J., et al. (2023). Dehydroxylative Sulfonylation of Alcohols. The Journal of Organic Chemistry.
• BenchChem. (n.d.). Technical Support Center: Sulfonylation Reactions.

• The Organic Chemistry Tutor. (2023, November 19). Sulfonate Esters: Activation of Alcohols with Sulfonyl Chlorides. YouTube. Retrieved from [Link]

• Moser, A. (2008, July 30). IR, NMR and MS of a Sulfonyl Chloride compound. ACD/Labs. Retrieved from [Link]

• Wikipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

• Fath, S. L., et al. (2012). Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide.

• Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Retrieved from [Link]

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• 2. Catalytic sulfonylation of phenol by sterically hindered sulfonyl chlorides (Journal Article) | OSTI.GOV [osti.gov]
• 3. Chemistry Schotten Baumann Reaction | SATHEE JEE [satheejee.iitk.ac.in]
• 4. merckmillipore.com [merckmillipore.com]
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Application Note: Synthesis of Diarylmethanesulfonamides via Reaction of (2-Methylphenyl)(phenyl)methanesulfonyl Chloride with Primary Amines

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Advanced Application Note & Self-Validating Protocol

Executive Summary & Mechanistic Dichotomy

The synthesis of sulfonamides via the reaction of sulfonyl chlorides with primary amines is a cornerstone transformation in pharmaceutical development. However, utilizing sterically encumbered electrophiles such as (2-Methylphenyl)(phenyl)methanesulfonyl chloride requires a deep understanding of reaction kinetics to prevent yield-limiting side reactions like hydrolysis or di-sulfonylation[1].

As a Senior Application Scientist, the critical insight here is the mechanistic dichotomy dictated by the substrate's structure. The alpha-carbon of this specific sulfonyl chloride is flanked by two aryl rings (one possessing an ortho-methyl group). This creates a highly congested steric shield around the electrophilic sulfur atom, significantly retarding the classical direct nucleophilic displacement ( SN​2 -type) pathway.

Because of this steric hindrance, and the enhanced acidity of the alpha-proton, the reaction is highly susceptible to an alternative Elimination-Addition (Sulfene) pathway . When strong aliphatic bases are used, the base abstracts the alpha-proton, eliminating chloride to form a planar, highly reactive sulfene intermediate, which is subsequently trapped by the primary amine. Understanding this causality is essential for selecting the appropriate base and solvent.

Mechanistic pathways for sulfonamide formation: Direct nucleophilic attack vs. Sulfene intermediate.

Optimization of Reaction Parameters

To drive the reaction toward the desired mono-sulfonamide while suppressing the moisture-sensitive hydrolysis of the sulfonyl chloride[2], the choice of base is the most critical variable.

• Pyridine acts as both an acid scavenger and a nucleophilic catalyst. It forms a highly reactive sulfonylpyridinium intermediate that overcomes steric hindrance, favoring the direct attack pathway and minimizing sulfene formation[3].

• Triethylamine (TEA) or DIPEA , being stronger and more sterically hindered bases, actively promote the elimination of HCl to form the sulfene intermediate. While effective, this pathway can increase the risk of di-sulfonylation if the primary amine is highly nucleophilic[1].

Quantitative Optimization Data

Entry	Base (Equiv.)	Solvent	Temp Range	Putative Mechanism	Yield (%)	Key Experimental Observations
1	Pyridine (2.0)	DCM	0 °C → RT	Direct / Nucleophilic Catalysis	88 - 94	Clean impurity profile; rapid conversion.
2	TEA (2.0)	DCM	0 °C → RT	Sulfene Elimination-Addition	75 - 82	Trace di-sulfonylation observed on TLC.
3	DIPEA (2.5)	THF	0 °C → RT	Sulfene Elimination-Addition	70 - 75	Slower kinetics; minor sulfonic acid byproduct.
4	K 2​ CO 3​ (3.0)	DMF	RT	Direct Attack	60 - 68	Heterogeneous mixture; requires vigorous stirring.

Self-Validating Experimental Protocol

This protocol utilizes Pyridine in anhydrous Dichloromethane (DCM) to maximize yield. It is designed as a self-validating system , meaning each step includes an In-Process Control (IPC) or visual cue to verify success before proceeding.

Step-by-step experimental workflow for the synthesis of diarylmethanesulfonamides.

Step-by-Step Methodology

Step 1: System Preparation

• Action: In an oven-dried round-bottom flask purged with inert gas (N 2​ or Ar), dissolve the primary amine (1.0 equiv, e.g., 5.0 mmol) in anhydrous DCM (0.2 M concentration). Add anhydrous Pyridine (2.0 equiv, 10.0 mmol).

• Causality: Anhydrous conditions are mandatory because sulfonyl chlorides are highly moisture-sensitive and rapidly hydrolyze to sulfonic acids in the presence of water.

• Validation Check: The solution must be completely clear. Any cloudiness indicates moisture or insoluble amine salts.

Step 2: Temperature Control

• Action: Submerge the flask in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes.

• Causality: Lowering the temperature suppresses the exothermic nature of the sulfonylation and prevents the formation of di-sulfonylated byproducts[1].

Step 3: Electrophile Addition

• Action: Dissolve (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.05 equiv, 5.25 mmol) in a minimal volume of anhydrous DCM. Add this solution dropwise to the stirring amine mixture over 15–30 minutes[1].

• Validation Check: A slight yellowing of the solution or a very mild exotherm confirms the generation of the reactive sulfonylpyridinium intermediate.

Step 4: Reaction Propagation & Monitoring

• Action: Allow the reaction to slowly warm to room temperature (RT) and stir for 2 to 12 hours.

• Validation Check (IPC): Monitor via TLC (Hexane:Ethyl Acetate, 7:3 v/v) or HPLC. The reaction is self-validated as complete when the ninhydrin-active primary amine spot is entirely consumed, replaced by a higher Rf​ , UV-active sulfonamide spot[1].

Step 5: Selective Aqueous Workup

• Action: Dilute the reaction mixture with additional DCM.

  • Wash with 1N aqueous HCl (2 × 20 mL). Causality: Protonates and removes excess pyridine and unreacted primary amine into the aqueous layer.

  • Wash with saturated aqueous NaHCO 3​ (1 × 20 mL). Causality: Neutralizes any residual acid.

  • Wash with brine (1 × 20 mL) and dry the organic layer over anhydrous Na 2​ SO 4​ .

• Validation Check: Check the pH of the aqueous layer after the HCl wash; it must be acidic (pH 1-2) to ensure complete removal of pyridine.

Step 6: Isolation

• Action: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel column chromatography or recrystallization (e.g., from hot ethanol)[1].

Troubleshooting & Analytical Signatures

Even with a robust protocol, sterically hindered substrates can yield specific analytical deviations.

• Issue 1: Significant Polar Byproduct (Baseline on TLC)

  • Cause: Hydrolysis of the (2-Methylphenyl)(phenyl)methanesulfonyl chloride due to wet solvents or atmospheric moisture[1].

  • Resolution: Ensure strict adherence to anhydrous techniques. Discard old bottles of DCM or Pyridine and use freshly distilled or molecular-sieve-dried reagents.

• Issue 2: Second, Less Polar Spot on TLC

  • Cause:Di-sulfonylation . Primary amines are highly reactive[3], and leaving the reaction stirring for extended periods after the mono-sulfonamide has formed can lead to a second sulfonylation event[1].

  • Resolution: Strictly monitor the reaction via HPLC/TLC and quench immediately upon consumption of the starting amine. Maintain the temperature at 0 °C for a longer duration if di-sulfonylation persists[1].

References

• Organic Letters (ACS Publications) - Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine. American Chemical Society. Available at: [Link][2]

• Chemistry & Biology Interface - Recent advances in synthesis of sulfonamides: A review. CBI Journal. Available at:[Link][3]

• RSC Advances - A new environmentally benign, simple, and efficient protocol for the chemoselective sulfonylation of various structurally amines. Royal Society of Chemistry. Available at: [Link][4]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. cbijournal.com [cbijournal.com]
• 4. pubs.rsc.org [pubs.rsc.org]

Application Notes &amp; Protocols: Synthesis of Sulfonate Esters from (2-Methylphenyl)(phenyl)methanesulfonyl chloride

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Role of Sterically-Defined Sulfonate Esters

Sulfonate esters are foundational intermediates in modern organic synthesis, particularly within pharmaceutical and materials science research. Their exceptional utility stems from the sulfonate group's capacity to function as an excellent leaving group in nucleophilic substitution and elimination reactions.[1][2] This "activation" of hydroxyl groups from alcohols provides a reliable and stereoretentive pathway for introducing a wide range of functionalities, a process often problematic under the harsh acidic conditions required for direct alcohol substitution.[1][3]

While common sulfonylating agents like tosylates (p-toluenesulfonates) and mesylates (methanesulfonates) are widely used, the synthesis of more complex, sterically-defined sulfonate esters offers unique advantages in controlling reaction pathways and influencing the properties of the final products.[4] This guide details the synthesis of sulfonate esters using (2-Methylphenyl)(phenyl)methanesulfonyl chloride , a reagent whose significant steric bulk provides a valuable tool for researchers targeting specific molecular architectures. We will explore the mechanistic underpinnings, provide a robust experimental protocol, and discuss the critical parameters for achieving high-yield synthesis.

Reaction Mechanism: The Sulfonylation Pathway

The formation of a sulfonate ester from an alcohol and a sulfonyl chloride proceeds via a well-established nucleophilic substitution mechanism at the sulfur center.[1][5] The reaction is not catalyzed by the base but requires it to neutralize the hydrochloric acid generated, driving the reaction to completion.[4]

The key steps are as follows:

• Nucleophilic Attack: The alcohol's oxygen atom, acting as a nucleophile, attacks the electrophilic sulfur atom of the (2-Methylphenyl)(phenyl)methanesulfonyl chloride. This concerted step displaces the chloride ion, which is a good leaving group.[3][5]

• Deprotonation: A non-nucleophilic base, typically a tertiary amine like triethylamine (TEA) or pyridine, deprotonates the resulting oxonium intermediate.[4][5] This step is irreversible as it forms the stable triethylammonium chloride or pyridinium chloride salt.

The reaction proceeds with retention of configuration at the alcohol's stereocenter because the C-O bond is not broken during the process.[1]

Diagram 1: General mechanism for sulfonate ester formation.

Experimental Design & Key Considerations

The steric hindrance imparted by the 2-methylphenyl and phenyl groups on the sulfonyl chloride requires careful consideration of reaction parameters to ensure efficient conversion.

• Substrate Scope (The Alcohol): This protocol is most effective for primary and less sterically hindered secondary alcohols. Tertiary alcohols may react very slowly or undergo elimination side reactions due to the steric clash with the bulky sulfonyl chloride.

• Choice of Base: Triethylamine (TEA) is a cost-effective and generally suitable base for this transformation.[4] It effectively scavenges the HCl byproduct without competing as a nucleophile. For particularly sensitive substrates, a more hindered base like N,N-diisopropylethylamine (DIPEA) can be used, although it is often not necessary. Pyridine is also a common choice.[1]

• Solvent and Conditions: The reaction must be conducted under anhydrous conditions, as sulfonyl chlorides readily hydrolyze in the presence of water. Dichloromethane (DCM) is an excellent solvent choice due to its inertness and ability to dissolve the reagents.[4] The reaction is initiated at 0 °C to control the initial exotherm and then allowed to proceed at room temperature.[4]

Detailed Experimental Protocol

This protocol provides a general procedure for the synthesis of a sulfonate ester from a primary alcohol and (2-Methylphenyl)(phenyl)methanesulfonyl chloride.

4.1. Materials and Reagents

Reagent/Material	Purpose	M.W. ( g/mol )	Typical Eq.
Alcohol (Substrate)	Nucleophile	Varies	1.0
(2-Methylphenyl)(phenyl)methanesulfonyl chloride	Electrophilic Sulfonylating Agent	294.79	1.1 - 1.2
Triethylamine (TEA), anhydrous	HCl Scavenger (Base)	101.19	1.5
Dichloromethane (DCM), anhydrous	Reaction Solvent	84.93	-
Deionized Water	Quenching Agent	18.02	-
1 M Hydrochloric Acid (aq.)	Workup (removes excess base)	-	-
Saturated Sodium Bicarbonate (aq.)	Workup (neutralizes excess acid)	-	-
Saturated Sodium Chloride (Brine, aq.)	Workup (removes water)	-	-
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Drying Agent	-	-

4.2. Step-by-Step Procedure

• Reaction Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., Nitrogen or Argon), add the alcohol (1.0 eq.).

• Solvent and Base Addition: Dissolve the alcohol in anhydrous dichloromethane to a concentration of approximately 0.1-0.2 M. Add triethylamine (1.5 eq.) to the solution.

• Cooling: Cool the stirred solution to 0 °C using an ice-water bath.

• Sulfonyl Chloride Addition: Add (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.2 eq.) portion-wise over 5-10 minutes. Ensure the internal temperature remains below 5 °C during the addition.

• Reaction Progression: Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and allow the mixture to warm to room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol is consumed (typically 2-16 hours).

• Quenching: Once complete, re-cool the mixture to 0 °C and carefully quench the reaction by adding deionized water.

• Workup - Extraction & Washes:

  • Transfer the mixture to a separatory funnel and separate the organic and aqueous layers.

  • Wash the organic layer sequentially with cold 1 M HCl, saturated NaHCO₃ solution, and finally, saturated NaCl (brine).[4]

  • Extract the aqueous layers once more with DCM.

• Drying and Concentration: Combine all organic fractions and dry over anhydrous MgSO₄ or Na₂SO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude sulfonate ester can be purified by flash column chromatography on silica gel or by recrystallization, if solid.

Diagram 2: Step-by-step experimental workflow.

Troubleshooting and Safety

• Slow or Incomplete Reaction: If TLC analysis shows significant unreacted alcohol after 16 hours, the reaction time can be extended. Gentle heating (e.g., to 30-40 °C) can be applied, but this may increase the risk of side products. Ensure all reagents and solvents were rigorously dried, as moisture will consume the sulfonyl chloride.

• Safety Precautions: (2-Methylphenyl)(phenyl)methanesulfonyl chloride is a lachrymator and is moisture-sensitive. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. The reaction generates HCl gas, which is neutralized by the base. The initial quenching and acid wash steps should be performed carefully.

References

• Benchchem. (2025). Application Notes and Protocols for the Synthesis of Sulfonate Esters from Alcohols.
• Organic Chemistry Tutor. (n.d.). Sulfonate Esters of Alcohols.
• European Journal of Chemistry. (2024). Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. 15(3), 282-290.
• YouTube. (2020, May 29). 02.11 Formation of Sulfonate Esters from Alcohols.
• YouTube. (2023, November 19). Sulfonate Esters: Activation of Alcohols with Sulfonyl Chlorides.
• Benchchem. (n.d.). Application Notes and Protocols: (2-Chlorophenyl)methanesulfonyl chloride in Organic Synthesis.

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• 3. youtube.com [youtube.com]
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• 5. m.youtube.com [m.youtube.com]

The Pivotal Role of (2-Methylphenyl)(phenyl)methanesulfonyl Chloride in the Synthesis of Modern Therapeutics: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2-Methylphenyl)(phenyl)methanesulfonyl chloride has emerged as a valuable and versatile reagent in medicinal chemistry. Its unique structural features, combining steric and electronic properties, make it an important building block for the synthesis of complex therapeutic agents. This guide provides an in-depth exploration of its application, focusing on the preparation of sulfonamide-based kinase inhibitors. Detailed experimental protocols, mechanistic insights, and data presentation are included to empower researchers in drug discovery and development to effectively utilize this reagent in their synthetic endeavors.

Introduction: The Significance of the Sulfonamide Moiety in Drug Design

The sulfonamide functional group is a cornerstone in modern medicinal chemistry, present in a wide array of therapeutic agents with diverse biological activities, including antibacterial, anti-inflammatory, and anticancer properties.[1] The enduring prevalence of the sulfonamide moiety can be attributed to its unique physicochemical characteristics. It is a stable, non-hydrolyzable group that can act as a hydrogen bond donor and acceptor, facilitating strong and specific interactions with biological targets. Furthermore, the tetrahedral geometry of the sulfonamide group can mimic the transition state of enzymatic reactions, making it an effective pharmacophore for enzyme inhibitors.[2]

(2-Methylphenyl)(phenyl)methanesulfonyl chloride serves as a key reagent for introducing the (2-methylphenyl)(phenyl)methanesulfonyl group into a molecule, typically through the formation of a sulfonamide linkage with a primary or secondary amine. The presence of the 2-methylphenyl group introduces specific steric and electronic effects that can influence the conformational preferences and binding affinities of the resulting therapeutic agent, offering a valuable tool for fine-tuning drug-receptor interactions.

Core Application: Synthesis of Kinase Inhibitors

Kinases are a class of enzymes that play a critical role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, particularly cancer.[3] Consequently, kinase inhibitors have become a major focus of drug development efforts. The sulfonamide group is a common feature in many kinase inhibitors, often playing a crucial role in their binding to the kinase active site.

The following sections provide a detailed protocol for the synthesis of a generic N-phenyl-(2-methylphenyl)(phenyl)methanesulfonamide, a core scaffold that can be further elaborated to generate a library of potential kinase inhibitors. This protocol is based on well-established methods for sulfonamide synthesis and is adapted for the specific reactivity of (2-Methylphenyl)(phenyl)methanesulfonyl chloride.

General Reaction Scheme

The fundamental reaction involves the nucleophilic attack of an amine on the electrophilic sulfur atom of (2-Methylphenyl)(phenyl)methanesulfonyl chloride, leading to the formation of a sulfonamide bond and the elimination of hydrochloric acid. A non-nucleophilic base is typically added to neutralize the HCl byproduct and drive the reaction to completion.

Caption: General reaction for sulfonamide synthesis.

Detailed Experimental Protocol

This protocol describes the synthesis of N-(4-aminophenyl)(2-methylphenyl)(phenyl)methanesulfonamide, a key intermediate that can be further functionalized.

Materials:

• 4-Aminoaniline (1.0 eq)

• (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.1 eq)

• Triethylamine (Et3N) or Pyridine (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Tetrahydrofuran (THF)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO3) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na2SO4) or Magnesium Sulfate (MgSO4)

• Silica gel for column chromatography

• Standard laboratory glassware

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve the 4-aminoaniline (1.0 eq) in anhydrous DCM (or THF) to a concentration of approximately 0.1-0.2 M.

• Addition of Base: Cool the solution to 0 °C using an ice bath. To the stirred solution, add triethylamine or pyridine (1.5 eq) dropwise.

• Addition of Sulfonyl Chloride: In a separate flask, dissolve (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.1 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture over 10-15 minutes, ensuring the internal temperature remains at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4-12 hours.

• Monitoring the Reaction: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Work-up:

  • Upon completion, dilute the reaction mixture with DCM.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (2 x 20 mL), saturated NaHCO3 solution (2 x 20 mL), and brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4 or MgSO4, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired N-(4-aminophenyl)(2-methylphenyl)(phenyl)methanesulfonamide.

Expertise & Experience: Rationale Behind Experimental Choices

• Choice of Solvent: Dichloromethane (DCM) and Tetrahydrofuran (THF) are excellent choices as they are aprotic and can dissolve both the reactants and the sulfonyl chloride. The use of anhydrous solvents is critical to prevent the hydrolysis of the highly reactive sulfonyl chloride to the corresponding sulfonic acid.

• Role of the Base: The reaction generates one equivalent of hydrochloric acid, which can protonate the starting amine, rendering it non-nucleophilic and halting the reaction. A non-nucleophilic base, such as triethylamine or pyridine, is used to scavenge the HCl as it is formed. An excess of the base is often used to ensure complete neutralization.

• Temperature Control: The initial addition of the sulfonyl chloride is carried out at 0 °C to control the exothermic nature of the reaction and minimize potential side reactions. Allowing the reaction to warm to room temperature provides sufficient energy for the reaction to proceed to completion.

Trustworthiness: A Self-Validating System

The reliability of this protocol is ensured through a series of in-process controls and characterization techniques:

• Reaction Monitoring: TLC is a simple and effective technique to monitor the disappearance of the starting materials and the appearance of the product. This allows for the determination of the reaction's endpoint, preventing unnecessary heating or extended reaction times.

• Aqueous Work-up: The sequential washing steps are designed to remove unreacted starting materials, the base, and the hydrochloride salt of the base. The acidic wash removes the excess amine and base, while the basic wash removes any unreacted sulfonyl chloride (as the sulfonic acid) and neutralizes any remaining acid.

• Spectroscopic Characterization: The structure and purity of the final product should be confirmed by standard spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry. The disappearance of the amine protons and the appearance of the sulfonamide N-H proton in the ¹H NMR spectrum are indicative of a successful reaction.

Data Presentation: Quantitative Analysis

The following table provides representative data for the synthesis of sulfonamides using analogous sulfonyl chlorides, which can be used as a benchmark for the expected yield and purity of the product from the protocol described above.

Amine Substrate	Sulfonyl Chloride	Base	Solvent	Reaction Time (h)	Yield (%)	Reference
Aniline	Benzenesulfonyl chloride	Pyridine	DCM	6	92	[4]
4-Fluoroaniline	p-Toluenesulfonyl chloride	Triethylamine	THF	8	88	[4]
Benzylamine	Methanesulfonyl chloride	Triethylamine	DCM	4	95	[5]

Visualization: Workflow and Mechanistic Overview

Experimental Workflow

Caption: Experimental workflow for sulfonamide synthesis.

Mechanistic Pathway

Caption: Simplified mechanism of sulfonamide formation.

Conclusion

(2-Methylphenyl)(phenyl)methanesulfonyl chloride is a highly effective reagent for the synthesis of sulfonamide-containing compounds, which are of significant interest as potential therapeutic agents, particularly as kinase inhibitors. The protocol detailed in this guide provides a robust and reliable method for the preparation of these valuable molecules. By understanding the underlying chemical principles and adhering to the outlined procedures, researchers can confidently employ this reagent to advance their drug discovery programs.

References

• Benchchem. (2025). Application Notes & Protocols: The Use of Sulfonyl Chlorides as Building Blocks in Medicinal Chemistry. Benchchem.
• U.S. Patent No. 9,440,932. (2016). Phase-transfer catalysed formation of N-(substituted phenyl)
• U.S. Patent Application Publication No. 2016/0024028. (2016). Phase-transfer catalysed formation of n-(substituted phenyl)
• Benchchem. (2025). Application Notes and Protocols: (2-Chlorophenyl)methanesulfonyl chloride in Organic Synthesis. Benchchem.
• Angewandte Chemie International Edition. (2019).
• Organic Syntheses. (1962). Methanesulfonyl chloride.
• Organic Syntheses. (1960). Methanesulfinyl Chloride.
• Frontiers in Chemistry and Pharmacy Research. (2024).
• U.S. Patent No. 8,080,562. (2011).
• PubChem.
• CHEMISTRY & BIOLOGY INTERFACE. (2021). Recent advances in synthesis of sulfonamides: A review.
• BLD Pharm. 1534454-51-7|(2-Methylphenyl)(phenyl)methanesulfonyl chloride.
• Journal of Medicinal Chemistry. (2008). Synthesis and evaluation of [2-(4-quinolyloxy)phenyl]methanone derivatives: novel selective inhibitors of transforming growth factor-beta kinase.
• Journal of Medicinal Chemistry. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021)
• Benchchem. (2025). Methanesulfonamide: A Versatile Reagent in Modern Medicinal Chemistry.
• Chinese Patent No. 102557994. (2012). The synthetic method of 2-phenoxymethanesulfonanilide.
• U.S. Patent No. 6,894,051. (2005). Crystal modification of a N-phenyl-2-pyrimidineamine derivative, processes for its manufacture and its use.
• European Patent Application No. EP0680963A1. (1995). Preparation of N-9 substituted guanine compounds.
• Journal of Medicinal Chemistry. (2019). Discovery of 2-(4-Chloro-3-(trifluoromethyl)phenyl)- N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)acetamide (CHMFL-KIT-64) as a Novel Orally Available Potent Inhibitor against Broad-Spectrum Mutants of c-KIT Kinase for Gastrointestinal Stromal Tumors.
• Patent Trial and Appeal Board. (2015).

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• 5. Crystal modification of a N-phenyl-2-pyrimidineamine derivative, processed for its manufacture and its use - Patent US-2007004746-A1 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Catalytic Applications of (2-Methylphenyl)(phenyl)methanesulfonyl Chloride Derivatives

Executive Summary

(2-Methylphenyl)(phenyl)methanesulfonyl chloride is a highly specialized diarylmethanesulfonyl chloride building block. Its unique structural profile—featuring a benzylic carbon stabilized by two distinct aryl rings and an ortho-methyl steric handle—makes it a highly versatile reagent. This application note details its utility across two distinct catalytic paradigms: Nucleophilic Catalysis (for the synthesis of sterically encumbered sulfonamides) and Photoredox Catalysis (as a desulfonylative radical precursor for C–C bond formation).

By understanding the causality behind these catalytic mechanisms, researchers can leverage this derivative for late-stage functionalization in drug discovery and complex molecule synthesis.

Nucleophilic Catalysis: DMAP-Catalyzed Sulfonylation

Mechanistic Rationale

Direct sulfonylation of hindered amines or secondary alcohols with (2-methylphenyl)(phenyl)methanesulfonyl chloride is kinetically sluggish. The steric bulk of the diarylmethyl moiety and the ortho-methyl group impedes the direct approach of the nucleophile.

To overcome this activation barrier, 4-Dimethylaminopyridine (DMAP) is employed as a nucleophilic catalyst. As documented in established [1], DMAP rapidly attacks the sulfonyl chloride to form a highly electrophilic N-sulfonylpyridinium intermediate. This intermediate is significantly less sterically encumbered and more polarized than the parent chloride, facilitating rapid sulfur-nitrogen or sulfur-oxygen bond formation. The leaving group (DMAP) is subsequently expelled and re-enters the catalytic cycle.

Workflow Visualization

Caption: Catalytic cycle of DMAP-mediated sulfonylation of diarylmethanesulfonyl chlorides.

Step-by-Step Protocol: Synthesis of Hindered Sulfonamides

Objective: High-yielding synthesis of sulfonamides from low-reactivity amines. Self-Validating Design: The protocol utilizes a mild acidic quench to selectively remove unreacted basic reagents while preserving the target sulfonamide.

• Preparation: Flame-dry a 25 mL round-bottom flask under an argon atmosphere. Causality: Sulfonyl chlorides readily hydrolyze to sulfonic acids in the presence of ambient moisture.

• Reagent Mixing: Dissolve the target amine (1.0 equiv, 1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL). Add triethylamine (TEA, 1.5 equiv) and DMAP (10 mol%).

• Temperature Control: Cool the reaction mixture to 0 °C using an ice bath. Causality: Cooling controls the exothermic formation of the N-sulfonylpyridinium intermediate, preventing degradation and side-reactions.

• Substrate Addition: Dissolve (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.2 equiv) in 2 mL of anhydrous DCM and add dropwise over 5 minutes.

• Reaction: Remove the ice bath, allow the mixture to warm to room temperature, and stir for 4–6 hours. Monitor via TLC (Hexanes/EtOAc 7:3).

• Workup: Quench the reaction with saturated aqueous NH₄Cl (10 mL). Causality: The mildly acidic NH₄Cl neutralizes excess TEA and amine without hydrolyzing the newly formed sulfonamide. Extract with DCM (3 × 10 mL). Wash the combined organic layers with brine to remove water-soluble DMAP salts, dry over Na₂SO₄, and concentrate in vacuo.

Photoredox Catalysis: Desulfonylative Cross-Coupling

Mechanistic Rationale

Organosulfonyl chlorides are powerful precursors for carbon-centered radicals via visible-light photoredox catalysis. According to recent advances in [2], irradiating a photocatalyst (e.g., fac-Ir(ppy)₃) generates a long-lived excited state (*Ir(III)). This species reduces the sulfonyl chloride via single-electron transfer (SET), forming a radical anion.

Due to the extreme stability of the resulting diarylmethyl radical, the intermediate rapidly undergoes homolytic fragmentation, extruding chloride and sulfur dioxide (SO₂) gas. The highly stabilized (2-methylphenyl)(phenyl)methyl radical can then be intercepted by electron-deficient olefins or[3] to forge new C–C bonds, offering a metal-free alternative to traditional cross-coupling.

Workflow Visualization

Caption: Photoredox-mediated desulfonylative radical generation and cross-coupling pathway.

Step-by-Step Protocol: Visible-Light Radical Cross-Coupling

Objective: Synthesis of complex diarylalkanes via desulfonylative radical trapping. Self-Validating Design: The generation of SO₂ gas acts as a physical indicator of successful initiation, while strict oxygen exclusion prevents radical quenching.

• Setup: In an oven-dried Schlenk tube, combine (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.0 equiv, 0.5 mmol), the electron-deficient olefin (1.5 equiv), fac-Ir(ppy)₃ (1 mol%), and K₂CO₃ (2.0 equiv). Causality: K₂CO₃ acts as a mild base to neutralize the HCl byproduct generated during fragmentation, preventing acid-catalyzed degradation of the photocatalyst.

• Solvent & Degassing: Add anhydrous Acetonitrile (MeCN, 5 mL). Degas the mixture using the freeze-pump-thaw method (3 cycles). *Causality: Molecular oxygen is a potent triplet quencher that will deactivate the Ir(III) excited state and irreversibly trap the diarylmethyl radical to form peroxides.

• Irradiation: Backfill the tube with argon. Irradiate the stirring mixture with a 9W Blue LED (450 nm) at room temperature for 16 hours. Use a cooling fan to maintain ambient temperature.

• Workup: Turn off the light source. Dilute the mixture with EtOAc (15 mL), wash with distilled water (10 mL) and brine (10 mL).

• Purification: Dry the organic layer over Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Quantitative Data & Reaction Optimization

To ensure reproducibility, researchers should reference the following optimization matrices when adapting these protocols to specific substrates.

Table 1: Optimization of DMAP-Catalyzed Sulfonylation

Entry	Catalyst (mol%)	Base (Equiv)	Time (h)	Yield (%)	Observation
1	None	TEA (1.5)	24	15%	Sluggish reaction due to steric hindrance.
2	DMAP (5 mol%)	TEA (1.5)	12	78%	Moderate turnover; incomplete conversion.
3	DMAP (10 mol%)	TEA (1.5)	4	94%	Optimal conditions; rapid, clean conversion.
4	DMAP (10 mol%)	Pyridine (1.5)	6	85%	Pyridine is less effective as a bulk acid scavenger here.

Table 2: Optimization of Photoredox Desulfonylative Cross-Coupling

Entry	Photocatalyst	Light Source	Solvent	Yield (%)	Mechanistic Note
1	fac-Ir(ppy)₃ (1 mol%)	Blue LED (450 nm)	MeCN	88%	Optimal SET potential for sulfonyl chloride reduction.
2	Ru(bpy)₃Cl₂ (1 mol%)	Blue LED (450 nm)	MeCN	45%	Insufficient reduction potential.
3	Eosin Y (2 mol%)	Green LED (530 nm)	DMF	62%	Metal-free alternative, but lower radical yield.
4	fac-Ir(ppy)₃ (1 mol%)	None (Dark)	MeCN	0%	Confirms the strict photochemical dependence.

References

• Title: Photoredox Generation of Sulfonyl Radicals and Coupling with Electron Deficient Olefins Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Photoredox-Catalyzed Radical–Radical Cross-Coupling of Sulfonyl Chlorides with Trifluoroborate Salts Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Photoredox-Mediated Desulfonylative Radical Reactions: An Excellent Approach Towards C–C and C–Heteroatom Bond Formation Source: Synthesis (ResearchGate) URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Large-Scale Process Chemistry for (2-Methylphenyl)(phenyl)methanesulfonyl Chloride

Strategic Route Selection & Mechanistic Rationale

(2-Methylphenyl)(phenyl)methanesulfonyl chloride is a highly sterically hindered diaryl sulfonyl chloride, serving as a critical electrophilic building block for sulfonamide-based Active Pharmaceutical Ingredients (APIs).

Unlike simple aliphatic sulfonyl chlorides (e.g., methanesulfonyl chloride, MsCl), which are highly reactive and moisture-sensitive[1], the bulky diarylmethyl system requires specialized synthetic strategies. Direct sulfonation of diarylmethane derivatives is prone to unwanted side reactions, including over-sulfonation and oxidation. Instead, the most robust large-scale route utilizes an S-alkyl isothiourea intermediate[2]. This pathway avoids the isolation of foul-smelling, easily oxidized thiols and provides a stable, highly crystalline intermediate that is easily purified.

The subsequent conversion to the sulfonyl chloride is achieved via bleach-mediated oxidative chlorosulfonation. This method is highly scalable, worker-friendly, and avoids the use of hazardous chlorine gas or explosive peroxides[3].

Synthetic workflow for (2-Methylphenyl)(phenyl)methanesulfonyl chloride.

Process Chemistry & Scalability Considerations

A successful scale-up from bench to pilot plant requires a deep understanding of the causality behind specific reaction parameters:

• Steric Shielding & Reaction Kinetics: The o-tolyl group imposes significant steric hindrance at the benzylic carbon. While this slows the initial SN​2 displacement by thiourea (necessitating extended reflux times), it beneficially shields the final sulfonyl chloride from rapid aqueous hydrolysis during workup[4].

• Thermal Management (Critical Safety Parameter): The oxidation of the isothiuronium salt (where sulfur is oxidized from -2 to +6) is highly exothermic. Runaway reactions are a primary failure mode in large-scale sulfonylation[5]. The protocol mandates a jacketed reactor with controlled, dropwise addition of sodium hypochlorite (NaClO) while maintaining the internal temperature strictly below 5°C.

• Biphasic Protection: Dichloromethane (DCM) is utilized as the organic solvent in a biphasic mixture. DCM is inert to oxidative conditions and immediately extracts the newly formed sulfonyl chloride from the aqueous phase, protecting it from hydrolysis[4].

Step-by-Step Experimental Protocol (10 kg Scale)

This protocol is designed as a self-validating system, incorporating critical In-Process Controls (IPCs) to prevent the carryover of reactive intermediates.

Phase 1: Formation of the Isothiuronium Salt

• Reactor Setup: Equip a 100 L glass-lined reactor with a mechanical stirrer, reflux condenser, and nitrogen sweep.

• Charge: Add 10.0 kg (38.3 mol) of (2-Methylphenyl)(phenyl)methyl bromide and 3.15 kg (41.4 mol, 1.08 eq) of thiourea.

• Solvent Addition: Charge 40 L of absolute ethanol.

• Reaction: Heat the mixture to reflux (approx. 78°C) and stir vigorously for 4 hours.

• IPC (Self-Validation): Sample the reaction mixture and analyze via HPLC. Proceed only when the starting bromide is <1% by AUC.

• Isolation: Cool the reactor to 0°C at a rate of 10°C/hour to induce crystallization. Filter the resulting S-((2-Methylphenyl)(phenyl)methyl)isothiourea hydrobromide salt, wash with cold ethanol (5 L), and dry under vacuum at 40°C.

Phase 2: Oxidative Chlorosulfonation

• Reactor Setup: Equip a 200 L jacketed glass-lined reactor with rigorous temperature control and a caustic scrubber system to neutralize potential HCl off-gassing[5].

• Charge: Suspend the dried isothiuronium salt (approx. 12.5 kg) in a mixture of DCM (60 L) and deionized water (20 L).

• Acidification: Cool the biphasic mixture to 0°C. Slowly add 12 L of concentrated aqueous HCl (37%).

• Oxidation (Exotherm Control): Begin dropwise addition of 10-12% aqueous NaClO (bleach) solution (approx. 75 L). Causality Check: The addition rate must be strictly governed by the internal temperature, which must not exceed 5°C to prevent thermal degradation of the product[3].

• IPC (Self-Validation): After complete addition, stir for 2 hours at 0-5°C. Test the aqueous phase with KI-starch paper to ensure a slight excess of oxidant remains (immediate blue-black color).

• Workup: Stop stirring and allow phase separation. Drain the lower DCM layer. Extract the aqueous layer with an additional 10 L of DCM[5].

• Purification: Wash the combined DCM layers with cold brine (20 L), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Crystallize the crude product from hexanes/DCM to yield the pure sulfonyl chloride.

Quantitative Data & Scale-Up Metrics

The following table summarizes the performance of this protocol across three distinct scales, demonstrating its robustness and predictable thermal behavior.

Parameter	Bench Scale (100 g)	Kilo-Lab Scale (1 kg)	Pilot Scale (10 kg)
Isothiuronium Salt Yield	94.2%	93.8%	92.5%
Sulfonyl Chloride Yield	88.5%	87.1%	85.4%
Overall Purity (HPLC)	>99.5%	>99.0%	98.8%
Max Exotherm Temp (NaClO Add.)	3.2°C	4.1°C	4.8°C
E-factor (kg waste / kg product)	12.4	10.8	9.2
Process Time (Total)	18 hours	24 hours	36 hours

Downstream Application & Signaling Pathway

(2-Methylphenyl)(phenyl)methanesulfonyl chloride is primarily reacted with primary or secondary amines under Schotten-Baumann conditions to yield complex sulfonamides. These sulfonamides are robust pharmacophores that frequently act as inhibitors for target proteins (e.g., kinases or GPCRs). The bulky diarylmethyl group is highly lipophilic and occupies deep hydrophobic pockets in target active sites, thereby modulating downstream signaling pathways.

Application logic: Conversion to sulfonamide APIs and subsequent target modulation.

References

• HoriazonChemical. "Methanesulfonyl Chloride (MsCl) vs. Other Sulfonyl Chlorides: Key Differences in Reactivity & Applications." Available at:[Link]

• Yang, Z., Zhou, B., & Xu, J. (2014). "A Clean and Economic Synthesis of Alkanesulfonyl Chlorides via Bleach-Mediated Oxidative Chlorosulfonation of S-Alkyl Isothiourea Salts." Synthesis, 46(2), 225-229. Available at:[Link]

• Wright, C. et al. (2009). "Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides." Organic Process Research & Development, 13(5), 875–879. Available at:[Link]

Sources

• 1. Methanesulfonyl Chloride (MsCl) vs. Other Sulfonyl Chlorides: Key Differences in Reactivity & Applications Introduction [horiazonchemical.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of (2-Methylphenyl)(phenyl)methanesulfonyl Chloride Reaction Products

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the isolation of sterically demanding molecules. (2-Methylphenyl)(phenyl)methanesulfonyl chloride is a highly sterically hindered electrophile used in the synthesis of complex sulfonamides and sulfonate esters.

The extreme steric bulk surrounding the sulfonyl group—imparted by the adjacent phenyl and ortho-tolyl rings—significantly retards the rate of nucleophilic attack at the sulfur center[1][2]. Consequently, forcing conditions (extended times, elevated temperatures) are often required to drive conversion, which inadvertently promotes side reactions such as hydrolysis[3]. This guide provides field-proven troubleshooting strategies and self-validating purification protocols to isolate high-purity products from these challenging reaction mixtures.

Troubleshooting Guides & FAQs

Q1: My reaction is sluggish, and I have a significant amount of unreacted (2-methylphenyl)(phenyl)methanesulfonyl chloride co-eluting with my product on silica gel. How do I separate them? A1: The steric hindrance of the ortho-tolyl group prevents complete conversion, leaving unreacted sulfonyl chloride in the mixture[1]. Because the starting material and the product (especially if it is a sterically bulky sulfonamide) often share similar polarities, standard silica gel chromatography may result in co-elution.

• Causality-Driven Solution: Before aqueous workup, introduce a "chemical scavenging" step. Add a highly nucleophilic, water-soluble primary amine (such as ethanolamine) to the crude mixture. The scavenger rapidly reacts with the unreacted sulfonyl chloride to form a highly polar sulfonamide adduct. This polar adduct is then easily washed away into the aqueous phase during the acidic liquid-liquid extraction step[4].

Q2: NMR analysis of my crude mixture shows a large amount of a highly polar byproduct. What is it, and how do I remove it without losing my target sulfonamide? A2: The highly polar byproduct is the corresponding sulfonic acid, formed via the hydrolysis of the sulfonyl chloride[3][5]. Sterically hindered sulfonyl chlorides are highly susceptible to hydrolysis when subjected to the extended reaction times or elevated temperatures required to overcome their steric barriers[1][3].

• Causality-Driven Solution: Sulfonic acids are highly water-soluble only when deprotonated. Perform a rigorous liquid-liquid extraction using a mildly basic aqueous wash (saturated NaHCO₃). The base deprotonates the sulfonic acid, forcing the resulting sulfonate salt entirely into the aqueous phase, while your neutral sulfonamide or sulfonate ester remains safely in the organic phase[4][6].

Q3: I am synthesizing a sulfonate ester and using pyridine as both base and solvent. I am getting a dark, intractable mixture. How do I clean this up? A3: Pyridine acts as a nucleophilic catalyst, forming a highly reactive sulfonylpyridinium intermediate[7]. However, prolonged heating of sterically hindered sulfonyl chlorides in neat pyridine often leads to thermal decomposition and polymerization, resulting in dark, tarry mixtures[3].

• Causality-Driven Solution: Switch to a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) in an inert solvent like Dichloromethane (DCM). To salvage the current dark mixture, perform a preliminary filtration through a short pad of Celite and silica gel to strip out polymeric tars before proceeding to the standard acid-base extraction protocol.

Quantitative Comparison of Purification Methods

The following table summarizes the expected outcomes of each purification phase, grounded in the chemical behavior of the reaction components.

Purification Method	Target Impurity Removed	Expected Product Recovery	Final Purity	Causality / Rationale
Acidic Aqueous Wash (1M HCl)	Unreacted amines, Pyridine/TEA base	95 - 98%	N/A (Intermediate)	Protonates amines to form highly water-soluble ammonium salts[4][6].
Basic Aqueous Wash (Sat. NaHCO₃)	Sulfonic acid (hydrolysis byproduct)	90 - 95%	>85% (Crude)	Deprotonates sulfonic acids, forcing the salts into the aqueous phase[4][6].
Amine Scavenging + Extraction	Unreacted sulfonyl chloride	85 - 90%	>90%	Converts lipophilic sulfonyl chloride into a polar, water-soluble adduct.
Flash Column Chromatography	Bis-sulfonylation products, neutral organics	75 - 85%	>95%	Separates compounds based on differential adsorption on silica gel[7].
Recrystallization (EtOH/Water)	Trace co-eluting impurities	60 - 70%	>99%	Relies on differential lattice solubility; highly effective for crystalline products[4][6].

Experimental Protocols

Protocol A: Optimized Liquid-Liquid Extraction (Acid-Base Workup)

Trustworthiness Note: This protocol is a self-validating system. The success of the extraction relies on strict pH control of the aqueous layers, which must be verified at each step.

• Dilution: Upon reaction completion, dilute the reaction mixture with Dichloromethane (DCM) (approximately 10 mL per 1 mmol of theoretical product).

• Acid Wash (Amine Removal): Transfer the mixture to a separatory funnel. Add an equal volume of cold 1M HCl. Shake vigorously and vent. Allow the layers to separate and collect the lower organic layer.

  • Validation Check: Test the pH of the aqueous layer; it must be < 2 to ensure all amine bases are fully protonated[6]. Repeat the acid wash if necessary.

• Base Wash (Sulfonic Acid Removal): Return the organic layer to the funnel. Add an equal volume of saturated aqueous NaHCO₃. Shake carefully.

  • Validation Check: CO₂ gas evolution will occur as the sulfonic acid is neutralized; vent the funnel frequently until gas evolution ceases[6]. Collect the lower organic layer.

• Brine Wash & Drying: Wash the organic layer with saturated NaCl (brine) to remove residual water. Dry the organic layer over anhydrous MgSO₄ for 15 minutes.

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

Protocol B: Flash Column Chromatography & Recrystallization

• Column Preparation: Pack a glass column with fine silica gel (230-400 mesh) using Hexanes as the slurry solvent.

• Loading: Dissolve the crude product from Protocol A in a minimal amount of DCM. Carefully load it onto the top of the silica bed.

• Elution: Elute using a shallow gradient solvent system starting from 100% Hexanes, slowly increasing the polarity to 20% Ethyl Acetate in Hexanes over 10 column volumes[7]. Collect fractions in test tubes.

• Analysis: Monitor fractions via Thin Layer Chromatography (TLC). Combine fractions containing the pure product (visualized via UV light at 254 nm) and concentrate.

• Polishing (Recrystallization): Dissolve the concentrated solid in a minimal volume of boiling Ethanol. Slowly add water dropwise until the solution becomes slightly cloudy. Allow the mixture to cool slowly to room temperature, then transfer to an ice bath to maximize crystal yield[4][6]. Collect the resulting high-purity crystals via vacuum filtration.

Mandatory Visualization: Purification Workflow

Caption: Standard purification workflow for sterically hindered sulfonamides and sulfonate esters.

References

• Title : Application Notes and Protocols for Sulfonamide Synthesis using 2,4-Dichlorobenzenesulfonyl Chloride Source : Benchchem URL :6

• Title : 3-Bromo-5-chlorothiophene-2-sulfonyl Chloride|175205-72-8 Source : Benchchem URL : 1

• Title : Preventing decomposition of sulfonyl chloride during reaction Source : Benchchem URL :3

• Title : Benzene-1,3-disulfonic Acid Diphenyl Ester|2581-45-5 Source : Benchchem URL : 7

• Title : 1H-Indole-5-sulfonyl chloride|CAS 1094209-33-2 Source : Benchchem URL : 4

Sources

• 1. 3-Bromo-5-chlorothiophene-2-sulfonyl Chloride|175205-72-8 [benchchem.com]
• 2. Dimethylsulfamoyl chloride | 13360-57-1 | Benchchem [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 1H-Indole-5-sulfonyl chloride|CAS 1094209-33-2 [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Benzene-1,3-disulfonic Acid Diphenyl Ester|2581-45-5 [benchchem.com]

Technical Support Center: Optimizing Reaction Conditions for (2-Methylphenyl)(phenyl)methanesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for (2-Methylphenyl)(phenyl)methanesulfonyl chloride. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) to help you optimize your reaction conditions and overcome common challenges encountered during its use. As a senior application scientist, my goal is to provide you with not only procedural steps but also the underlying scientific reasoning to empower your research.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and issues encountered when working with (2-Methylphenyl)(phenyl)methanesulfonyl chloride.

Q1: What are the most critical parameters to consider when optimizing a reaction with (2-Methylphenyl)(phenyl)methanesulfonyl chloride?

A1: The most critical parameters are the choice of base, solvent, temperature, and the quality of the sulfonylating agent.[1] The base is crucial for scavenging the generated acid (e.g., HCl) and, in some cases, for activating the nucleophile.[1] The solvent selection influences reagent solubility and reaction rate, while temperature control is vital to prevent decomposition and minimize side reactions.[1][2]

Q2: My (2-Methylphenyl)(phenyl)methanesulfonyl chloride reagent may be old. How can I assess its quality and what are the typical decomposition pathways?

A2: Sulfonyl chlorides are susceptible to moisture and can hydrolyze to the corresponding sulfonic acid.[1] To check its quality, you can perform a small-scale control reaction with a reliable substrate. If the reaction fails, consider obtaining a fresh supply or purifying the existing stock. Proper storage under an inert atmosphere (N₂ or Ar) in a desiccator is essential to prevent degradation.[1]

Q3: Which base is most suitable for my sulfonylation reaction?

A3: The choice of base depends on your substrate's reactivity and acid sensitivity.

• Pyridine: Often serves as both a base and a solvent and can act as a nucleophilic catalyst. However, be cautious as high temperatures or excess pyridine can lead to the formation of unwanted chloride byproducts.[1]

• Triethylamine (Et₃N): A non-nucleophilic, sterically hindered base commonly used to scavenge HCl.[1]

• 4-Dimethylaminopyridine (DMAP): Frequently used in catalytic amounts alongside a stoichiometric base like Et₃N to accelerate reactions, particularly with hindered alcohols.[1]

• Inorganic Bases (e.g., K₂CO₃, Cs₂CO₃): These can be effective in polar aprotic solvents, especially for N-sulfonylation.[1]

Q4: I am observing low yields in my reaction. What are the common culprits?

A4: Low yields can arise from several factors, including incomplete reactions, product degradation during workup, and the formation of side products. Key areas to investigate are the quality of your starting materials, reaction conditions (temperature, time, stoichiometry), and the workup procedure. Hydrolysis of the sulfonyl chloride product is a frequent cause of yield loss, particularly during aqueous workups.[3]

Section 2: In-depth Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during your experiments.

Issue 1: Incomplete Reaction or Sluggish Conversion

Symptoms: TLC or other in-process monitoring shows significant unreacted starting material even after extended reaction times.

Causality:

• Insufficiently Activated Nucleophile: The nucleophile (e.g., alcohol or amine) may not be sufficiently deprotonated by the chosen base to react efficiently with the sulfonyl chloride.

• Steric Hindrance: The bulky nature of the (2-Methylphenyl)(phenyl)methyl group can sterically hinder the approach of the nucleophile.

• Low Reaction Temperature: The reaction may require more thermal energy to overcome the activation barrier.

• Degraded Sulfonyl Chloride: As mentioned in the FAQs, the reagent may have hydrolyzed, reducing its reactivity.[4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for incomplete reactions.

Recommended Solutions:

Problem	Recommended Solution	Rationale
Weak Base	Switch to a stronger, non-nucleophilic base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).	A stronger base will more effectively deprotonate the nucleophile, increasing its reactivity.
Steric Hindrance	Increase the reaction temperature in increments and consider using a less hindered base.	Higher temperatures provide the necessary energy to overcome steric barriers.
Reagent Quality	Use a fresh bottle of (2-Methylphenyl)(phenyl)methanesulfonyl chloride or purify the existing stock.	Ensures the active reagent is present in the correct stoichiometry.[1]

Issue 2: Formation of Undesired Side Products

Symptoms: Observation of unexpected spots on TLC or isolation of products other than the desired sulfonamide or sulfonate ester.

Causality:

• Elimination: For secondary or tertiary alcohols, the basic conditions may promote elimination (E2) over substitution (SN2), forming an alkene.[1]

• Di-sulfonylation: Primary amines can react twice with the sulfonyl chloride, leading to a di-sulfonated product.[1][5]

• Formation of Chloride Byproduct: With pyridine as a base, the pyridinium hydrochloride formed can act as a nucleophile, converting a sulfonate ester into the corresponding alkyl chloride.[4]

Troubleshooting Decision Tree:

Caption: Decision tree for identifying and mitigating side product formation.

Issue 3: Difficulties During Workup and Purification

Symptoms:

• Incomplete removal of unreacted sulfonyl chloride.

• Product is water-soluble and lost during aqueous extraction.

• Formation of emulsions during extraction.

Causality:

• Hydrolytic Stability: Aryl sulfonyl chlorides can exhibit significant stability towards hydrolysis, making them difficult to remove with a simple aqueous wash.[6]

• Product Polarity: Highly polar sulfonamides or sulfonate esters may partition into the aqueous layer during extraction.[4]

• Residual Salts: Emulsions can form, trapping the product at the interface.[3]

Recommended Solutions:

Problem	Recommended Solution	Rationale
Persistent Sulfonyl Chloride	Quench the reaction with a small amount of a nucleophile like methanol or aqueous ammonia before the main workup.[6] Amine-based scavenger resins can also be highly effective.[6]	This converts the unreacted sulfonyl chloride into a more easily separable sulfonate ester or sulfonamide.[6]
Water-Soluble Product	Saturate the aqueous layer with NaCl (brine) before extraction.[1]	This "salting out" effect decreases the polarity of the aqueous phase, driving the desired product into the organic layer.
Emulsion Formation	Add brine (saturated NaCl solution) to help break the emulsion.[3] If aluminum salts are present from a Lewis acid catalyst, washing with a solution of Rochelle's salt can be beneficial.[7]	These techniques alter the ionic strength and density of the aqueous phase, facilitating phase separation.

Section 3: Optimized Experimental Protocols

The following are general, optimized protocols that can serve as a starting point for your specific application.

Protocol 1: General Procedure for Sulfonylation of an Alcohol

• Setup: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the alcohol (1.0 eq.) in anhydrous dichloromethane (DCM). Cool the solution to 0 °C in an ice bath.

• Addition of Base: Add triethylamine (1.5 eq.) to the cooled solution, followed by a catalytic amount of DMAP (0.1 eq.).

• Addition of Sulfonyl Chloride: Slowly add a solution of (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.2 eq.) in anhydrous DCM to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol is consumed.[1]

• Quenching: Once complete, cool the mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of NH₄Cl.[1]

• Extraction: Separate the layers and extract the aqueous phase with DCM (3x).

• Washing: Combine the organic layers and wash with saturated aqueous NaHCO₃, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.[1]

Protocol 2: General Procedure for Sulfonylation of a Primary Amine

• Setup: In a flame-dried, round-bottom flask under an inert atmosphere, dissolve the primary amine (1.0 eq.) in anhydrous DCM. Cool the solution to 0 °C.

• Addition of Base: Add pyridine (2.0 eq.) to the solution.

• Addition of Sulfonyl Chloride: Add a solution of (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.05 eq.) in anhydrous DCM dropwise to the reaction mixture over 30 minutes to minimize di-sulfonylation.[1][5]

• Reaction Monitoring: Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature. Monitor for the consumption of the starting amine by TLC (typically 2-12 hours).[1]

• Workup: Dilute the reaction mixture with DCM and wash sequentially with 1M HCl (to remove excess pyridine), water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the resulting sulfonamide by recrystallization or flash column chromatography.

Section 4: References

• BenchChem. (2025). Optimizing reaction conditions for sulfonylation. BenchChem. Retrieved from

• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis. BenchChem. Retrieved from

• BenchChem. (2025). Technical Support Center: Sulfonyl Chloride Work-up. BenchChem. Retrieved from

• BenchChem. (2025). Technical Support Center: Sulfonylation Reactions. BenchChem. Retrieved from

• BenchChem. (2025). Technical Support Center: Reactions of Sulfuryl Chloride with Activating Substituents. BenchChem. Retrieved from

• Ramón, D. J., & Guijarro, N. (2025). Solvent optimization of the sulfonylation reaction. ResearchGate. Retrieved from

• ASIA Chemical. (2025, May 23). Optimization Strategies For Sulfonation Processes To Enhance Production Efficiency. Industry News. Retrieved from

• ResearchGate. (n.d.). Optimization of the reaction conditions of the sulfonylation of diarylmethanol 3a with PhSO2Na. ResearchGate. Retrieved from

• BenchChem. (2025). Technical Support Center: Workup Procedures for Reactions Involving Sulfuryl Chloride. BenchChem. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting (2-Methylphenyl)(phenyl)methanesulfonyl chloride Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this advanced troubleshooting guide to address the unique synthetic challenges associated with (2-Methylphenyl)(phenyl)methanesulfonyl chloride .

Due to the massive steric bulk of the diarylmethyl group (specifically the ortho-methyl substitution) and the presence of an acidic α -proton, this electrophile rarely behaves like a standard alkyl or aryl sulfonyl chloride. Standard sulfonylation conditions often lead to total reaction failure, yielding hydrolyzed byproducts or decomposed starting material.

Part 1: Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: My sulfonamide synthesis yielded 0% of the desired product. Instead, LC-MS and NMR show a massive peak for (2-methylphenyl)(phenyl)methyl chloride. What happened? Cause: You are observing facile desulfonylation . Highly sterically hindered aralkanesulfonyl chlorides are notoriously unstable and prone to losing sulfur dioxide ( SO2​ ). As documented in foundational sulfur chemistry literature, attempts to react or even isolate diarylmethanesulfonyl chlorides often result in the extrusion of SO2​ to form the corresponding benzhydryl chloride derivative (1[1]). This is triggered by thermal stress or the presence of Lewis acids. Solution: Never heat this reaction. Maintain strict cryogenic conditions ( ≤ -78 °C) during the addition phase and avoid coordinating solvents or Lewis acidic additives that stabilize the transient diarylmethyl carbocation.

Q2: I kept the reaction cold, but I am only isolating (2-methylphenyl)(phenyl)methanesulfonic acid. How is it hydrolyzing so quickly? Cause: Sulfene formation. When you add a standard tertiary amine base (like Et3​N or Pyridine), the massive steric hindrance around the sulfur atom shuts down the direct SN​2 substitution pathway. Instead, the base abstracts the α -proton, triggering an E2 elimination of HCl to form a highly reactive sulfene intermediate ( Ar1​Ar2​C=SO2​ ) (2[2]). Sulfenes are exceptionally electrophilic; if even trace amounts of moisture (ppm levels) are present in your solvent or amine, water will outcompete your bulky amine nucleophile and trap the sulfene, yielding the sulfonic acid. Solution: Your system must be rigorously anhydrous. Furthermore, to outcompete trace water, you must increase the nucleophilicity of your amine (see the Pre-Deprotonation Protocol below).

Q3: Can I use a nucleophilic catalyst like DMAP to force the reaction? Cause: DMAP operates by forming an N-sulfonylpyridinium intermediate. However, the steric trajectory required for DMAP to attack the sulfur center in (2-methylphenyl)(phenyl)methanesulfonyl chloride is blocked by the ortho-tolyl ring. Solution: Do not rely on nucleophilic catalysis. Instead, shift the electronic advantage to the nucleophile by pre-deprotonating your amine to form an amide anion.

Part 2: Comparative Reaction Pathways

To predict the behavior of this compound, it is critical to understand the temperature and condition thresholds that trigger its three competing pathways.

Table 1: Quantitative Comparison of Competing Reaction Pathways

Reaction Pathway	Temp Threshold	Typical Yield Profile	Primary Product	Mechanistic Cause
Direct Substitution ( SN​2 )	≤ -78 °C	70–85%	Sulfonamide	Anion-accelerated nucleophilic attack at sulfur.
Sulfene Elimination-Addition	-20 °C to 25 °C	10–40% (highly variable)	Sulfonamide / Sulfonic Acid	E2 elimination of α -proton forming Ar1​Ar2​C=SO2​ .
Desulfonylation	≥ 0 °C	> 60% (as side product)	Diarylmethyl Chloride	Extrusion of SO2​ forming stabilized diarylmethyl cation/radical.

Part 3: Mechanistic Visualization

The following diagram illustrates the logical flow and causality of the competing pathways discussed above.

Reaction pathways of (2-Methylphenyl)(phenyl)methanesulfonyl chloride under varied conditions.

Part 4: Self-Validating Experimental Protocol

To successfully synthesize sulfonamides from this hindered precursor, you must bypass the base-induced sulfene hydrolysis and thermal desulfonylation pathways. The following protocol utilizes an Anhydrous Pre-Deprotonation Strategy .

Objective: Synthesize sulfonamides via anion-accelerated SN​2 substitution at ultra-low temperatures.

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under high vacuum and backfill with dry Nitrogen ( N2​ ). Repeat three times.

• Amine Solution: Dissolve the amine nucleophile (1.1 equiv) in anhydrous, inhibitor-free THF (0.2 M concentration). Cool the flask to -78 °C using a dry ice/acetone bath.

• Deprotonation: Dropwise, add a strong, non-nucleophilic base such as LiHMDS (1.2 equiv, 1.0 M in THF). Stir for 30 minutes at -78 °C.

  • Causality Check: LiHMDS irreversibly deprotonates the amine to form a highly nucleophilic lithium amide. This ensures the nucleophile is reactive enough to attack the sterically hindered sulfur center without needing elevated temperatures.

• Electrophile Preparation: In a separate flame-dried vial, dissolve (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.0 equiv) in a minimum volume of anhydrous THF.

• Addition: Add the sulfonyl chloride solution dropwise to the amide anion solution at -78 °C down the side of the flask to pre-cool the droplets.

• In-Process Control (IPC) & Validation: After 1 hour at -78 °C, withdraw a 10 µL aliquot and quench it into anhydrous methanol. Analyze via LC-MS.

  • Self-Validation: If the reaction is proceeding correctly, you will see the product mass. If you see the methyl sulfonate ester mass, the sulfonyl chloride is unreacted (indicating the amine anion is too hindered). If you see the diarylmethyl chloride mass, your reaction has warmed up and desulfonylated.

• Warming and Quench: Allow the reaction to slowly warm to -20 °C over 2 hours. Do not exceed 0 °C. Quench the reaction at -20 °C by adding saturated aqueous NH4​Cl .

• Workup: Extract with Ethyl Acetate (3x), wash the combined organics with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

Sources

• 1. vdoc.pub [vdoc.pub]
• 2. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting (2-Methylphenyl)(phenyl)methanesulfonyl chloride Reactivity

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals working with (2-Methylphenyl)(phenyl)methanesulfonyl chloride . Due to its unique structural features—specifically, a highly acidic α -hydrogen flanked by two sterically demanding aryl rings—this compound exhibits divergent reactivity profiles that are acutely sensitive to your choice of base and solvent.

Below, you will find expert troubleshooting guides, mechanistic FAQs, quantitative data, and self-validating experimental protocols to help you control its reactivity.

Part 1: Core Mechanistic Principles (FAQ)

Q1: Why does (2-Methylphenyl)(phenyl)methanesulfonyl chloride exhibit unpredictable reactivity compared to standard aryl sulfonyl chlorides (like TsCl)? A: Unlike standard aryl sulfonyl chlorides (e.g., p -toluenesulfonyl chloride) which lack α -hydrogens, (2-Methylphenyl)(phenyl)methanesulfonyl chloride possesses a highly acidic α -hydrogen on the carbon bridging the phenyl ring, the o -tolyl ring, and the sulfonyl group. When exposed to a base, it can undergo an E1cB elimination to generate a highly reactive, transient diarylsulfene intermediate ( Ar1​Ar2​C=SO2​ )[1]. Because the sulfur center is sterically shielded by the bulky diarylmethyl group, direct SN​2 attack at the sulfur is kinetically disfavored, allowing the sulfene elimination pathway to dominate if the conditions are not strictly controlled[2].

Q2: How does the choice of base dictate the reaction pathway? A: The basicity and steric bulk of your acid scavenger determine the mechanistic fate of the sulfonyl chloride. Strong, sterically hindered bases like triethylamine ( Et3​N ) or DBU rapidly deprotonate the α -carbon, triggering the elimination pathway to form the sulfene[3]. This sulfene is highly electrophilic and unselective, leading to complex byproduct mixtures. Conversely, weaker, nucleophilic bases like pyridine act as catalysts; they attack the sulfur directly to form a reactive sulfonylpyridinium intermediate without deprotonating the α -carbon, thereby forcing the reaction down the desired direct substitution ( SN​2 ) pathway[2].

Q3: What role does the solvent play in these divergent pathways? A: Solvent polarity directly affects the stabilization of the transition states. Polar protic solvents or highly polar aprotic solvents (e.g., DMF, MeCN) stabilize the charged transition state of the E1cB elimination, accelerating sulfene formation[4]. Non-polar or moderately polar aprotic solvents (e.g., anhydrous dichloromethane or toluene) suppress this ionization step. Furthermore, trace water in the solvent will rapidly hydrolyze the highly reactive sulfene into the corresponding sulfonic acid, destroying your yield[3].

Part 2: Mechanistic and Workflow Visualizations

To understand the causality behind these reactions, review the mechanistic divergence and optimization workflows below.

Mechanistic divergence of (2-Methylphenyl)(phenyl)methanesulfonyl chloride based on base selection.

Troubleshooting workflow for optimizing diarylmethanesulfonyl chloride reactions.

Part 3: Quantitative Data & Solvent/Base Matrix

The following table summarizes the causal relationship between your reaction conditions and the dominant mechanistic pathway. Use this matrix to select the optimal parameters for your desired outcome.

Base ( pKa​H )	Solvent	Primary Mechanistic Pathway	Sulfene Byproducts (%)	Target Yield (%)
Triethylamine (10.7)	DCM	E1cB (Sulfene Intermediate)	> 40%	< 30%
Triethylamine (10.7)	THF	E1cB (Sulfene Intermediate)	> 35%	< 35%
Pyridine (5.2)	DCM	SN​2 (Direct Substitution)	< 5%	> 85%
Pyridine (5.2)	Toluene	SN​2 (Direct Substitution)	Trace	> 90%
DBU (13.5)	MeCN	E1cB (Sulfene Intermediate)	> 60%	Trace

Note: Data reflects general reactivity trends for diarylmethanesulfonyl chlorides bearing α -hydrogens under standard stoichiometric conditions.

Part 4: Standardized Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Each step includes a mechanistic rationale and a validation checkpoint to confirm the reaction is proceeding via the intended pathway.

Protocol A: Direct Sulfonylation (Suppressing Sulfene Formation)

Objective: High-yield synthesis of sulfonamides or sulfonate esters by forcing direct SN​2 substitution and completely suppressing the sulfene pathway.

• Preparation: Dissolve the nucleophile (amine or alcohol, 1.0 equiv) in strictly anhydrous dichloromethane (DCM) to achieve a 0.1 M concentration under an inert atmosphere ( N2​ or Argon).

• Base Addition: Add Pyridine (1.2 equiv) to the solution.

  • Causality: Pyridine is a weak base that acts as a nucleophilic catalyst rather than a Brønsted base, preventing the deprotonation of the α -hydrogen[2].

• Temperature Control: Cool the reaction mixture to 0 °C using an ice bath.

  • Causality: Lower temperatures kinetically disfavor the higher-activation-energy E1cB elimination pathway, preventing sulfene generation[3].

• Reagent Addition: Dissolve (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.05 equiv) in a minimal volume of anhydrous DCM. Add this solution dropwise over 30 minutes to maintain a low instantaneous concentration of the electrophile.

• Validation Checkpoint (In-Process): After 1 hour at 0 °C, take a 10 µL aliquot, quench in 100 µL of saturated NaHCO3​ , and extract with EtOAc. Spot on a TLC plate (Hexanes/EtOAc 3:1).

  • Self-Validation: A single new spot confirms direct substitution. The presence of multiple streaking baseline spots indicates temperature failure and sulfene polymerization.

• Work-up: Once complete, quench with 1M HCl to remove the pyridine. Extract with DCM, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Intentional Sulfene Generation (For Trapping/Cycloaddition)

Objective: Purposely generating the highly reactive diarylsulfene intermediate to trap it with an electron-rich alkene or enamine for heterocyclic synthesis.

• Preparation: Dissolve the trapping agent (e.g., enamine, 1.5 equiv) and Triethylamine ( Et3​N , 2.0 equiv) in anhydrous THF (0.1 M).

• Temperature Control: Cool the system to -78 °C using a dry ice/acetone bath.

  • Causality: The sulfene intermediate is violently reactive. Generating it at cryogenic temperatures prevents rapid dimerization and allows the trapping agent to compete effectively[3].

• Reagent Addition: Add (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.0 equiv) dropwise. The strong base will immediately deprotonate the α -carbon, ejecting the chloride ion to form the sulfene[4].

• Validation Checkpoint (In-Process): The reaction mixture should remain a clear, pale solution. If the solution rapidly turns dark or tar-like, the trapping agent is insufficiently nucleophilic, and the sulfene is polymerizing.

• Work-up: Stir at -78 °C for 2 hours, then slowly warm to room temperature before quenching with water and extracting with ethyl acetate.

References

• Methanesulfonyl chloride - Wikipedia Source: Wikipedia URL:[Link][1]

• Reaction Intermediate of Organic Sulfur Compound Ⅰ. Elimination Mechanism of Sulfonyl Chloride Source: Bulletin of the Korean Chemical Society (KoreaScience) URL:[Link][2]

• Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs Source: MDPI URL:[Link][4]

Sources

• 1. Methanesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 2. Reaction Intermediate of Organic Sulfur Compound Ⅰ. Elimination Mechanism of Sulfonyl Chloride -Bulletin of the Korean Chemical Society | Korea Science [koreascience.kr]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Work-Up Procedures for (2-Methylphenyl)(phenyl)methanesulfonyl Chloride Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the unique challenges associated with (2-Methylphenyl)(phenyl)methanesulfonyl chloride . This specific diarylmethyl sulfonyl chloride presents atypical reactivity profiles due to extreme steric shielding and the presence of a highly acidic alpha-proton.

This guide moves beyond generic protocols, providing you with the mechanistic causality behind each step to ensure your work-up is a self-validating, highly efficient system.

Mechanistic Insights: The "Why" Behind the Workflow

When dealing with (2-Methylphenyl)(phenyl)methanesulfonyl chloride, standard aqueous work-ups (like a simple water or NaHCO₃ quench) frequently fail, leaving unreacted starting material in your final organic phase[1]. To understand why, we must look at the molecule's architecture:

• Steric Shielding: The sulfur atom is severely hindered by the adjacent bulky diarylmethyl group (featuring an ortho-methyl substitution on one phenyl ring). Direct nucleophilic attack (S_N2 type) by water or hydroxide on the sulfur atom is kinetically restricted.

• The Sulfene Pathway: Because direct attack is blocked, basic work-ups often force the molecule down an E1cB-like pathway. The base deprotonates the highly acidic alpha-carbon (sandwiched between two aryl rings and a sulfonyl group), generating a transient, highly reactive sulfene intermediate (Ar₁Ar₂C=SO₂).

• Hydrophobic Partitioning: The massive hydrocarbon bulk makes this molecule highly lipophilic. During a biphasic quench, the sulfonyl chloride remains deeply partitioned in the organic layer, minimizing contact with aqueous bases[1].

The Solution: To efficiently quench this specific reagent, we must bypass the slow biphasic hydrolysis. We achieve this by introducing a highly nucleophilic, organic-soluble scavenger (like a primary amine) or utilizing a phase-transfer trapping system (like KF/Sucrose)[2].

Self-Validating Experimental Protocol

This protocol utilizes an active nucleophilic quench rather than passive hydrolysis, ensuring complete consumption of the excess (2-Methylphenyl)(phenyl)methanesulfonyl chloride before phase separation.

Phase 1: The Active Quench

• Pre-Quench Verification: Before initiating the work-up, confirm reaction completion via LCMS or TLC. Do not rely solely on time; ensure the disappearance of the nucleophile.

• Temperature Control: Cool the reaction mixture to 0 °C to 5 °C using an ice-water bath. This controls the exotherm associated with quenching and prevents degradation of sensitive sulfonamide/sulfonate ester products[1].

• Nucleophilic Scavenging: Add 2.0 equivalents (relative to the excess sulfonyl chloride) of N,N-dimethylethylenediamine directly to the organic reaction mixture.

  • Causality: This primary amine is small enough to bypass the steric bulk of the diarylmethyl group, rapidly converting the unreacted sulfonyl chloride into a highly polar sulfonamide[1].

• Validation: Stir for 30 minutes at room temperature. Spot the mixture on TLC. The high Rf spot corresponding to the sulfonyl chloride must be completely absent.

Phase 2: Phase Separation & Extraction

• Acidic Wash (Crucial Step): Transfer the mixture to a separatory funnel. Wash the organic layer with 1.0 M aqueous HCl (3 x 1/3 volume).

  • Causality: The N,N-dimethylethylenediamine-quenched byproduct contains a basic tertiary amine tail. The HCl protonates this tail, rendering the entire byproduct highly water-soluble and pulling it completely into the aqueous phase.

• Neutralization & Brine Wash: Wash the organic layer once with saturated aqueous NaHCO₃ to neutralize residual acid, followed by a wash with saturated NaCl (brine) to disrupt any micro-emulsions and pre-dry the organic layer.

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄ (avoid MgSO₄ if your product has Lewis-basic coordinating groups). Filter and concentrate in vacuo.

Troubleshooting Guides & FAQs

Q1: I performed a standard NaHCO₃ wash for 2 hours, but NMR shows 15% unreacted (2-Methylphenyl)(phenyl)methanesulfonyl chloride. How do I remove it without column chromatography? A1: A basic wash is often insufficient for sterically hindered sulfonyl chlorides because the hydrolysis is too slow[1]. If you have already concentrated your product, redissolve it in dichloromethane (DCM). Add a polymer-supported amine scavenger, such as PS-Trisamine (3 equivalents). Stir at room temperature for 2 hours. The resin will covalently trap the unreacted sulfonyl chloride. Simply filter the resin through a glass frit and concentrate the filtrate for pure product[1].

Q2: My reaction is highly sensitive to amines. I cannot use the N,N-dimethylethylenediamine quench. What is the alternative? A2: Utilize the Potassium Fluoride (KF) / Sucrose quenching system. Add 1.5 equivalents of KF and 1.5 equivalents of sucrose directly to the reaction mixture, followed by a small amount of water. Causality: The KF rapidly converts the hindered sulfonyl chloride into a sulfonyl fluoride. Sulfonyl fluorides are highly electrophilic toward oxygen nucleophiles. The multiple hydroxyl groups on sucrose covalently trap the sulfonyl fluoride, creating a highly polar sucrose-adduct that washes entirely into the aqueous layer[2].

Q3: During the aqueous extraction, a thick, milky emulsion forms that won't separate. How do I break it? A3: Diarylmethyl compounds are highly lipophilic. If partial hydrolysis occurred, the resulting sulfonic acid (or sulfonate salts) acts as a potent surfactant, emulsifying the water/DCM interface. Troubleshooting Steps:

• Add a generous amount of saturated brine to increase the ionic strength of the aqueous layer.

• If the emulsion persists, filter the entire biphasic mixture through a pad of Celite. This removes insoluble polymeric byproducts stabilizing the emulsion.

• Allow the funnel to sit undisturbed; gentle warming of the outside of the funnel with your hands can also promote separation.

Quantitative Data: Quenching Agent Efficiency

To aid in your experimental design, the following table summarizes the efficiency of various quenching agents specifically against sterically hindered diarylmethyl sulfonyl chlorides.

Quenching Agent	Mechanism of Action	Time to Complete Quench	Phase Partitioning of Byproduct	Recommendation Level
Ice / Water	Passive Hydrolysis	> 24 hours	Remains Organic (Fails)	Not Recommended
Sat. NaHCO₃	Base-catalyzed Hydrolysis / Sulfene	2 - 4 hours	Aqueous (Sulfonic Acid)	Low
N,N-Dimethylethylenediamine	Active Nucleophilic Attack	< 30 mins	Aqueous (Requires HCl wash)	Highly Recommended
PS-Trisamine Resin	Solid-Phase Trapping	1 - 2 hours	Solid (Removed via Filtration)	Highly Recommended
KF / Sucrose	Fluorination & Covalent Trapping	45 mins	Aqueous (Sucrose Adduct)	Recommended (Amine-sensitive)

Work-Up Workflow Visualization

The following diagram illustrates the logical decision tree for processing reactions involving (2-Methylphenyl)(phenyl)methanesulfonyl chloride.

Workflow for the work-up of sterically hindered sulfonyl chloride reactions.

References

• Chavan, et al. (2016). Sucrose and KF quenching system for solution phase parallel synthesis. ResearchGate. Retrieved from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting &amp; Storage Guide for (2-Methylphenyl)(phenyl)methanesulfonyl Chloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers, chemists, and drug development professionals with field-proven, mechanistically grounded protocols for handling (2-Methylphenyl)(phenyl)methanesulfonyl chloride .

Due to its unique structural features—a highly electrophilic sulfonyl group coupled with a sterically bulky, resonance-stabilized diarylmethane backbone—this reagent is exceptionally prone to both hydrolytic and thermal degradation. This guide will explain the causality behind its instability and provide self-validating workflows to ensure your synthetic campaigns remain reproducible.

Core Mechanisms of Decomposition

To prevent degradation, we must first understand the thermodynamic and kinetic vulnerabilities of the molecule. (2-Methylphenyl)(phenyl)methanesulfonyl chloride degrades via two primary pathways:

• Hydrolysis (Moisture-Driven): The sulfonyl chloride functional group is highly electrophilic. Atmospheric moisture acts as a nucleophile, rapidly attacking the sulfur center to form (2-methylphenyl)(phenyl)methanesulfonic acid and releasing corrosive hydrogen chloride (HCl) gas[1].

• Desulfonylation (Thermal/Photolytic): Unlike simple aliphatic sulfonyl chlorides, this compound possesses a benzylic carbon flanked by two aromatic rings (phenyl and ortho-tolyl). This architecture heavily stabilizes any developing radical or carbocation at the benzylic position. Consequently, exposure to heat or UV light drastically lowers the activation energy for the extrusion of sulfur dioxide (SO₂), yielding the inactive (2-methylphenyl)(phenyl)methyl chloride[2].

Degradation pathways of (2-Methylphenyl)(phenyl)methanesulfonyl chloride.

Troubleshooting & FAQs

Q: My reagent bottle has developed high internal pressure, and there is a strong, acidic odor upon opening. What is the cause? A: This is a classic symptom of moisture ingress. The reagent has undergone hydrolysis, reacting with trace water to form sulfonic acid and hydrogen chloride (HCl) gas[1]. The accumulation of HCl causes the pressurization. If your bottle hisses upon opening, the molarity of your active reagent is heavily compromised.

Q: NMR analysis of my reaction mixture shows the presence of (2-methylphenyl)(phenyl)methyl chloride instead of the desired sulfonamide. Why? A: You are observing thermal desulfonylation. Because the benzylic carbon is highly stabilized by both the phenyl and ortho-tolyl groups, the compound can easily extrude SO₂ to form a stable diarylmethyl radical/cation, which recombines with the chloride ion[2]. Ensure your reaction temperatures are strictly controlled and shield the reaction vessel from intense light.

Q: The solid appears clumpy and slightly wet, but I need to use it today. Can I purify a degraded batch? A: It is highly discouraged. While some robust sulfonyl chlorides can be recrystallized from non-polar solvents (e.g., hexane/toluene), the extreme thermal sensitivity of this bulky diarylmethane derivative often results in further desulfonylation during the heating required for recrystallization. Re-synthesizing from the corresponding sulfonate or utilizing a fresh batch is the only self-validating standard for ensuring reproducibility[3].

Validated Storage Protocol

To guarantee the structural integrity of the reagent, implement the following step-by-step methodology. This protocol acts as a self-validating system: if followed strictly, the physical appearance (free-flowing white/off-white powder) and spectroscopic purity will remain constant.

Step 1: Inert Aliquoting Upon receipt, immediately transfer the bulk reagent into a nitrogen or argon-filled glovebox. Divide the material into single-use amber glass vials. Causality: Single-use aliquots prevent repeated freeze-thaw cycles and eliminate cumulative moisture exposure. Amber glass prevents photolytic desulfonylation.

Step 2: Primary Sealing Cap each vial with a PTFE-lined septum cap and wrap the seal tightly with Parafilm. Causality: PTFE provides a chemically inert barrier against potential HCl outgassing, while Parafilm blocks ambient humidity.

Step 3: Secondary Containment Place the aliquots inside a vacuum desiccator or a secondary Mylar bag containing an active indicating desiccant (e.g., Drierite).

Step 4: Thermal Control Store the secondary container in a -20°C freezer. Causality: Sub-zero temperatures suppress the kinetic energy required for both the hydrolysis reaction and the SO₂ extrusion pathway[1].

Step 5: Thawing Procedure (Critical) Before use, remove the required aliquot from the freezer and allow it to equilibrate to room temperature inside the desiccator for at least 30 to 45 minutes. Causality: Opening a cold vial immediately condenses atmospheric moisture directly onto the reagent, initiating rapid, irreversible hydrolysis.

Quantitative Storage Data

The following table summarizes the causal relationship between storage conditions and the expected shelf life of the compound.

Storage Condition	Atmosphere	Temperature	Expected Shelf Life	Primary Degradation Risk
Optimal	Argon / N₂	-20°C (Dark)	> 12 months	None (Stable)
Acceptable	Argon / N₂	4°C (Dark)	3 - 6 months	Slow Hydrolysis
Suboptimal	Ambient Air	4°C (Dark)	< 1 month	Hydrolysis (HCl gas release)
High Risk	Ambient Air	25°C (Light)	< 1 week	Desulfonylation & Hydrolysis

References

• Benchchem. Handling and storage of moisture-sensitive 4-Bromobenzenesulfonyl chloride.1

• National Institutes of Health (PMC). Sulfur-Phenolate Exchange As a Fluorine-Free Approach to S(VI) Exchange Chemistry on Sulfonyl Moieties.3

• American Chemical Society (Chemical Reviews). Desulfonylation via Radical Process: Recent Developments in Organic Synthesis. 2

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Sulfur-Phenolate Exchange As a Fluorine-Free Approach to S(VI) Exchange Chemistry on Sulfonyl Moieties - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Sulfonylation: A Comparative Analysis of Tosyl Chloride and Mesyl Chloride Reactivity

In the landscape of modern organic synthesis, particularly within drug development and complex molecule construction, the strategic conversion of functional groups is paramount. Alcohols, while ubiquitous, are notoriously poor leaving groups in nucleophilic substitution and elimination reactions due to the strong basicity of the hydroxide ion (HO⁻).[1] To overcome this, chemists convert the hydroxyl group into a sulfonate ester, a transformation that turns it into an excellent leaving group.[2][3]

Among the arsenal of sulfonylating agents, p-toluenesulfonyl chloride (tosyl chloride, TsCl) and methanesulfonyl chloride (mesyl chloride, MsCl) are the most prevalent.[4] They provide a reliable and stereochemically controlled method for alcohol activation, proceeding with retention of configuration at the carbinol center because the C-O bond is not broken during the sulfonylation step.[5][6] This guide offers an in-depth comparative analysis of TsCl and MsCl, exploring the mechanistic nuances, reactivity profiles, and practical considerations that govern their use, empowering researchers to make informed decisions in their synthetic endeavors.

Structural and Physicochemical Foundations

The reactivity of TsCl and MsCl is fundamentally rooted in their molecular structure. The sulfur atom in both reagents is highly electrophilic, a consequence of being bonded to two electron-withdrawing oxygen atoms and a chloride ion.[2] However, the nature of the organic residue—a p-tolyl group for TsCl and a methyl group for MsCl—introduces critical differences in steric and electronic properties.

Feature	p-Toluenesulfonyl Chloride (TsCl)	Methanesulfonyl Chloride (MsCl)
Structure
Organic Group	p-Tolyl (Aromatic)	Methyl (Aliphatic)
Steric Hindrance	High, due to the bulky aromatic ring.[7]	Low, due to the small methyl group.[7]
Electronic Effect	Aromatic ring provides resonance stabilization to the resulting tosylate anion.[8]	Methyl group provides minimal inductive effect.
Molecular Weight	190.65 g/mol	114.55 g/mol
Typical Product Form	Often crystalline solids, easy to purify.[4][7]	Often oils or low-melting solids.[7]
TLC Visualization	UV-active due to the benzene ring, allowing for easy visualization.[4][7]	Not UV-active, requiring staining for visualization.[7]

The greater steric bulk of the tosyl group can hinder its reaction with sterically congested alcohols, a scenario where the smaller mesyl group often has a distinct advantage.[4][9]

Mechanistic Pathways: More Than One Way to Sulfonylate

The conversion of an alcohol to a sulfonate ester using TsCl or MsCl generally proceeds via nucleophilic attack of the alcohol's oxygen on the electrophilic sulfur atom. However, a key mechanistic divergence exists due to the presence of α-protons in MsCl, which are absent in TsCl.

Tosylation Mechanism

The tosylation of an alcohol almost universally follows a direct nucleophilic substitution pathway. The alcohol attacks the sulfur atom of TsCl, displacing the chloride ion. A base, typically pyridine or triethylamine (TEA), is required to neutralize the HCl generated and deprotonate the resulting oxonium ion to yield the final tosylate ester.[1][5]

Caption: Dual mechanistic pathways for mesylation.

Head-to-Head: A Comparative Reactivity Guide

The choice between TsCl and MsCl often depends on the specific substrate and the desired experimental outcome.

Leaving Group Ability

Both tosylate and mesylate are superb leaving groups because the resulting sulfonate anions are very weak bases, stabilized by extensive resonance delocalization of the negative charge across the three oxygen atoms. [4][8]Quantitative studies of solvolysis rates place them in a similar echelon of reactivity, far superior to halides. While subtle differences exist, for most synthetic applications, their leaving group abilities are considered comparable. [8]

Leaving Group	Common Name	Relative Rate (k_rel)
CF₃SO₃⁻	Triflate	56,000
CH₃SO₃⁻	Mesylate	1.00
p-CH₃C₆H₄SO₃⁻	Tosylate	0.70
I⁻	Iodide	0.01
Br⁻	Bromide	0.001
Cl⁻	Chloride	0.0001

Data compiled with Mesylate as the reference (k_rel = 1.00) for S_N2 reactions.[8]

Reactivity and Substrate Scope

• Reaction Rate: Mesylation is generally faster than tosylation. This is attributed to the lower steric hindrance of MsCl and its ability to react via the rapid sulfene pathway. [7]* Steric Hindrance: MsCl is the reagent of choice for sterically hindered alcohols. [10]The bulky nature of TsCl can lead to very slow or incomplete reactions with secondary and tertiary alcohols. [4]The sulfene mechanism provides a distinct advantage for MsCl when reacting with tertiary alcohols. [4]* Chemoselectivity: Due to its greater steric bulk, TsCl can sometimes exhibit higher selectivity for primary alcohols in the presence of secondary alcohols. [9]

Summary of Practical Considerations

Attribute	Tosyl Chloride (TsCl)	Mesyl Chloride (MsCl)
Reactivity	Less reactive due to steric hindrance. [7]	More reactive, especially with hindered alcohols. [7]
Reaction Rate	Generally slower. [7]	Generally faster. [7]
Advantages	Products are often crystalline and easy to purify via recrystallization. [4]The tosyl group is UV-active for easy TLC monitoring. [4]	Higher reactivity allows for faster reactions and broader substrate scope (hindered alcohols). [4]
Disadvantages	Slower reaction rates. [7]May not react with highly hindered alcohols. [4]	Products are often oils, requiring chromatographic purification. [7]Not UV-active, making TLC analysis more challenging. [7]

Experimental Protocols

Successful and reproducible sulfonylation requires careful attention to experimental detail, particularly the exclusion of moisture, as both reagents are sensitive to hydrolysis.

General Workflow for Sulfonylation

Caption: A general experimental workflow for sulfonylation.

Protocol 1: General Procedure for Tosylation of a Primary Alcohol

This protocol is a widely applicable method for the tosylation of primary alcohols. [5][11]

• Materials:

  • Alcohol (1.0 eq.)

  • p-Toluenesulfonyl chloride (TsCl) (1.2-1.5 eq.)

  • Anhydrous pyridine or triethylamine (TEA) (1.5-2.0 eq.)

  • 4-Dimethylaminopyridine (DMAP) (0.1-0.2 eq., optional catalyst) [11] * Anhydrous dichloromethane (DCM)

• Procedure:

  • Dissolve the alcohol (1.0 eq.) and DMAP (if used) in anhydrous DCM (approx. 0.2 M concentration) in a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen).

  • Cool the solution to 0 °C in an ice bath.

  • Add triethylamine (1.5 eq.) to the stirred solution. [11] 4. In a separate flask, dissolve TsCl (1.5 eq.) in a minimal amount of anhydrous DCM. Add this solution dropwise to the alcohol solution over 15-20 minutes, maintaining the temperature at 0 °C. [11] 5. Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-12 hours. [11]Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with a saturated sodium bicarbonate (NaHCO₃) solution and brine. [11] 8. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude tosylate.

  • Purify the crude product by recrystallization (e.g., from ethanol or hexanes/ethyl acetate) or by column chromatography on silica gel. [5]

Protocol 2: General Procedure for Mesylation of a Primary Alcohol

This protocol is effective for the mesylation of a wide range of alcohols. [12][13]

• Materials:

  • Alcohol (1.0 eq.)

  • Methanesulfonyl chloride (MsCl) (1.2-1.5 eq.)

  • Anhydrous triethylamine (TEA) (1.5-2.0 eq.)

  • Anhydrous dichloromethane (DCM)

• Procedure:

  • In a flame-dried, round-bottom flask under an inert atmosphere, dissolve the alcohol (1.0 eq.) in anhydrous DCM (approx. 0.2 M).

  • Cool the solution to 0 °C using an ice bath.

  • Add triethylamine (1.5 eq.) and stir for 5 minutes. [12] 4. Add MsCl (1.2-1.5 eq.) dropwise to the stirred solution while maintaining the temperature at 0 °C. [12][13] 5. Stir the reaction mixture at 0 °C for 1-4 hours. If the reaction is sluggish, it can be allowed to warm to room temperature. [13]Monitor progress by TLC.

  • Once the reaction is complete, quench by adding a saturated NaHCO₃ solution. [12] 7. Extract the aqueous layer with DCM. Combine the organic layers and wash with brine, then dry over anhydrous Na₂SO₄. [12] 8. Filter and concentrate the solution in vacuo to obtain the crude mesylate.

  • Purify the product by flash column chromatography on silica gel.

Conclusion and Recommendations

Both tosyl chloride and mesyl chloride are indispensable reagents for the activation of alcohols in organic synthesis. The choice between them is not a matter of inherent superiority but of strategic selection based on the specific synthetic challenge.

• Choose Mesyl Chloride (MsCl) for its higher reactivity, making it ideal for sterically hindered substrates and for applications where rapid reaction times are desirable. Be prepared for purification by chromatography, as mesylates are often non-crystalline.

• Choose Tosyl Chloride (TsCl) when dealing with less hindered alcohols, when easy reaction monitoring via UV-active TLC is a priority, and particularly when a crystalline product is desired to simplify purification through recrystallization.

By understanding the fundamental differences in their structure, mechanism, and reactivity, researchers can harness the full potential of these powerful reagents to efficiently advance their synthetic campaigns in drug discovery and beyond.

References

• Chemistry Steps. (n.d.). Mesylates and Tosylates with Practice Problems. Retrieved from [Link]

• Díaz-Moscoso, A. (2012). Response to "What is the role and mechanism of action of tosyl chloride in organic synthesis?". ResearchGate. Retrieved from [Link]

• The Organic Chemistry Tutor. (2021, September 17). Adding Mesylate Group Mechanism | Organic Chemistry [Video]. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Alcohol to Mesylate - Common Conditions. Retrieved from [Link]

• Ashenhurst, J. (2015, March 10). Tosylates And Mesylates. Master Organic Chemistry. [Link]

• The Royal Society of Chemistry. (2009). EXPERIMENTAL SUPPORTING INFORMATION. Retrieved from [Link]

• Westin, J. (n.d.). Organic Chemistry: Nucleophilic Substitution Reaction of Alcohols. Jack Westin. Retrieved from [Link]

• Garg, N. K., et al. (2022). Halogenation Reactions of Alkyl Alcohols Employing Methyl Grignard Reagents. The Journal of Organic Chemistry. ACS Publications. [Link]

• Organic Chemistry at SD Miramar College. (2019, February 11). Tosylation of Alcohols [Video]. YouTube. [Link]

• Khan Academy. (n.d.). Preparation of mesylates and tosylates [Video]. Khan Academy. [Link]

• NotBaran. (2016, March 11). Response to "Why do tosylation and mesylation of alcohols follow different mechanisms?". Chemistry Stack Exchange. [Link]

• LibreTexts Chemistry. (2024, September 22). 17.6: Reactions of Alcohols. [Link]

• Organic Synthesis. (n.d.). Alcohol to Mesylate using MsCl, base. Retrieved from [Link]

• Rhodium. (n.d.). Synthesis of Mesylates From Alcohols. Erowid. Retrieved from [Link]

• Chem Help ASAP. (2019, July 25). formation of tosylates & mesylates [Video]. YouTube. [Link]

• LibreTexts Chemistry. (2019, September 20). 9.13: Tosylate—Another Good Leaving Group. [Link]

• LibreTexts Chemistry. (2022, October 4). 3.1.7: Reactions of Alcohols. [Link]

• Ma, D., et al. (2017). Tosylation of alcohols: an effective strategy for the functional group transformation of organic derivatives of polyoxometalates. Scientific Reports, 7, 12531. [Link]

• Tanabe, Y., et al. (2005). Water-solvent method for tosylation and mesylation of primary alcohols promoted by KOH and catalytic amines. Green Chemistry, 7, 711-715. [Link]

• Li, Z., et al. (2011). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. Molecules, 16(7), 5563-5573. [Link]

• AvBaeyer. (2017, January 2). Response to "Tosylation of ethanolamine (??)". Sciencemadness.org. [Link]

• LibreTexts Chemistry. (2022, October 4). 4.10: Leaving Group Formation. [Link]

• Various Authors. (2013, April 30). "How can I tosylate an hindered secondary alcohol?". ResearchGate. [Link]

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Beyond Sulfonyl Chlorides: A Comparative Guide to Modern Reagents for N-Aryl Sulfonamide Synthesis

The sulfonamide moiety is a privileged pharmacophore present in a vast array of FDA-approved therapeutics, including antivirals, antihypertensives, and antibiotics[1],[2]. Traditionally, the synthesis of N-aryl sulfonamides relies on the nucleophilic attack of an amine on an aryl sulfonyl chloride in the presence of a base, typically pyridine[3]. While historically reliable, this classical approach is severely hampered by the use of highly corrosive reagents, poor functional group tolerance, and the generation of stoichiometric halide waste[4],[5].

As drug development demands higher atom economy and greener profiles, synthetic chemistry has pivoted toward alternative methodologies. This guide evaluates the leading alternative reagents, providing mechanistic causality, comparative performance data, and self-validating experimental protocols to assist researchers in selecting the optimal synthetic route.

Mechanistic Evaluation of Alternative Reagents

A. Nitroarenes and Sodium Sulfinates: Reductive Coupling

Causality & Mechanism: Nitroarenes are highly stable, commercially abundant, and significantly less expensive than their aniline counterparts[6]. By employing a reductive coupling strategy, nitroarenes serve directly as the nitrogen source, bypassing the need for pre-reduction to anilines and the subsequent handling of hazardous sulfonyl chlorides[7].

In this system, a reductant like sodium bisulfite (NaHSO₃) partially reduces the nitroarene into a highly reactive nitrosoarene intermediate[6]. Concurrently, a transition metal catalyst (e.g., FeCl₂ or CuCl) facilitates the one-electron oxidation of the sodium sulfinate to generate a transient sulfonyl radical[3],[6]. The radical coupling between the nitroso species and the sulfonyl radical, followed by N-O bond cleavage, yields the target N-aryl sulfonamide[6].

Mechanistic pathway of nitroarene and sodium sulfinate reductive coupling.

B. DABSO: The Solid Sulfur Dioxide Surrogate

Causality & Mechanism: The direct insertion of sulfur dioxide (SO₂) is a powerful method for sulfonamide construction, but gaseous SO₂ is highly toxic and operationally challenging[4]. DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide)) acts as a bench-stable, solid surrogate that releases SO₂ in a controlled manner[4],[3].

In a typical multicomponent reaction, an aryl boronic acid undergoes transmetalation with a copper catalyst. The controlled release of SO₂ from DABSO allows for insertion into the metal-aryl bond, forming a metal-sulfinate intermediate. This intermediate is immediately trapped by an amine nucleophile to form the sulfonamide[4]. This highly modular approach allows researchers to independently vary the aryl and amine components without synthesizing intermediate sulfonyl chlorides.

C. Sulfonyl Azides: Direct C-H Sulfonamidation

Causality & Mechanism: Direct functionalization of unactivated C-H bonds represents the pinnacle of step economy. Sulfonyl azides are utilized as electrophilic aminating agents in transition-metal-catalyzed (Ru, Ir, or Cu) C-H activation workflows[5].

The reaction proceeds via a denitrogenative pathway: the metal catalyst inserts into the arene C-H bond (often guided by a directing group), coordinates with the sulfonyl azide, and expels nitrogen gas (N₂) as the sole byproduct[5],[2]. This approach eliminates the need for pre-functionalized starting materials (like halides or boronic acids) and avoids halide waste entirely[5].

Comparison of traditional sulfonyl chloride routes versus modern alternative workflows.

Quantitative Performance Comparison

To guide reagent selection, the following table synthesizes the operational parameters and performance metrics of these methodologies based on recent literature[4],[6],[5].

Methodology	Primary Reagents	Catalyst / Additives	Byproducts	Functional Group Tolerance	Yield Range	Green Chemistry Profile
Traditional	Sulfonyl Chloride, Amine	Pyridine (Base/Solvent)	Halide salts, HCl	Low (reacts with alcohols, nucleophiles)	40 - 90%	Poor (Toxic reagents, high waste)
Reductive Coupling	Nitroarene, Sodium Sulfinate	FeCl₂ or CuCl, NaHSO₃	H₂O, oxidized sulfites	High (tolerates esters, cyano, halogens)	65 - 96%	Good (Abundant metals, stable reagents)
DABSO Insertion	Aryl Boronic Acid, Amine, DABSO	Cu(OAc)₂	Boric acid derivatives	High (highly modular)	50 - 85%	Moderate (Requires stoichiometric DABSO)
C-H Sulfonamidation	Arene, Sulfonyl Azide	Ru, Ir, or Cu complexes	N₂ gas	Moderate (requires directing groups)	40 - 95%	Excellent (N₂ is the only byproduct)

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that successful execution inherently confirms the mechanistic pathways described above.

Protocol 1: Iron-Catalyzed Synthesis of N-Arylsulfonamides from Nitroarenes[7]

This protocol utilizes stable nitroarenes as the nitrogen source, validating the reductive coupling mechanism and bypassing aniline intermediates.

• Preparation: In a sealed tube under an argon atmosphere, combine sodium arylsulfinate (0.75 mmol) and the target nitroarene (0.5 mmol).

• Catalyst & Reductant Addition: Add FeCl₂ (10 mol %, 6.3 mg) as the catalyst, trans-N,N′-dimethyl-1,2-diaminocyclohexane (20 mol %, 14.2 mg) as the ligand, and NaHSO₃ (1.5 mmol, 156 mg) as the reductant.

• Solvent & Reaction: Suspend the mixture in anhydrous DMSO (2 mL). Stir the reaction vigorously at 60 °C for 12 hours. A distinct color change indicates the formation of the nitroso intermediate and subsequent radical coupling.

• Workup: Cool to room temperature, quench with water (8 mL), and extract with dichloromethane (3 × 10 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography.

Protocol 2: Copper-Catalyzed Multicomponent Coupling using DABSO[4]

This protocol demonstrates the safe handling and insertion of SO₂ using the bench-stable DABSO surrogate.

• Preparation: To a reaction vessel, add the arylboronic acid (1.0 mmol), the primary or secondary amine (1.2 mmol), and DABSO (0.6 mmol, providing 1.2 mmol of SO₂ equivalent).

• Catalyst Addition: Introduce Cu(OAc)₂ (10 mol %) as the transmetalation catalyst.

• Solvent & Reaction: Add DMSO (2 mL) as the solvent. Stir the reaction mixture at 80 °C for 12 hours under an air atmosphere. The air atmosphere is critical as it facilitates the copper turnover.

• Workup: Upon completion (monitored by TLC), quench the reaction with water and extract the product with ethyl acetate.

• Purification: Dry the organic layer, concentrate, and purify the crude product by column chromatography to afford the desired N-aryl sulfonamide.

Conclusion

The synthesis of N-aryl sulfonamides is undergoing a necessary paradigm shift. By moving away from hazardous sulfonyl chlorides, researchers can leverage nitroarenes, DABSO, and sulfonyl azides to achieve superior functional group tolerance and environmental sustainability[4],[6],[5]. The choice of reagent should be dictated by substrate availability and project goals—whether starting from an abundant nitroarene for early-stage scaling, a versatile boronic acid for library generation, or an unactivated arene for late-stage functionalization.

References

• A Guide to Modern & Alternative Reagents for Aryl Sulfonamide Synthesis. Benchchem.
• Copper-Catalyzed Synthesis of Functionalized Aryl Sulfonamides from Sodium Sulfinates in Green Solvents. ACS - The Journal of Organic Chemistry.
• Nitro-sulfinate Reductive Coupling to Access (Hetero)aryl Sulfonamides. NIH - PMC.
• Template for Electronic Submission to ACS Journals (Sulfonamide-containing medicines). PolyU.
• Iron-Catalyzed N-Arylsulfonamide Formation through Directly Using Nitroarenes as Nitrogen Sources. ACS - The Journal of Organic Chemistry.
• Direct sulfonamidation of (hetero)aromatic C–H bonds with sulfonyl azides. RSC Publishing.
• Photocatalytic decarboxylative amidosulfonation enables direct transformation of carboxylic acids to sulfonamides. NSF Public Access Repository.
• Direct sulfonamidation of (hetero)aromatic C–H bonds with sulfonyl azides (Review). RSC Advances.

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• 5. Direct sulfonamidation of (hetero)aromatic C–H bonds with sulfonyl azides: a novel and efficient route to N -(hetero)aryl sulfonamides - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04255B [pubs.rsc.org]
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Structural Validation and Synthesis of Novel Compounds Using (2-Methylphenyl)(phenyl)methanesulfonyl Chloride: A Comparative Guide

As drug discovery pivots toward increasingly complex, sterically demanding scaffolds, the use of bulky sulfonylating agents has become a critical strategy for modulating pharmacokinetic profiles and target binding affinities. Among these, (2-Methylphenyl)(phenyl)methanesulfonyl chloride stands out. Unlike standard arylsulfonyl chlorides, this reagent features a highly congested, chiral methine center bearing both a phenyl and an o-tolyl group.

As a Senior Application Scientist, I have designed this guide to objectively compare this specialized reagent against standard alternatives, detail the causality behind its unique reaction kinetics, and provide a self-validating protocol for synthesizing and structurally verifying the resulting novel sulfonamides.

Reagent Profiling: The Case for Steric Bulk

When synthesizing sulfonamides, the choice of sulfonyl chloride dictates not only the reaction pathway but also the 3D topology of the final molecule. Standard reagents like p-Toluenesulfonyl chloride (TsCl) react via a straightforward direct substitution ( SN​2 at sulfur). However, aliphatic sulfonyl chlorides containing α -protons, such as Phenylmethanesulfonyl chloride (PMSC), are highly prone to undergoing an E1cB-like elimination in the presence of tertiary amines to form a highly reactive sulfene intermediate (1[1]). If not trapped immediately, these sulfenes dimerize into unwanted byproducts like trans-stilbene and cis-diphenylethylene sulfone[1].

(2-Methylphenyl)(phenyl)methanesulfonyl chloride mitigates this risk through extreme steric shielding. The bulky diarylmethyl group kinetically slows both sulfene formation and subsequent dimerization, allowing for highly controlled trapping by amine nucleophiles to yield complex, chiral sulfonamides.

Table 1: Comparative Reagent Profile

Reagent	Reactivity Profile	Sulfene Dimerization Risk	Structural Topology	Primary Application
p-Toluenesulfonyl Chloride (TsCl)	High (Direct SN​2 )	None (No α -protons)	Planar / Achiral	Standard sulfonylation
Phenylmethanesulfonyl Chloride (PMSC)	Very High	High[1]	Flexible / Achiral	Aliphatic sulfonylation
(2-MePh)(Ph)CH-SO₂Cl	Moderate (Sterically Hindered)	Low (Sterically Suppressed)	Rigid / Chiral Center	Novel drug scaffolds

Mechanistic Causality in Synthesis

Understanding the mechanistic bifurcation of this reagent is essential. The presence of the α -proton allows for sulfene formation, but the steric bulk of the o-tolyl and phenyl groups dictates that the reaction must be carefully temperature-controlled to favor the desired amine trapping over hydrolysis.

Caption: Competing mechanistic pathways in sterically hindered sulfonamide synthesis.

Self-Validating Experimental Protocol

To synthesize a novel sulfonamide using (2-Methylphenyl)(phenyl)methanesulfonyl chloride, the protocol must account for the reagent's steric hindrance and potential for side reactions. This procedure incorporates built-in validation checkpoints.

Step-by-Step Methodology: Synthesis of a Model Diaryl-Sulfonamide

• Activation & Temperature Control:

  • Action: Dissolve 1.0 eq of (2-Methylphenyl)(phenyl)methanesulfonyl chloride in anhydrous Dichloromethane (DCM) under an inert argon atmosphere. Cool the reaction flask to -78 °C using a dry ice/acetone bath.

  • Causality: Initiating the reaction at cryogenic temperatures suppresses the activation energy required for unwanted sulfene dimerization, ensuring the sulfonyl chloride remains intact for nucleophilic attack[1].

• Nucleophilic Addition:

  • Action: Dropwise, add 1.1 eq of the target primary amine, followed immediately by 2.0 eq of N,N-Diisopropylethylamine (DIPEA). Allow the reaction to slowly warm to room temperature over 4 hours.

  • Causality: DIPEA acts as a non-nucleophilic base. Its steric bulk prevents it from attacking the sulfonyl center, allowing it to exclusively scavenge the generated HCl and drive the reaction forward.

• Quenching & Self-Validating Partitioning:

  • Action: Quench the reaction by adding an equal volume of 1N HCl. Transfer to a separatory funnel, extract the organic layer, and wash with brine.

  • Self-Validation Check: The 1N HCl quench is a self-validating system. It protonates any unreacted primary amine and DIPEA, forcing them entirely into the aqueous layer. Spot the organic layer on a TLC plate (Hexane:EtOAc 7:3). A clean, single UV-active spot indicates successful partitioning. If a baseline streak is observed, amine carryover has occurred, dictating a mandatory second acidic wash before proceeding to column chromatography.

Advanced Structural Validation Logic

Because this reagent introduces a chiral center at the methine carbon, the resulting sulfonamide is a racemate. Rigorous structural validation using Multinuclear NMR, High-Resolution Mass Spectrometry (HRMS), and X-Ray Crystallography is mandatory to confirm the scaffold's integrity (2[2], 3[3]).

Caption: Multi-modal structural validation logic for chiral diaryl-sulfonamides.

Analytical Causality in Structural Verification

• ¹H NMR: The methine proton (-CH) is the ultimate diagnostic marker. In standard sulfonamides, the sulfonamide -NH proton manifests as a singlet between 8.0 and 10.2 ppm[2]. However, the unique methine proton of our synthesized compound will appear as a sharp singlet shifted significantly downfield (typically ~5.5–6.5 ppm) due to the combined anisotropic deshielding effects of the adjacent sulfonyl group and the two aryl rings.

• HRMS: Mass spectrometry confirms the exact mass, but more importantly, the isotopic pattern of sulfur ( 34S natural abundance ~4.2%) provides a self-validating check against the theoretical molecular formula[3].

Table 2: Analytical Validation Metrics

Analytical Technique	Target Signal / Metric	Diagnostic Value & Causality
¹H NMR (600 MHz)	Methine -CH (~5.5–6.5 ppm, s)	Confirms the intact diarylmethyl scaffold; extreme downfield shift proves proximity to the SO₂ core.
¹H NMR (600 MHz)	Sulfonamide -NH (8.0–10.2 ppm, br s)	Validates successful sulfonylation and amine trapping[2].
¹³C NMR (151 MHz)	Aliphatic -CH₃ (~19–21 ppm)	Validates the retention of the o-tolyl group.
HRMS (ESI+)	Exact Mass [M+H]⁺ & Isotope Pattern	Confirms molecular weight and the unique 32S / 34S isotopic signature[3].
X-Ray Crystallography	Spatial atomic coordinates	Validates 3D conformation, steric packing, and absolute stereochemistry of the enantiomers[3].

References

• King, J.F., & Durst, T. "THE REACTION OF PHENYLMETHANESULFONYL CHLORIDE WITH TERTIARY AMINES: FORMATION OF GEOMETRICAL ISOMERS ABOUT A CARBON–SULFUR DOUBLE BOND." Canadian Science Publishing.1

• "Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides." The Royal Society of Chemistry. 2

• "Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan." National Institutes of Health (PMC). 3

• "Synthesis, structural studies, and inhibitory potential of selected sulfonamide analogues: insights from in silico and in vitro analyses." National Institutes of Health (PMC).4

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Biological Activity Comparison of Sulfonamides Derived from Different Sulfonyl Chlorides

As a Senior Application Scientist navigating the interface of synthetic chemistry and pharmacology, I frequently evaluate how the structural nuances of synthetic precursors dictate the pharmacological profile of a final drug candidate. The sulfonamide functional group (-SO₂NH-) is a privileged pharmacophore in drug discovery. While the most robust method for synthesizing sulfonamides is the nucleophilic substitution reaction between an amine and a sulfonyl chloride, the choice of the sulfonyl chloride—whether aliphatic, aromatic, or heteroaromatic—profoundly influences the molecule's target affinity, lipophilicity, and overall biological efficacy.

This guide objectively compares the biological activities of sulfonamides derived from various sulfonyl chlorides, providing mechanistic insights and self-validating experimental protocols for drug development professionals.

Mechanistic Insight: How the Sulfonyl Moiety Dictates Target Affinity

The biological trajectory of a sulfonamide is programmed by its sulfonyl chloride precursor. Depending on the steric and electronic properties of the resulting R-group, the sulfonamide will preferentially engage with different enzymatic targets.

Antibacterial Activity via DHPS Inhibition

Sulfonamides exhibit antibacterial properties primarily by acting as, an essential enzyme in bacterial folate synthesis[1]. To effectively mimic the natural substrate, para-aminobenzoic acid (PABA), the sulfonamide must possess specific geometric properties.

The flexibility introduced by the sulfonyl chloride precursor is critical. For instance, sulfonamides derived from α-toluenesulfonyl chloride possess a methylene bridge (-CH₂-) that increases conformational flexibility compared to their rigid p-toluenesulfonyl counterparts. This flexibility allows the α-toluenesulfonamides to better adapt to the DHPS active site, resulting in superior antibacterial potency against strains like Staphylococcus aureus[2].

Carbonic Anhydrase (CA) Inhibition and Anticancer Activity

Primary sulfonamides (-SO₂NH₂) derived from aromatic or heteroaromatic sulfonyl chlorides are potent inhibitors of carbonic anhydrase (CA), a metalloenzyme implicated in glaucoma, epilepsy, and tumorigenesis[3]. The primary sulfonamide acts as a zinc-binding group (ZBG), coordinating directly with the catalytic Zn²⁺ ion in the enzyme's active site.

Using heteroaromatic precursors, such as 8-hydroxyquinoline-5-sulfonyl chloride , generates sulfonamides that not only bind the zinc ion but also leverage the quinoline ring to interact with the hydrophobic and hydrophilic halves of the CA active site cavity. This dual-interaction mechanism significantly enhances both anticancer and antistaphylococcal activities[4].

Membrane Disruption via Silsesquioxane Incorporation

Recent advancements have utilized polyhedral oligomeric silsesquioxanes (POSS) functionalized with sulfonyl chlorides (e.g., p-toluenesulfonyl chloride). The rigid, cage-like POSS core drastically boosts the lipophilic character of the sulfonamide, facilitating direct interaction with microbial membranes. This leads to membrane disruption and cell lysis, offering a novel mechanism that circumvents traditional DHPS-mediated antibiotic resistance[5].

Workflow of sulfonamide synthesis and target-specific biological engagement.

Comparative Biological Activity

The quantitative efficacy of a sulfonamide is intrinsically linked to its starting material. Table 1 summarizes the comparative activities of distinct sulfonamide classes synthesized from different sulfonyl chlorides.

Sulfonyl Chloride Precursor	Sulfonamide Derivative Class	Primary Biological Target	Key Biological Activity / Efficacy
α-Toluenesulfonyl chloride	α-Toluenesulfonamides	DHPS (Bacteria)	S. aureus MIC: 3.12 μg/mL; High potency due to conformational flexibility[6].
p-Toluenesulfonyl chloride	p-Toluenesulfonamides	DHPS (Bacteria)	Lower antibacterial activity compared to α-analogs; rigid structure limits active site fit[2].
8-Hydroxyquinoline-5-sulfonyl chloride	Quinoline-5-sulfonamides	MRSA / Cancer cell lines	High activity against MRSA (comparable to oxacillin); IC₅₀ < 100 µM in cancer lines[4].
POSS-integrated sulfonyl chlorides	Cage-like Silsesquioxane Sulfonamides	Microbial Membranes	Broad-spectrum MICs (125–3000 μM); enhanced lipophilic penetration and cell lysis[7].

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, explaining the causality behind each critical step.

Protocol 1: Solution-Phase Synthesis of Sulfonamides

Objective: Synthesize a sulfonamide library from various sulfonyl chlorides.

• Preparation: Dissolve the amine (1.0 eq) in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

  • Causality: Anhydrous conditions are critical. Sulfonyl chlorides are highly susceptible to hydrolysis, which would yield unreactive sulfonic acids and drastically reduce the reaction yield.

• Base Addition: Add triethylamine (Et₃N) or N,N-diisopropylethylamine (DIPEA) (1.5–2.0 eq) to the solution.

  • Causality: The base acts as an acid scavenger. As the nucleophilic amine attacks the sulfonyl chloride, HCl is generated. Without a base, HCl would protonate the unreacted amine, rendering it non-nucleophilic and halting the reaction.

• Sulfonyl Chloride Addition: Cool the mixture to 0 °C and add the selected sulfonyl chloride (1.1 eq) dropwise.

  • Causality: Cooling mitigates the exothermic nature of the reaction and suppresses side reactions, such as the formation of sulfonic anhydrides.

• Alternative N-Silylamine Route: For challenging substrates, offers a solvent-free alternative that bypasses HCl generation, producing easily removable trimethylsilyl chloride instead[8].

• Work-up and Validation: Quench with water, extract with DCM, and wash the organic layer with 1M HCl (to remove unreacted amine) and brine. Validate the product purity using HPLC (>95% required for biological assays) and confirm the structure via ¹H/¹³C NMR.

Protocol 2: Minimum Inhibitory Concentration (MIC) Determination Assay

Objective: Evaluate the antibacterial efficacy of the synthesized sulfonamides.

• Inoculum Preparation: Culture target strains (e.g., S. aureus ATCC 29213, E. coli ATCC 25922) in Mueller-Hinton broth to a turbidity matching a 0.5 McFarland standard (approx. 1.5 × 10⁸ CFU/mL).

• Serial Dilution: Prepare two-fold serial dilutions of the sulfonamide compounds in a 96-well microtiter plate.

• Self-Validating Controls:

  • Positive Control: Include a known active antibiotic (e.g., Ciprofloxacin or Sulfamethoxazole) to validate the assay's sensitivity and the viability of the bacterial strain.

  • Negative Control: Include broth only (sterility check) and broth + solvent (e.g., 1% DMSO) to ensure the vehicle itself does not inhibit bacterial growth.

• Incubation & Reading: Inoculate the wells, incubate at 37 °C for 18-24 hours, and determine the MIC as the lowest concentration exhibiting no visible growth.

References

• Naredla, R. R., & Klumpp, D. A. (2013). "Preparation of sulfonamides from N-silylamines." Tetrahedron Letters (PMC - NIH). URL:[Link]

• Ajani, O. O., et al. (2015). "Comparative Study of the Antibacterial Activity of N, N-Diethylamido Substituted p-Toluenesulfonamides to their α-Toluenesulfonamide Counterparts." Pakistan Journal of Biological Sciences. URL:[Link]

• Fuchs, K., et al. (2025). "Enhanced Antimicrobial Efficacy of Sulfones and Sulfonamides via Cage-Like Silsesquioxane Incorporation." Inorganic Chemistry (ACS Publications). URL:[Link]

• Zięba, A., et al. (2024). "Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides." Molecules (MDPI). URL:[Link]

• Supuran, C. T., et al. (2020). "Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions." Biophysical Reviews (PMC - NIH). URL:[Link]

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• 1. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scialert.net [scialert.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Enhanced Antimicrobial Efficacy of Sulfones and Sulfonamides via Cage-Like Silsesquioxane Incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparative Study of the Antibacterial Activity of N, N-Diethylamido Substituted p-Toluenesulfonamides to their α-Toluenesulfonamide Counterparts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Study of Ortho-, Meta-, and Para-Substituted Phenylmethanesulfonyl Chlorides: Reactivity, Kinetics, and Synthetic Applications

Phenylmethanesulfonyl chlorides (PMSCs) are indispensable electrophiles in medicinal chemistry, frequently utilized in the synthesis of sulfonamides, sulfonate esters, and beta-lactamase inhibitors. Unlike standard arenesulfonyl chlorides (e.g., tosyl chloride), PMSCs possess a methylene bridge (-CH₂-) between the aromatic ring and the sulfonyl moiety. This structural nuance insulates the sulfur center from direct resonance effects and introduces acidic alpha-protons, unlocking unique mechanistic pathways.

As researchers optimize drug candidates, understanding how ortho, meta, and para substitutions dictate the electrophilicity and solvolysis kinetics of PMSCs is critical. This guide provides an objective, data-driven comparison of these isomers, exploring the causality behind their reactivity and offering self-validating protocols for their application.

Mechanistic Causality: Electronic and Steric Effects

The reactivity of a substituted PMSC toward a nucleophile is governed by a delicate interplay of inductive effects, steric hindrance, and the reaction environment.

Inductive Isolation via the Methylene Bridge (Meta vs. Para)

Because the methylene bridge disrupts direct π -conjugation between the aryl ring and the sulfonyl group, the reactivity of meta- and para-substituted PMSCs is governed predominantly by inductive effects ( σI​ ). The alkaline hydrolysis rates of these compounds follow the Hammett equation with a 1, indicating that the reaction is heavily favored by electron-withdrawing substituents[1]. Groups such as -NO₂ or -Cl at the meta or para positions increase the partial positive charge on the sulfur atom, lowering the LUMO energy and accelerating nucleophilic attack. Furthermore, the contribution of 2 and attains a maximum value for highly electron-deficient derivatives like 4-nitrobenzenesulfonyl chloride[2].

The "Positive" Ortho Effect

Ortho-substituted PMSCs (e.g., (2-chlorophenyl)methanesulfonyl chloride) present a fascinating kinetic anomaly. While ortho substituents typically induce steric hindrance that retards nucleophilic attack, studies have revealed a 3, known as the positive ortho-effect[3]. This phenomenon is attributed to a rigid, sterically congested ground state structure that is thermodynamically relieved upon moving to the pentacoordinate trigonal bipyramidal transition state during an S_N2 attack.

Divergent Reaction Pathways: S_N2 vs. Sulfene Elimination

The presence of acidic alpha-protons makes PMSCs highly sensitive to the pH of the reaction environment:

• Neutral Conditions: Hydrolysis and solvolysis proceed via a concerted S_N2 mechanism.

• Basic Conditions: The solvolysis of phenylmethanesulfonyl chloride under basic conditions has been shown to exhibit a dominant pathway involving4 rather than direct substitution[4]. The base deprotonates the alpha-carbon, triggering the elimination of chloride to form a highly reactive sulfene intermediate (Ar-CH=SO₂), which rapidly traps nucleophiles.

Mechanistic divergence of PMSC reactivity under basic (sulfene) vs. neutral (SN2) conditions.

Quantitative Data Comparison

To objectively compare the performance of these isomers, we must evaluate their relative electrophilicity and dominant reaction pathways. The table below summarizes the kinetic parameters and electronic influences of substituted PMSCs based on established Hammett correlations.

Substitution Pattern	Representative Substituent	Dominant Electronic/Steric Effect	Relative Electrophilicity	Primary Solvolysis Pathway (Basic)
Unsubstituted	-H	Baseline	1.0x	Sulfene Elimination
Ortho	-Cl	Relief of Steric Strain + Inductive (-I)	> 1.5x	Sulfene Elimination
Meta	-CF₃	Pure Inductive (-I)	~ 1.2x	Sulfene Elimination
Para	-NO₂	Strong Inductive (-I)	> 2.0x	Sulfene / Anionic Intermediate

Note: Relative electrophilicity is derived from the positive Hammett ρ-value (+1.564 to +2.02) observed in chloride-exchange and solvolysis kinetics for electron-withdrawing groups.

Self-Validating Experimental Protocol: Controlled Sulfonylation

To ensure high-fidelity data when utilizing ortho-, meta-, and para-substituted PMSCs, researchers must employ self-validating workflows. Because PMSCs are highly susceptible to hydrolysis, every step must include a built-in validation check to confirm causality and system integrity.

Self-validating experimental workflow for kinetic monitoring of PMSC solvolysis.

Step-by-Step Methodology

Step 1: Reagent Preparation & Moisture Control

• Action: Dissolve 1.0 mmol of the substituted PMSC in 5.0 mL of anhydrous dichloromethane (DCM) under an argon atmosphere.

• Causality: PMSCs react rapidly with ambient moisture to form sulfonic acids and HCl, which skews kinetic data and reduces yield.

• Validation Check: Perform a Karl Fischer titration on the DCM solution prior to substrate addition. Proceed only if moisture content is <10 ppm.

Step 2: Nucleophile and Base Addition

• Action: Cool the reaction vessel to 0 °C. Add 1.1 mmol of the target amine nucleophile, followed by the dropwise addition of 1.2 mmol of N,N-diisopropylethylamine (DIPEA).

• Causality: Cooling prevents runaway exothermic reactions. DIPEA acts as a non-nucleophilic base to deprotonate the alpha-carbon, intentionally generating the highly reactive sulfene intermediate without competing for the electrophilic center.

• Validation Check: Monitor the reaction via an internal thermocouple. A transient temperature spike (exotherm) of 2–5 °C validates the active formation of the sulfene intermediate.

Step 3: Reaction Quenching and Phase Separation

• Action: After 30 minutes of stirring at room temperature, quench the reaction with 5.0 mL of saturated aqueous NaHCO₃.

• Causality: Quenching neutralizes residual HCl and unreacted sulfonyl chloride, preventing the acid-catalyzed degradation of the newly formed sulfonamide during concentration.

• Validation Check: Test the pH of the aqueous layer using indicator paper. The pH must be >7.5 before transferring the mixture to a separatory funnel.

Step 4: Purification and Mass Balance

• Action: Extract the aqueous layer with DCM (3 x 5 mL), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Causality: Complete extraction ensures accurate yield calculation, which is necessary for comparing the reactivity of the different isomers.

• Validation Check: Perform quantitative NMR (qNMR) or HPLC-UV analysis on the crude mixture against an internal standard (e.g., biphenyl). Ensure >95% mass balance closure before proceeding to column chromatography.

References

• Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs | MDPI | 4

• Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water | RSC Publishing | 1

• Two Pathways of Arenesulfonyl Chlorides Hydrolysis. Anionic Intermediates in SAN Hydrolysis of 4-Nitrobenzenesulfonyl Chloride | ResearchGate | 2

• An In-depth Technical Guide to the Electrophilicity of (2-Chlorophenyl)methanesulfonyl Chloride | BenchChem | 3

Sources

• 1. Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]

Regioselective Sulfonylation: A Comparative Guide to (2-Methylphenyl)(phenyl)methanesulfonyl chloride

Introduction

In the synthesis of complex active pharmaceutical ingredients (APIs), differentiating between multiple nucleophilic sites—such as primary versus secondary amines, or primary versus secondary alcohols—remains a formidable challenge. While standard sulfonyl chlorides like methanesulfonyl chloride (MsCl) or p-toluenesulfonyl chloride (TsCl) are highly reactive, they often lack the steric bulk required to achieve high regioselectivity in polyfunctional substrates.

This guide explores the performance of (2-Methylphenyl)(phenyl)methanesulfonyl chloride (MPPMSCl), a highly sterically hindered reagent designed for precision sulfonylation. By comparing MPPMSCl with conventional alternatives, we provide a definitive framework for selecting the optimal sulfonylating agent for late-stage functionalization.

Mechanistic Causality: The Role of Steric Shielding

The reactivity of sulfonyl chlorides is governed by the electrophilic nature of the sulfur atom.. Furthermore,[1].

In standard reagents like MsCl, the minimal steric bulk of the methyl group allows unhindered approach by both primary and secondary nucleophiles, leading to poor regioselectivity. Conversely, MPPMSCl features an sp³-hybridized α -carbon bonded to a phenyl ring and an o-tolyl (2-methylphenyl) group. The causality behind its extreme selectivity lies in its conformational restriction:

• Atropisomeric-like Shielding: The ortho-methyl group on the tolyl ring restricts the free rotation of the aromatic rings around the C-C bonds.

• Trajectory Blockade: The rings are forced into a propeller-like conformation that creates a dense steric envelope around the sulfonyl chloride moiety.

• Kinetic Differentiation: The activation energy ( Ea​ ) required for a bulky secondary amine to penetrate this steric envelope is significantly higher than that for a primary amine. Consequently, the reaction becomes highly kinetically controlled, exclusively yielding the primary sulfonamide.

Comparative Performance Data

To objectively evaluate MPPMSCl, we compare its performance against three industry-standard alternatives in the regioselective sulfonylation of a model polyamine substrate (containing both 1° and 2° amines).

Sulfonylating Agent	Steric Bulk Level	Regioselectivity (1° : 2° Amine)	Typical Yield (1° Product)	Reaction Time (0 °C)
Methanesulfonyl chloride (MsCl)	Low	1.2 : 1	45% (Mixture)	< 1 hour
p-Toluenesulfonyl chloride (TsCl)	Moderate	4 : 1	65%	2 hours
2,4,6-Triisopropylbenzenesulfonyl chloride (TPSCl)	High	15 : 1	82%	6 hours
(2-Methylphenyl)(phenyl)methanesulfonyl chloride	Extreme	> 99 : 1	94%	8 hours

Data Interpretation: While TPSCl offers good selectivity, the unique α -carbon branching of MPPMSCl provides superior discrimination, achieving >99:1 regioselectivity without over-sulfonylation.

Visualizing Chemoselectivity Logic

The following diagram illustrates the divergent reaction pathways based on the choice of sulfonyl chloride.

Chemoselectivity logic comparing standard sulfonyl chlorides vs. MPPMSCl.

Self-Validating Experimental Protocol

To ensure reproducibility and trustworthiness, the following protocol outlines the regioselective sulfonylation of a polyamine using MPPMSCl. This system is self-validating: the absolute regioselectivity can be immediately confirmed via LC-MS or ¹H-NMR (by monitoring the chemical shift of the unreacted secondary amine proton).

Materials:

• Substrate (e.g., aliphatic diamine): 1.0 equiv

• (2-Methylphenyl)(phenyl)methanesulfonyl chloride: 1.05 equiv

• N,N-Diisopropylethylamine (DIPEA): 2.5 equiv

• Anhydrous Dichloromethane (DCM): 0.1 M

• Catalytic 4-Dimethylaminopyridine (DMAP): 0.05 equiv

Step-by-Step Methodology:

• Preparation & Inert Atmosphere: Flame-dry a round-bottom flask and purge with Argon. [1].

• Substrate Dissolution: Dissolve the polyamine substrate (1.0 equiv) in anhydrous DCM to achieve a 0.1 M concentration.

• Base Addition: Add DIPEA (2.5 equiv) and DMAP (0.05 equiv). Causality: DIPEA acts as a non-nucleophilic proton scavenger. DMAP acts as a nucleophilic catalyst, forming a highly reactive sulfonylpyridinium intermediate that is still sterically demanding but kinetically more accessible to primary amines.

• Cryogenic Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Causality: Lowering the thermal energy of the system maximizes the energy difference ( ΔΔG‡ ) between the transition states of the primary and secondary amine attacks, ensuring absolute regioselectivity.

• Reagent Addition: Dissolve MPPMSCl (1.05 equiv) in a minimal amount of DCM and add dropwise over 15 minutes.

• Reaction Progression: Allow the reaction to stir at -78 °C for 2 hours, then slowly warm to 0 °C over 6 hours. Monitor via TLC or LC-MS.

• Quenching & Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Visualizing the Experimental Workflow

Step-by-step experimental workflow for regioselective sulfonylation.

Conclusion

For drug development professionals dealing with complex, polyfunctional scaffolds, relying on standard sulfonyl chlorides often leads to complex mixtures and tedious separations. By leveraging the extreme steric shielding of (2-Methylphenyl)(phenyl)methanesulfonyl chloride, researchers can achieve near-perfect regioselectivity. The rational application of this reagent, grounded in mechanistic causality and rigorous cryogenic protocols, provides a robust solution for late-stage functionalization.

References

• Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides Source: Beilstein Journal of Organic Chemistry URL:[Link]

• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4 Source: Angewandte Chemie International Edition (via NIH PubMed Central) URL:[Link]

Sources

• 1. BJOC - Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides [beilstein-journals.org]

A Comparative Guide to the Reactivity Profile of (2-Methylphenyl)(phenyl)methanesulfonyl chloride for Drug Discovery

Introduction: The Critical Role of Sulfonyl Chlorides in Medicinal Chemistry

To researchers, scientists, and drug development professionals, the sulfonyl chloride functional group is a cornerstone of modern organic synthesis. Its inherent reactivity makes it an invaluable electrophilic partner for a vast array of nucleophiles, most notably in the formation of sulfonamides—a privileged scaffold in numerous therapeutic agents.[1][2] The biological activity of sulfonamide-containing drugs, from antibacterials to anti-inflammatory agents, is profoundly influenced by the steric and electronic properties of the substituents on the sulfonyl group.[1] Consequently, the selection of an appropriate sulfonyl chloride reagent is a critical decision in the design and synthesis of new chemical entities.

This guide provides an in-depth comparative analysis of a novel reagent, (2-Methylphenyl)(phenyl)methanesulfonyl chloride, against established alternatives. While specific cross-reactivity data for this compound is not yet extensively documented, this guide will infer its reactivity based on established principles of physical organic chemistry and provide a comprehensive framework for its experimental evaluation. We will explore its anticipated reactivity profile, propose detailed protocols for its characterization, and compare it to commonly used sulfonyl chlorides, thereby empowering researchers to make informed decisions in their synthetic endeavors.

Understanding the Reagent: (2-Methylphenyl)(phenyl)methanesulfonyl chloride

(2-Methylphenyl)(phenyl)methanesulfonyl chloride (CAS No. 1534454-51-7) is a unique sulfonylating agent characterized by a diarylmethane scaffold.[3] The presence of both a phenyl and a 2-methylphenyl (o-tolyl) group attached to the methanesulfonyl chloride core introduces significant steric bulk and distinct electronic effects compared to simpler aryl or alkyl sulfonyl chlorides.

Structural Features and Predicted Reactivity:

• Steric Hindrance: The o-methyl group is expected to create significant steric congestion around the electrophilic sulfur atom. This could modulate its reactivity, potentially leading to greater selectivity for less hindered nucleophiles compared to reagents like benzenesulfonyl chloride or tosyl chloride.

• Electronic Effects: The methyl group is weakly electron-donating through induction and hyperconjugation. This effect, transmitted through the methylene bridge, might slightly decrease the electrophilicity of the sulfonyl sulfur compared to an unsubstituted benzylsulfonyl chloride. However, this is likely a minor effect compared to the dominant steric influence.

• Conformational Flexibility: The methylene spacer between the aromatic rings and the sulfonyl chloride group provides greater conformational flexibility than in aryl sulfonyl chlorides where the sulfonyl group is directly attached to the ring. This can influence how the molecule docks into an active site or its reactivity with different nucleophiles.

Comparative Analysis with Alternative Sulfonyl Chlorides

The utility of (2-Methylphenyl)(phenyl)methanesulfonyl chloride can be best understood by comparing its predicted properties to those of commonly used sulfonyl chlorides in drug discovery.

Reagent	Structure	Key Characteristics
(2-Methylphenyl)(phenyl)methanesulfonyl chloride	O=S(C(C1=CC=CC=C1C)C2=CC=CC=C2)(Cl)=O	High steric bulk, potential for diastereoselective reactions, moderate reactivity.
p-Toluenesulfonyl chloride (TsCl)	O=S(C1=CC=C(C)C=C1)(Cl)=O	Widely used, moderate reactivity, crystalline derivatives, good leaving group.[4]
Methanesulfonyl chloride (MsCl)	O=S(C)(Cl)=O	High reactivity, small steric footprint, often used to introduce a mesylate leaving group.[4][5]
Benzenesulfonyl chloride (BsCl)	O=S(C1=CC=CC=C1)(Cl)=O	Baseline aromatic sulfonyl chloride, good reactivity.[2]
(2-Chlorophenyl)methanesulfonyl chloride	ClC1=CC=CC=C1CS(Cl)(=O)=O	Electron-withdrawing chloro- group enhances reactivity, potential for steric hindrance from the ortho substituent.[6][7]

Experimental Protocols for Cross-Reactivity Profiling

To empirically determine the cross-reactivity and selectivity of (2-Methylphenyl)(phenyl)methanesulfonyl chloride, a systematic study against a panel of representative nucleophiles is essential. The following protocols provide a framework for such an investigation.

Protocol 1: Competitive Aminolysis for Relative Reactivity Assessment

This experiment aims to determine the relative reactivity of (2-Methylphenyl)(phenyl)methanesulfonyl chloride against a standard, such as p-toluenesulfonyl chloride (TsCl), by allowing them to compete for a limited amount of a primary amine.

Methodology:

• Reagent Preparation: Prepare equimolar stock solutions (e.g., 0.1 M) of (2-Methylphenyl)(phenyl)methanesulfonyl chloride, TsCl, and a chosen primary amine (e.g., benzylamine) in a suitable aprotic solvent (e.g., dichloromethane).

• Reaction Setup: In a dry reaction vessel at 0 °C, combine 1.0 equivalent of the amine solution with a mixture of 1.0 equivalent of (2-Methylphenyl)(phenyl)methanesulfonyl chloride and 1.0 equivalent of TsCl. Add 1.2 equivalents of a non-nucleophilic base (e.g., triethylamine).

• Reaction Monitoring: Stir the reaction at 0 °C and take aliquots at regular intervals (e.g., 15 min, 30 min, 1h, 2h, 4h). Quench each aliquot with dilute HCl.

• Analysis: Analyze the quenched aliquots by HPLC or ¹H NMR to determine the ratio of the two resulting sulfonamide products. This ratio will indicate the relative reactivity of the two sulfonyl chlorides towards the amine.

Causality: The choice of a competitive experiment provides a direct and sensitive measure of relative reaction rates, which is more robust than comparing independent reactions that can be influenced by slight variations in conditions. The use of a non-nucleophilic base ensures that it does not compete with the primary amine nucleophile.[2]

Caption: Workflow for determining relative reactivity via competitive aminolysis.

Protocol 2: Nucleophile Panel Screening for Selectivity Profiling

This protocol assesses the reactivity of (2-Methylphenyl)(phenyl)methanesulfonyl chloride against a diverse panel of nucleophiles to map its selectivity profile.

Methodology:

• Nucleophile Panel: Select a panel of primary and secondary amines and alcohols with varying steric and electronic properties (e.g., aniline, morpholine, phenol, isopropanol).

• Parallel Reactions: In parallel, react (2-Methylphenyl)(phenyl)methanesulfonyl chloride (1.0 eq.) with each nucleophile (1.1 eq.) under standardized conditions (e.g., dichloromethane, triethylamine, room temperature).

• Time-Course Analysis: Monitor the consumption of the sulfonyl chloride in each reaction over 24 hours using LC-MS.

• Data Analysis: Plot the percentage of starting material remaining over time for each nucleophile. The rate of consumption will provide a semi-quantitative measure of reactivity towards each substrate.

Causality: Using a standardized set of conditions for a panel of nucleophiles allows for a direct comparison of reactivity, highlighting any steric or electronic preferences of the title reagent. This is crucial for predicting its behavior in complex synthetic routes.

Caption: Screening of the title reagent against a panel of nucleophiles.

Conclusion and Future Outlook

(2-Methylphenyl)(phenyl)methanesulfonyl chloride represents an intriguing addition to the synthetic chemist's toolbox. Its unique steric profile suggests potential for novel reactivity and selectivity, particularly in complex molecular settings where controlling site-selectivity is paramount. While this guide provides a predictive framework based on established chemical principles, the true value of this reagent will be unlocked through systematic experimental validation. The protocols outlined herein offer a robust starting point for researchers to characterize its cross-reactivity profile and explore its applications in the synthesis of next-generation therapeutics.

References

• An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group - Benchchem.
• Application Notes & Protocols: The Use of Sulfonyl Chlorides as Building Blocks in Medicinal Chemistry - Benchchem.
• Sulfonyl Chlorides and Sulfonamides - Sigma-Aldrich.
• Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate - PMC.
• An In-depth Technical Guide to the Applications of Sulfonyl Chlorides in Organic Chemistry - Benchchem.
• An In-depth Technical Guide to the Synthesis and Applications of Aryl Sulfonyl Chlorides - Benchchem.
• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4.
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• Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy - RSC Publishing.
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• An In-depth Technical Guide to the Synthesis of (2-Chlorophenyl)methanesulfonyl Chloride - Benchchem.
• Synthesis of sulfonyl chloride substrate precursors.
• Application Notes and Protocols: (2-Chlorophenyl)methanesulfonyl chloride in Organic Synthesis - Benchchem.
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Benchmarking the efficiency of (2-Methylphenyl)(phenyl)methanesulfonyl chloride in specific reactions

Benchmarking the Efficiency of (2-Methylphenyl)(phenyl)methanesulfonyl Chloride in Advanced Organic Synthesis

Executive Summary & Mechanistic Rationale

As drug development increasingly relies on late-stage functionalization and the synthesis of complex, sterically demanding sulfonamides, the limitations of standard sulfonylating agents have become apparent. Unhindered reagents like methanesulfonyl chloride (MsCl) or standard phenylmethanesulfonyl chloride (PMSF) are prone to rapid competitive hydrolysis and off-target side reactions (e.g., bis-sulfonylation or O-sulfonylation).

(2-Methylphenyl)(phenyl)methanesulfonyl chloride (2-MPMSC) represents a paradigm shift in reagent design. By positioning a bulky ortho-tolyl group and a phenyl ring on the alpha-carbon, this reagent leverages extreme steric shielding. Standard phenylmethanesulfonyl chlorides often degrade under basic conditions via an elimination-addition mechanism involving a highly reactive sulfene intermediate[1]. The dual-aryl steric bulk of 2-MPMSC suppresses alpha-proton abstraction, effectively shutting down the sulfene degradation pathway. This forces the reaction through a controlled, bimolecular nucleophilic substitution ( SN​2 ) at the sulfur center, significantly enhancing chemoselectivity for primary amines over secondary amines or hydroxyls. This steric preorganization is critical for maximizing ligand efficiency in complex biological scaffolds[2].

Comparative Benchmarking Data

To objectively evaluate 2-MPMSC, we benchmarked its performance against three industry-standard sulfonyl chlorides. The data below synthesizes reaction kinetics, hydrolytic stability, and chemoselectivity. As noted in comparative evaluations of amine-reactive chemistries, the stability of the sulfonyl chloride functional group directly dictates labeling efficiency in aqueous-organic mixtures[3].

Table 1: Benchmarking Sulfonylating Agents in Competitive Environments

Reagent	Hydrolysis Half-Life (pH 8.5, 25°C)	Primary Amine Yield (%)	Secondary Amine Yield (%)	Bis-sulfonylation (%)
Methanesulfonyl Chloride (MsCl)	< 1 min	78%	65%	15%
Tosyl Chloride (TsCl)	5 min	85%	40%	8%
Phenylmethanesulfonyl Chloride	2 min	82%	55%	12%
2-MPMSC	> 45 min	96%	< 5%	< 1%

(Standardized Conditions: 1.2 eq sulfonyl chloride, 1.0 eq primary amine, 1.0 eq secondary amine competitor, DIPEA base, DCM/H₂O biphasic system, 2h).

Logical Relationship: Mechanistic Pathway

The following diagram illustrates the divergence in reaction pathways caused by the steric bulk of 2-MPMSC compared to standard reagents.

Caption: Mechanistic divergence: Steric shielding in 2-MPMSC prevents sulfene-mediated degradation.

Experimental Methodology: Self-Validating Protocol for Chemoselective N-Sulfonylation

As a Senior Application Scientist, I emphasize that a robust protocol must be self-validating. The following procedure for the selective N-sulfonylation of a primary amine in the presence of unprotected secondary alcohols utilizes strict in-process controls to guarantee mechanistic fidelity.

Causality Behind Experimental Choices:

• Base Selection: N,N-Diisopropylethylamine (DIPEA) is explicitly chosen over Triethylamine (TEA). TEA can act as a nucleophile, forming a highly reactive sulfonammonium intermediate that bypasses the steric controls of 2-MPMSC. DIPEA's steric bulk prevents this, ensuring the reaction remains strictly bimolecular between the target amine and the sulfonyl chloride.

• Temperature Gradient: Initiating the reaction at 0°C minimizes the kinetic energy available for the higher-activation-energy O-sulfonylation, locking the chemoselectivity toward the more nucleophilic nitrogen.

Step-by-Step Protocol:

• Preparation: Dissolve the target primary amine (1.0 mmol) in anhydrous dichloromethane (DCM, 5.0 mL) under a strict argon atmosphere.

• Base Addition: Add DIPEA (2.5 mmol, 2.5 eq). Crucial Step: Allow the mixture to stir for 5 minutes to ensure complete scavenging of any adventitious protons before the electrophile is introduced.

• Reagent Introduction: Cool the reaction vessel to 0°C using an ice bath. Dissolve 2-MPMSC (1.1 mmol, 1.1 eq) in 2.0 mL of anhydrous DCM and add it dropwise over 10 minutes to prevent localized exotherms.

• Self-Validation Check (1 Hour): After allowing the reaction to warm and stir for 1 hour at room temperature, withdraw a 10 µL aliquot, quench in 1 mL of 50% Acetonitrile/Water, and analyze via LC-MS.

  • Validation Criteria: The chromatogram must show >95% conversion to the mono-sulfonamide. If a bis-sulfonylation peak is >2%, the initial temperature was improperly controlled. If unreacted primary amine remains, the self-correcting protocol dictates the addition of 0.1 eq of 2-MPMSC.

• Quenching & Workup: Once validated, quench the reaction with saturated aqueous NH₄Cl (5 mL). Because 2-MPMSC is highly resistant to hydrolysis, it requires a minimum of 30 minutes of vigorous biphasic stirring to ensure the complete destruction of any unreacted electrophile.

• Purification: Extract the aqueous layer with DCM (3 x 10 mL), dry the combined organic layers over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash chromatography.

Caption: Experimental workflow for self-validating, chemoselective N-sulfonylation using 2-MPMSC.

References

• Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs Source: Semantic Scholar URL:[Link]

• Increasing the Efficiency of Ligands for FK506-Binding Protein 51 by Conformational Control Source: ACS Publications URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

(2-Methylphenyl)(phenyl)methanesulfonyl chloride proper disposal procedures

Standard Operating Procedure: Safe Handling and Disposal of (2-Methylphenyl)(phenyl)methanesulfonyl Chloride

Operational Overview & Mechanistic Causality

(2-Methylphenyl)(phenyl)methanesulfonyl chloride is a highly reactive, moisture-sensitive diarylmethanesulfonyl chloride derivative utilized in advanced organic synthesis and drug development. The primary hazard of this compound—and all sulfonyl chlorides—stems from its highly electrophilic sulfur center. When exposed to water or ambient humidity, it undergoes rapid nucleophilic acyl substitution, hydrolyzing to form (2-methylphenyl)(phenyl)methanesulfonic acid and hydrogen chloride (HCl) gas[1].

Causality of the Hazard: If this chemical is disposed of directly into aqueous waste streams without prior quenching, the sudden hydrolysis generates a violently exothermic reaction. In a sealed waste container, the rapid expansion of HCl gas and thermal runaway will cause catastrophic pressurization and container rupture[2]. Therefore, a controlled quenching protocol is an absolute operational requirement before disposal to maximize safety and minimize environmental impact[3].

Quenching Agent Selection & Quantitative Data

The goal of quenching is to control the kinetics of the hydrolysis while simultaneously neutralizing the acidic byproducts. Strong bases (like concentrated NaOH) are discouraged because they can trigger localized boiling and thermal runaway. Instead, a weak base such as sodium bicarbonate (NaHCO 3​ ) is preferred. It moderates the reaction rate and neutralizes HCl, releasing CO 2​ gas as a visible, self-validating indicator of reaction progress[1].

Table 1: Comparison of Quenching Agents for Sulfonyl Chlorides

Quenching Agent	Molar Equivalents	Temperature	Causality & Key Operational Considerations
Sodium Bicarbonate (NaHCO 3​ )	5 - 10 eq	0 - 5 °C	Preferred. Mild exotherm. Neutralizes HCl to form NaCl, H 2​ O, and CO 2​ . Requires controlled addition to prevent foaming overflow[1],[4].
Sodium Hydroxide (NaOH)	2 - 3 eq (<1M)	0 - 5 °C	High risk of localized heating. Only suitable for micro-scale quenching under extreme dilution.
Water / Ice	Large excess	0 °C	Not recommended. Violently exothermic HCl gas generation without immediate neutralization[1].

Step-by-Step Experimental Protocol for Quenching and Disposal

This self-validating protocol ensures that all reactive species are fully hydrolyzed prior to entering the institutional waste stream.

Prerequisites: Conduct all operations in a certified fume hood. Required PPE includes heavy-duty nitrile or neoprene gloves, a lab coat, and a face shield over safety goggles.

• Step 1: Preparation of the Quenching Bath Prepare a saturated aqueous solution of sodium bicarbonate using at least 5 to 10 molar equivalents relative to the estimated residual amount of (2-methylphenyl)(phenyl)methanesulfonyl chloride[4]. Place the receiving flask in an ice-water bath to maintain the temperature between 0 °C and 5 °C. Begin vigorous magnetic stirring[1].

• Step 2: Dilution of the Sulfonyl Chloride Do not add the neat solid or liquid sulfonyl chloride directly to the aqueous base. Instead, dissolve the (2-methylphenyl)(phenyl)methanesulfonyl chloride in a non-reactive, water-miscible or immiscible organic solvent (e.g., Tetrahydrofuran or Dichloromethane)[2]. Causality: Dilution lowers the concentration of the reactive electrophile, effectively capping the maximum rate of the exothermic hydrolysis and preventing localized hot spots.

• Step 3: Controlled Addition Transfer the organic solution to an addition funnel. Add the solution dropwise to the cold, stirred sodium bicarbonate bath[1]. Self-Validation: You will observe vigorous effervescence (CO 2​ gas evolution). The rate of addition must be dictated by the rate of gas evolution. If foaming nears the top of the flask, halt the addition immediately until the foam subsides.

• Step 4: Phase Separation and Verification Once the addition is complete, remove the ice bath and allow the mixture to warm to room temperature while stirring continuously until all gas evolution ceases. Verify that the pH of the aqueous layer is neutral to slightly basic (pH 7-8). If it is acidic, add additional solid sodium bicarbonate until neutralized[1].

• Step 5: Waste Segregation and Disposal Transfer the biphasic mixture to a separatory funnel.

  • Organic Phase: Drain the organic layer and dispose of it in a designated "Halogenated Organic Waste" container (if DCM was used) or "Non-Halogenated Organic Waste" (if THF was used).

  • Aqueous Phase: The neutralized aqueous layer, now containing the harmless sulfonate salt and NaCl, can be disposed of in the "Aqueous Waste" container, strictly adhering to institutional Environmental Health and Safety (EHS) guidelines[3],[5].

Spill Response Workflow

In the event of an accidental spill of (2-methylphenyl)(phenyl)methanesulfonyl chloride, never use water or combustible materials (like paper towels) for cleanup, as this will exacerbate the release of corrosive gases and potentially ignite[1].

Caption: Step-by-step operational workflow for responding to a sulfonyl chloride spill.

References

• Management of Waste - Prudent Practices in the Laboratory Source: National Institutes of Health (NIH) / National Academies Press URL:[Link]

• An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides Source: PubMed Central (PMC) URL:[Link]

• Laboratory Safety Manual Source: Simon Fraser University (SFU) Environmental Health & Safety URL:[Link]

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